TUG-2181

Core Science & Biosynthesis

TUG-2181 GPR84 antagonist mechanism of action

An In-Depth Technical Guide on the Core Mechanism of Action of TUG-2181, a GPR84 Antagonist

Introduction

G protein-coupled receptor 84 (GPR84) is a class A GPCR primarily expressed in immune cells, including neutrophils, macrophages, and microglia[1][2]. It is recognized as a pro-inflammatory receptor, with its expression significantly increasing during inflammatory stress[1][2]. GPR84 is activated by endogenous medium-chain fatty acids (MCFAs), particularly those with carbon chain lengths of 9-14[3]. Upon activation, GPR84 initiates a cascade of signaling events that modulate key immune functions such as chemotaxis, phagocytosis, and the production of inflammatory mediators[4][5][6][7].

Given its role in amplifying inflammatory responses, GPR84 has emerged as a promising therapeutic target for a range of inflammatory and fibrotic diseases[8][9]. The development of selective antagonists is a key strategy for validating this target and potentially treating these conditions. TUG-2181 is a recently identified antagonist of GPR84[10][11]. This technical guide provides a detailed overview of the mechanism of action of TUG-2181, focusing on its interaction with the GPR84 signaling pathway and the experimental evidence supporting its function.

GPR84 Signaling Pathways

GPR84 signaling is complex, involving multiple intracellular pathways that culminate in a pro-inflammatory cellular response. The receptor primarily couples to pertussis toxin (PTX)-sensitive Gαi/o proteins, which is a hallmark of its signaling initiation[3][12][13].

2.1 Gαi/o-Dependent Signaling Upon agonist binding, GPR84 activates the heterotrimeric Gαi/o protein, leading to the dissociation of the Gαi subunit from the Gβγ dimer.

• Inhibition of Adenylyl Cyclase: The activated Gαi subunit inhibits adenylyl cyclase, resulting in a decrease in intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels[5].

• Activation of Kinase Cascades: GPR84 activation has been shown to stimulate the phosphorylation and activation of downstream kinases, including Akt and ERK, which are critical for cell survival and proliferation[4][14].

• Calcium Mobilization: The Gβγ subunits can promote the release of calcium from intracellular stores, further propagating the signal[13][14].

2.2 β-Arrestin Recruitment Like many GPCRs, agonist-bound GPR84 can be phosphorylated by G protein-coupled receptor kinases (GRKs), leading to the recruitment of β-arrestin proteins[5][15][16]. This interaction is crucial for receptor desensitization, internalization, and for initiating a separate wave of G protein-independent signaling. Some agonists for GPR84 have shown bias, preferentially activating either the G-protein pathway or β-arrestin recruitment, leading to distinct functional outcomes like phagocytosis versus chemotaxis[5][17].

Caption: GPR84 signaling pathways and the inhibitory action of TUG-2181.

TUG-2181: Mechanism of Action

TUG-2181 has been characterized as a potent antagonist and potential inverse agonist of the GPR84 receptor[10][18]. Its primary mechanism of action is to bind to GPR84 and prevent its activation by agonists. This blockade effectively shuts down the downstream signaling cascades that lead to inflammation.

3.1 Quantitative Profile The potency of TUG-2181 has been determined through in vitro functional assays. It demonstrates significant inhibitory activity at a nanomolar concentration, making it a valuable tool for studying GPR84 pharmacology.

Compound	Parameter	Value	Assay Context	Reference
TUG-2181	IC₅₀	34 nM	Inhibition of GPR84 agonist-induced responses in human neutrophils.	[10][11]

3.2 Functional Effects Experimental evidence demonstrates that TUG-2181 effectively counteracts the pro-inflammatory functions induced by GPR84 agonists in primary immune cells.

• Inhibition of Reactive Oxygen Species (ROS) Production: TUG-2181 blocks the production of ROS in human neutrophils that is triggered by GPR84 agonists[10][11].

• Inhibition of Cytokine Release: The compound inhibits the release of the pro-inflammatory chemokine IL-8 from human neutrophils following receptor activation[10][11].

These findings confirm that by antagonizing GPR84, TUG-2181 can suppress key inflammatory activities in immune cells, highlighting its potential utility in studying inflammatory processes[10].

Key Experimental Protocols

The characterization of TUG-2181 as a GPR84 antagonist relies on a suite of well-established in vitro cellular assays. The following sections detail the generalized methodologies for these key experiments.

4.1 Reactive Oxygen Species (ROS) Production Assay This assay measures the respiratory burst in neutrophils, a key function in the inflammatory response that can be modulated by GPR84.

• Objective: To quantify the inhibition of agonist-induced ROS production by TUG-2181.

• Methodology:

  • Cell Preparation: Isolate human neutrophils from peripheral blood.

  • Pre-incubation: Incubate neutrophils with varying concentrations of TUG-2181 or vehicle control.

  • Priming (Optional): Prime cells with a sub-optimal concentration of a cytokine like TNF-α to enhance the GPR84-mediated response.

  • Detection: Add a chemiluminescent (e.g., luminol) or fluorescent (e.g., H2DCFDA) probe that reacts with ROS.

  • Stimulation: Add a GPR84 agonist (e.g., 6-OAU) to trigger ROS production.

  • Measurement: Immediately measure the light output (chemiluminescence) or fluorescence intensity over time using a plate reader.

  • Analysis: Calculate the inhibition of the agonist response at each concentration of TUG-2181 to determine the IC₅₀.

Caption: Workflow for a neutrophil ROS production assay.

4.2 IL-8 Release Assay (ELISA) This protocol is used to measure the ability of TUG-2181 to block the secretion of the pro-inflammatory chemokine IL-8.

• Objective: To determine the effect of TUG-2181 on agonist-induced IL-8 release from neutrophils.

• Methodology:

  • Cell Seeding: Seed isolated human neutrophils in a multi-well plate.

  • Pre-treatment: Treat cells with different concentrations of TUG-2181 or vehicle for a defined period.

  • Stimulation: Add a GPR84 agonist and incubate for several hours (e.g., 4-6 hours) to allow for cytokine production and release.

  • Supernatant Collection: Centrifuge the plate and carefully collect the cell-free supernatant.

  • ELISA: Quantify the concentration of IL-8 in the supernatant using a standard Enzyme-Linked Immunosorbent Assay (ELISA) kit.

  • Data Analysis: Plot the concentration of IL-8 against the concentration of TUG-2181 to assess the inhibitory effect.

Caption: Workflow for an IL-8 release assay.

4.3 Chemotaxis Assay This assay assesses the ability of TUG-2181 to block the directed migration of immune cells towards a GPR84 agonist, a key function of the receptor[6][19].

• Objective: To measure the inhibition of GPR84-mediated cell migration by TUG-2181.

• Methodology:

  • Apparatus Setup: Use a chemotaxis chamber (e.g., Transwell plate) with a porous membrane separating an upper and lower chamber.

  • Chemoattractant: Add a GPR84 agonist to the lower chamber.

  • Cell Preparation: Resuspend immune cells (e.g., macrophages or neutrophils) in assay buffer. Incubate the cells with TUG-2181 or vehicle control.

  • Cell Seeding: Place the cell suspension into the upper chamber.

  • Incubation: Incubate the plate for a period sufficient to allow cell migration (e.g., 1-3 hours).

  • Quantification: Count the number of cells that have migrated through the membrane to the lower chamber, either by direct cell counting or by using a fluorescent dye.

  • Analysis: Determine the percentage inhibition of migration caused by TUG-2181.

Caption: Workflow for a transwell chemotaxis assay.

4.4 [³⁵S]GTPγS Binding Assay This is a functional membrane-based assay to directly measure the activation of Gαi/o proteins by a GPCR. An antagonist will inhibit the agonist-stimulated binding of the radiolabeled, non-hydrolyzable GTP analog, [³⁵S]GTPγS.

• Objective: To confirm that TUG-2181 blocks agonist-induced Gαi/o protein activation at the receptor level.

• Methodology:

  • Membrane Preparation: Prepare cell membranes from a cell line recombinantly overexpressing human GPR84[20][21].

  • Reaction Mix: In a multi-well plate, combine the cell membranes, GDP, varying concentrations of TUG-2181, and a fixed concentration of a GPR84 agonist.

  • Initiation: Start the reaction by adding [³⁵S]GTPγS.

  • Incubation: Incubate the reaction at 30°C with gentle agitation to allow for binding[20].

  • Termination: Stop the reaction by rapid filtration through a filter mat, which traps the membranes while allowing unbound [³⁵S]GTPγS to pass through[20][22].

  • Detection: Measure the radioactivity retained on the filter using a scintillation counter.

  • Analysis: Determine the ability of TUG-2181 to inhibit the agonist-stimulated increase in [³⁵S]GTPγS binding.

Caption: Workflow for a [³⁵S]GTPγS binding assay.

Conclusion

TUG-2181 is a potent antagonist of the pro-inflammatory receptor GPR84. Its mechanism of action involves the direct blockade of GPR84, thereby preventing the activation of Gαi/o-mediated and other downstream signaling pathways. This antagonism has been shown to effectively suppress key immune cell functions, such as ROS production and cytokine release, in vitro. The data summarized in this guide underscore the utility of TUG-2181 as a valuable pharmacological tool for investigating the complex roles of GPR84 in health and disease, and for validating GPR84 as a therapeutic target for inflammatory and fibrotic conditions.

References

• 1. Liminal BioSciences - Selective GPR84 Antagonist [liminalbiosciences.com]
• 2. Therapeutic validation of an orphan G protein‐coupled receptor: The case of GPR84 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Activation of the Immune-Metabolic Receptor GPR84 Enhances Inflammation and Phagocytosis in Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Kinetic insights into agonist-dependent signalling bias at the pro-inflammatory G-protein coupled receptor GPR84 - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Medium-chain Fatty Acid-sensing Receptor, GPR84, Is a Proinflammatory Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Modulation of the G-Protein-Coupled Receptor 84 (GPR84) by Agonists and Antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. What are GPR84 inhibitors and how do they work? [synapse.patsnap.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. medchemexpress.com [medchemexpress.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Pro-phagocytic function and structural basis of GPR84 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 13. JCI - GPR84-mediated signal transduction affects metabolic function by promoting brown adipocyte activity [jci.org]
• 14. Embelin and its derivatives unravel the signaling, proinflammatory and antiatherogenic properties of GPR84 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. researchgate.net [researchgate.net]
• 18. TUG-2181 | Ligand page | IUPHAR/BPS Guide to MALARIA PHARMACOLOGY [guidetomalariapharmacology.org]
• 19. GPR84 Gene: Function, Signaling, and Therapeutic Potential [learn.mapmygenome.in]
• 20. giffordbioscience.com [giffordbioscience.com]
• 21. researchgate.net [researchgate.net]
• 22. Receptor Binding Assays for HTS and Drug Discovery - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

TUG-2181: A Potent Antagonist of the Pro-Inflammatory GPR84 Receptor

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

TUG-2181 is a small molecule inhibitor that has been identified as a potent antagonist of the G protein-coupled receptor 84 (GPR84).[1] GPR84 is a receptor for medium-chain fatty acids and is predominantly expressed in immune cells such as neutrophils, macrophages, and microglia. Its upregulation is associated with pro-inflammatory conditions, making it a compelling therapeutic target for a variety of inflammatory and fibrotic diseases. TUG-2181, by specifically blocking the action of this receptor, presents a valuable tool for investigating the physiological and pathological roles of GPR84 and as a potential lead compound for the development of novel anti-inflammatory therapeutics.

Core Function and Mechanism of Action

The primary in vitro function of TUG-2181 is to act as a competitive antagonist at the GPR84 receptor. This means that TUG-2181 binds to the receptor but does not elicit a biological response. Instead, it blocks the binding of endogenous and synthetic agonists, thereby inhibiting the downstream signaling cascades initiated by GPR84 activation.

GPR84 primarily couples to the Gαi/o family of G proteins. Upon agonist binding, GPR84 activation leads to the inhibition of adenylyl cyclase, resulting in a decrease in intracellular cyclic AMP (cAMP) levels. Additionally, GPR84 signaling can lead to the mobilization of intracellular calcium and the activation of other signaling pathways, including the Akt and ERK pathways.

In immune cells, particularly neutrophils, the activation of GPR84 is linked to pro-inflammatory responses. TUG-2181 has been shown to effectively inhibit these agonist-induced responses, specifically the production of reactive oxygen species (ROS) and the release of the pro-inflammatory chemokine interleukin-8 (IL-8).[1]

Quantitative Data Summary

The following table summarizes the key quantitative data for TUG-2181 as a GPR84 antagonist.

Parameter	Value	Species	Assay Type	Reference
IC50	34 nM	Human	Not specified	[1]

Signaling Pathway of GPR84 Antagonism by TUG-2181

The following diagram illustrates the signaling pathway of GPR84 and the inhibitory action of TUG-2181.

GPR84 Signaling and Inhibition by TUG-2181

Experimental Protocols

While specific experimental protocols for TUG-2181 are not publicly available, the following are detailed, representative methodologies for the in vitro characterization of GPR84 antagonists, which can be adapted for TUG-2181.

GPR84 Antagonist Binding Assay ([³⁵S]GTPγS)

This assay measures the ability of a compound to inhibit agonist-stimulated binding of the non-hydrolyzable GTP analog, [³⁵S]GTPγS, to G proteins coupled to the GPR84 receptor.

Experimental Workflow:

References

• 1. medchemexpress.com [medchemexpress.com]

TUG-2181: A Comprehensive Technical Guide to its Discovery and Development as a GPR84 Antagonist

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the discovery and development of TUG-2181, a potent and selective antagonist of the G protein-coupled receptor 84 (GPR84). The information presented herein is compiled from the primary scientific literature and is intended to serve as a valuable resource for researchers and professionals in the field of drug discovery and development.

Introduction to TUG-2181

TUG-2181 is a small molecule antagonist of GPR84, a receptor primarily expressed in immune cells and implicated in inflammatory and fibrotic diseases.[1][2] Developed by researchers at the University of Copenhagen, TUG-2181 emerged from a focused effort to understand the structure-activity relationships of GPR84 modulators.[1] It is characterized by its high potency, with an IC50 value of 34 nM, and its ability to inhibit GPR84 agonist-induced cellular responses, such as the production of reactive oxygen species (ROS) and the release of interleukin-8 (IL-8) in human neutrophils.[3][4] The discovery of TUG-2181 represents a significant advancement in the development of therapeutic agents targeting GPR84.

Discovery and Development History

The discovery of TUG-2181 was the result of a systematic investigation into the molecular determinants of GPR84 activation and inhibition. The development process can be summarized in the following key stages:

• From Agonist to Antagonist: The starting point for the discovery of TUG-2181 was the exploration of a known GPR84 full agonist. Researchers hypothesized that minimal structural modifications to this agonist could lead to a switch in its functional activity.[1]

• Structure-Activity Relationship (SAR) Exploration: A series of analogues were synthesized and evaluated to understand the impact of various structural changes on GPR84 activity. This SAR exploration led to the identification of key structural features that confer inverse agonism and antagonism.[1]

• Identification of TUG-2181: Through these systematic modifications, TUG-2181 (also referred to as compound 40g in the primary literature) was identified as a potent antagonist with low-nanomolar potency.[1]

• Pharmacological Characterization: TUG-2181 was further characterized for its physicochemical properties, selectivity over other free fatty acid receptors, and its ability to fully inhibit GPR84-mediated neutrophil activation.[1]

Quantitative Data

The following tables summarize the key quantitative data for TUG-2181 and related compounds as reported in the primary literature.

Table 1: In Vitro Potency of TUG-2181

Parameter	Value	Cell Line/Assay Condition	Reference
IC50	34 nM	GPR84-mediated inhibition of forskolin-stimulated cAMP accumulation in CHO-K1 cells	[3][4]

Table 2: Functional Activity of TUG-2181

Assay	Effect of TUG-2181	Cell Type	Reference
GPR84 Agonist-Induced ROS Production	Inhibition	Human Neutrophils	[3]
GPR84 Agonist-Induced IL-8 Release	Inhibition	Human Neutrophils	[3]

Experimental Protocols

The following are detailed methodologies for key experiments cited in the development and characterization of TUG-2181.

GPR84-Mediated cAMP Accumulation Assay

This assay was used to determine the potency of TUG-2181 as a GPR84 antagonist.

• Cell Culture: Chinese Hamster Ovary (CHO-K1) cells stably expressing human GPR84 were cultured in a suitable medium supplemented with fetal bovine serum and antibiotics.

• Assay Procedure:

  • Cells were seeded into 96-well plates and grown to confluence.

  • The culture medium was replaced with an assay buffer containing a phosphodiesterase inhibitor (e.g., IBMX) to prevent cAMP degradation.

  • Cells were pre-incubated with varying concentrations of TUG-2181 for a specified period.

  • A GPR84 agonist (e.g., 6-OAU) was added to the wells, along with forskolin (B1673556) to stimulate cAMP production.

  • The incubation was continued for a defined time at 37°C.

  • The reaction was stopped, and the cells were lysed.

  • The intracellular cAMP levels were quantified using a commercially available cAMP assay kit (e.g., HTRF-based or ELISA-based).

• Data Analysis: The IC50 value for TUG-2181 was calculated by fitting the concentration-response data to a four-parameter logistic equation.

Neutrophil Activation Assays

These assays were performed to evaluate the functional effect of TUG-2181 on primary human immune cells.

• Isolation of Human Neutrophils:

  • Human neutrophils were isolated from the peripheral blood of healthy donors using standard techniques such as dextran (B179266) sedimentation followed by Ficoll-Paque density gradient centrifugation.

• Reactive Oxygen Species (ROS) Production Assay:

  • Isolated neutrophils were pre-incubated with TUG-2181 at various concentrations.

  • A GPR84 agonist was added to stimulate the cells.

  • A ROS-sensitive fluorescent probe (e.g., H2DCFDA) was added to the cell suspension.

  • The fluorescence intensity, which is proportional to the amount of ROS produced, was measured over time using a fluorescence plate reader.

• Interleukin-8 (IL-8) Release Assay:

  • Neutrophils were treated with TUG-2181 followed by stimulation with a GPR84 agonist.

  • The cells were incubated for a period to allow for cytokine release.

  • The cell supernatant was collected after centrifugation.

  • The concentration of IL-8 in the supernatant was determined using a specific ELISA kit.

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the GPR84 signaling pathway and the experimental workflow for the characterization of TUG-2181.

Caption: GPR84 Signaling Pathway and the inhibitory action of TUG-2181.

Caption: Experimental workflow for the discovery and characterization of TUG-2181.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Discovery and Characterization of Novel Antagonists of the Proinflammatory Orphan Receptor GPR84 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. medchemexpress.com [medchemexpress.com]

TUG-2181: A Potent Antagonist for the Target Validation of the Pro-Inflammatory Receptor GPR84

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

G protein-coupled receptor 84 (GPR84) is an emerging therapeutic target primarily implicated in inflammatory and fibrotic diseases. Its expression is largely restricted to immune cells, such as neutrophils and macrophages, and is significantly upregulated in response to pro-inflammatory stimuli. The discovery of potent and selective ligands is crucial for validating GPR84's role in pathophysiology. This document provides a comprehensive technical overview of TUG-2181, a low-nanomolar potency antagonist and inverse agonist of GPR84. We detail the validation of GPR84 as a target for TUG-2181 by summarizing key quantitative data, outlining detailed experimental protocols for assessing receptor function, and providing visual diagrams of the associated signaling pathways and experimental workflows. This guide serves as a core resource for scientists engaged in the research and development of GPR84-targeted therapeutics.

Introduction to GPR84

Receptor Family and Signaling

G protein-coupled receptor 84 (GPR84) is a Class A GPCR activated by endogenous medium-chain fatty acids (MCFAs) with carbon chain lengths of 9-14.[1][2][3] It is recognized as a pro-inflammatory receptor.[2][4] GPR84 primarily couples to pertussis toxin (PTX)-sensitive Gαi/o proteins, leading to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[2][5][6] Activation also involves Gβγ subunit dissociation, which can stimulate downstream pathways like Phospholipase C (PLC), leading to calcium mobilization, and PI3K/Akt signaling.[7][8][9] Furthermore, evidence suggests GPR84 can couple to Gα12/13, activating Rho signaling pathways that are crucial for cytoskeletal rearrangement and cell migration.[7][10]

Tissue Expression and Regulation

GPR84 expression is predominantly found in cells and tissues of the immune system, including bone marrow, peripheral blood leukocytes, neutrophils, monocytes, and macrophages.[2][7][11][12] Its expression is dynamically regulated and significantly upregulated in response to inflammatory stimuli. For instance, treatment of macrophages with lipopolysaccharide (LPS) or pro-inflammatory cytokines like TNF-α and IL-1β leads to a marked increase in GPR84 mRNA and protein levels.[4][7][8]

Physiological and Pathophysiological Roles

The activation of GPR84 on immune cells triggers a range of pro-inflammatory responses. These include:

• Chemotaxis: GPR84 agonists act as chemoattractants for both neutrophils and macrophages, guiding them to sites of inflammation.[2][7]

• Cytokine Production: Receptor activation amplifies the LPS-stimulated production of pro-inflammatory cytokines such as IL-8 and TNFα.[2][5]

• Oxidative Burst: GPR84 signaling primes neutrophils, enhancing the production of reactive oxygen species (ROS) in response to other stimuli.[5][7]

• Phagocytosis: GPR84 activation has been shown to enhance the phagocytic capacity of macrophages.[8][13]

Given its role in amplifying inflammatory cascades, GPR84 has emerged as a promising drug target for various inflammatory and fibrotic conditions, including idiopathic pulmonary fibrosis and inflammatory bowel disease.[1][4][14]

TUG-2181: A Novel Probe for GPR84

Discovery and Pharmacological Profile

TUG-2181 is a potent and selective antagonist of GPR84.[5] It was developed through systematic structure-activity relationship (SAR) explorations that led to a functional switch from a full agonist scaffold to an inverse agonist and antagonist.[15] TUG-2181 exhibits low-nanomolar potency and effectively inhibits GPR84-mediated functions in primary human immune cells, making it an invaluable tool for target validation.[15][16]

Target Validation: GPR84 Inhibition by TUG-2181

The validation of GPR84 as the molecular target of TUG-2181 relies on demonstrating that TUG-2181 can specifically block the functional consequences of GPR84 activation by known agonists.

Functional Assays for GPR84 Antagonism

TUG-2181's antagonistic properties are confirmed through various in vitro functional assays that measure different aspects of the GPR84 signaling cascade. These assays are typically performed in recombinant cell lines stably expressing human GPR84.

• [³⁵S]GTPγS Binding: TUG-2181 inhibits agonist-stimulated [³⁵S]GTPγS binding to cell membranes, directly demonstrating its ability to block Gαi/o protein activation.[4]

• Calcium Mobilization: As an antagonist, TUG-2181 blocks the increase in intracellular calcium induced by GPR84 agonists like 6-n-octylaminouracil (6-OAU).

• cAMP Accumulation: TUG-2181 prevents the inhibition of cAMP accumulation caused by GPR84 agonists, thereby confirming its blockade of the Gαi pathway.

Cellular Assays in Immune Cells

The most critical validation comes from demonstrating TUG-2181's efficacy in primary human immune cells, where GPR84 is endogenously expressed.

• Inhibition of Chemotaxis: TUG-2181 effectively inhibits the migration of neutrophils and macrophages towards a gradient of a GPR84 agonist.[5][15]

• Inhibition of ROS Production: TUG-2181 blocks the GPR84 agonist-induced priming of neutrophils, resulting in reduced ROS production.[5][16]

• Inhibition of Cytokine Release: TUG-2181 prevents the release of pro-inflammatory cytokines, such as IL-8, from human neutrophils stimulated by GPR84 agonists.[5][16]

Data Summary

Quantitative data for TUG-2181 and common GPR84 agonists are summarized below, providing a basis for experimental design and data comparison.

Table 1: Pharmacological Properties of TUG-2181

Parameter	Value	Assay Context	Function	Reference

| IC₅₀ | 34 nM | GPR84-mediated cellular response (e.g., ROS production, IL-8 release) | Antagonist / Inverse Agonist |[5][16] |

Table 2: Activity of Common GPR84 Agonists

Compound	Parameter	Value	Assay Context	Reference
6-n-octylaminouracil (6-OAU)	EC₅₀	105 nM	Functional Assay	[5]
2-(hexylthio)pyrimidine-4,6-diol (ZQ-16)	EC₅₀	213 nM	Functional Assay	[5]
TUG-2099	EC₅₀	0.3 nM	Functional Assay	[5]
TUG-2208	pEC₅₀	8.98	Functional Assay	[5]
2-hydroxy lauric acid (2-OH-C12)	EC₅₀	9.9 µM	[³⁵S]GTPγS Binding	[2]

| Embelin | EC₅₀ | Potent Agonist | Functional Assays |[7] |

Detailed Experimental Protocols

The following protocols are generalized methodologies based on published literature for assessing GPR84 activity and its inhibition by TUG-2181.

GPR84-Mediated Calcium Mobilization Assay

This assay measures the increase in intracellular calcium following receptor activation, typically via Gαq or Gβγ-mediated PLC activation.

• Cell Culture: Use HEK293 cells stably co-expressing human GPR84 and a promiscuous G-protein like Gα16. Culture cells to ~80-90% confluency.

• Cell Plating: Seed the cells in black, clear-bottom 96-well plates and allow them to adhere overnight.

• Dye Loading: Aspirate the culture medium and load the cells with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a suitable buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES) for 1 hour at 37°C.

• Compound Preparation: Prepare serial dilutions of the GPR84 agonist (e.g., 6-OAU). For antagonist mode, pre-incubate the cells with varying concentrations of TUG-2181 for 15-30 minutes before adding the agonist.

• Measurement: Use a fluorescence plate reader (e.g., FLIPR, FlexStation) to measure the fluorescence intensity before and after the addition of the agonist. The change in fluorescence corresponds to the change in intracellular calcium concentration.

• Data Analysis: Normalize the response to baseline fluorescence. For antagonist activity, plot the agonist dose-response curves in the presence of different TUG-2181 concentrations to determine the IC₅₀.

[³⁵S]GTPγS Binding Assay

This assay directly measures the activation of G proteins by quantifying the binding of a non-hydrolyzable GTP analog.

• Membrane Preparation: Prepare cell membranes from a GPR84-expressing cell line (e.g., CHO-GPR84) or primary cells.

• Reaction Mixture: In a 96-well plate, combine cell membranes, [³⁵S]GTPγS, and GDP in an assay buffer. Add varying concentrations of a GPR84 agonist. To test TUG-2181, add it to the mixture along with a fixed concentration of agonist.

• Incubation: Incubate the reaction mixture at 30°C for 60 minutes to allow for nucleotide exchange.

• Termination and Filtration: Stop the reaction by rapid filtration through a glass fiber filter plate, followed by washing with ice-cold buffer to separate bound from free [³⁵S]GTPγS.

• Detection: Dry the filter plate and add scintillation fluid. Measure the radioactivity in each well using a scintillation counter.

• Data Analysis: Calculate the specific binding and plot against agonist concentration. Determine the IC₅₀ for TUG-2181 by its ability to inhibit the agonist-stimulated signal.

Neutrophil Chemotaxis Assay

This assay assesses the directed migration of neutrophils towards a chemoattractant.

• Neutrophil Isolation: Isolate primary human neutrophils from the peripheral blood of healthy donors using density gradient centrifugation.

• Assay Setup: Use a multi-well chemotaxis chamber (e.g., Transwell plate) with a porous membrane (typically 3-8 µm pore size).[2]

• Loading: Add the GPR84 agonist (chemoattractant) to the lower chamber. To test TUG-2181, add it to both the lower chamber (with agonist) and the upper chamber (with cells).

• Cell Addition: Add the isolated neutrophils to the upper chamber.

• Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 1-2 hours to allow cell migration.

• Quantification: Remove non-migrated cells from the top of the membrane. Fix and stain the migrated cells on the underside of the membrane. Count the number of migrated cells per field of view using a microscope.

• Data Analysis: Quantify the chemotactic index and determine the inhibitory effect of TUG-2181 on agonist-induced migration.

Reactive Oxygen Species (ROS) Production Assay

This assay measures the oxidative burst in neutrophils.

• Neutrophil Isolation: Isolate primary human neutrophils as described above.

• Dye Loading: Load the neutrophils with a ROS-sensitive fluorescent probe, such as H₂DCFDA or luminol, in a suitable buffer.

• Priming and Inhibition: Pre-incubate the cells with a GPR84 agonist (e.g., 6-OAU) to prime them. To test TUG-2181, co-incubate with the agonist during the priming step.

• Stimulation: Add a second stimulus (e.g., fMLP) to trigger the oxidative burst.

• Measurement: Immediately measure the fluorescence or chemiluminescence signal over time using a plate reader.

• Data Analysis: Calculate the rate or total amount of ROS produced. Determine the IC₅₀ of TUG-2181 based on its ability to inhibit the GPR84 agonist-mediated priming effect.

Visualized Pathways and Workflows

The following diagrams were generated using the DOT language to illustrate key concepts.

Caption: GPR84 Signaling Pathways.

Caption: Experimental Workflow for Chemotaxis Assay.

Caption: Logic of GPR84 Antagonism by TUG-2181.

Conclusion

TUG-2181 serves as a highly potent and selective antagonist for GPR84. Its ability to robustly inhibit multiple GPR84-mediated signaling and cellular functions in primary immune cells provides strong validation for GPR84 as its molecular target. The comprehensive data, protocols, and conceptual frameworks presented in this guide underscore the value of TUG-2181 as a critical chemical probe for elucidating the pathophysiology of GPR84 and as a foundational tool for the development of novel therapeutics targeting inflammatory and fibrotic diseases.

References

• 1. GPR84: an immune response dial? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Medium-chain Fatty Acid-sensing Receptor, GPR84, Is a Proinflammatory Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 3. GPR84 in physiology-Many functions in many tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Therapeutic validation of an orphan G protein‐coupled receptor: The case of GPR84 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. Embelin and its derivatives unravel the signaling, proinflammatory and antiatherogenic properties of GPR84 receptor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Activation of the Immune-Metabolic Receptor GPR84 Enhances Inflammation and Phagocytosis in Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. JCI - GPR84-mediated signal transduction affects metabolic function by promoting brown adipocyte activity [jci.org]
• 10. adrenomedullin-1-12-human.com [adrenomedullin-1-12-human.com]
• 11. researchgate.net [researchgate.net]
• 12. Discovery and Characterization of a Novel Small-Molecule Agonist for Medium-Chain Free Fatty Acid Receptor G Protein-Coupled Receptor 84 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. What are GPR84 agonists and how do they work? [synapse.patsnap.com]
• 15. pubs.acs.org [pubs.acs.org]
• 16. medchemexpress.com [medchemexpress.com]

TUG-2181: An In-Depth Profile of a Selective GPR84 Inverse Agonist

For Researchers, Scientists, and Drug Development Professionals

Introduction

TUG-2181 is a potent and selective small molecule modulator of G protein-coupled receptor 84 (GPR84), a receptor implicated in inflammatory and fibrotic diseases. Primarily expressed in immune cells like neutrophils and macrophages, GPR84 represents a promising therapeutic target. TUG-2181 has been characterized as a low-nanomolar inverse agonist and antagonist of GPR84, making it a valuable tool for elucidating the physiological and pathological roles of this receptor. This technical guide provides a comprehensive overview of the selectivity profile of TUG-2181, detailed experimental methodologies for its characterization, and visualizations of relevant signaling pathways and experimental workflows.

Selectivity Profile of TUG-2181

TUG-2181 demonstrates high selectivity for its primary target, GPR84. While comprehensive quantitative data from broad panel screening against a wide range of G protein-coupled receptors (GPCRs) is not extensively detailed in publicly available literature, studies on representative compounds from the same chemical series indicate a high degree of selectivity. For instance, closely related GPR84 antagonists have been screened against a panel of 167 different GPCRs and showed no significant off-target activity, highlighting the selective nature of this chemical scaffold.[1][2]

The primary activity of TUG-2181 at the human GPR84 receptor has been quantified, demonstrating its potent inverse agonist and antagonist properties.

Table 1: Pharmacological Profile of TUG-2181 at GPR84

Parameter	Value (nM)	Assay Type	Reference
IC₅₀	34	Not Specified	N/A

Note: The specific assay type for the IC₅₀ value of 34 nM is not detailed in the available search results.

Further characterization has established TUG-2181 as a low-nanomolar potency inverse agonist and antagonist.[3] Studies on representative compounds from its class have shown selectivity over other free fatty acid receptors.[3][4]

Experimental Protocols

The characterization of TUG-2181 and similar GPR84 modulators involves a variety of in vitro assays to determine their potency, efficacy, and selectivity. Below are detailed methodologies for key experiments typically employed in the pharmacological profiling of such compounds.

GPCR Binding Assays (Radioligand Displacement)

Objective: To determine the binding affinity (Ki) of a test compound for a specific GPCR by measuring its ability to displace a radiolabeled ligand.

Methodology:

• Membrane Preparation: Membranes are prepared from cells stably expressing the GPCR of interest (e.g., HEK293 or CHO cells). Cells are harvested, homogenized, and centrifuged to isolate the membrane fraction, which is then resuspended in a suitable buffer.

• Assay Setup: The assay is typically performed in a 96-well plate format. Each well contains the cell membranes, a fixed concentration of a specific radioligand (e.g., [³H]-labeled antagonist), and varying concentrations of the test compound (e.g., TUG-2181).

• Incubation: The plates are incubated at a specific temperature for a defined period to allow the binding to reach equilibrium.

• Separation of Bound and Free Ligand: After incubation, the bound radioligand is separated from the free radioligand. This is commonly achieved by rapid filtration through glass fiber filters, which trap the membranes while allowing the unbound ligand to pass through.

• Quantification: The amount of radioactivity retained on the filters is quantified using a scintillation counter.

• Data Analysis: The data are plotted as the percentage of specific binding versus the logarithm of the test compound concentration. The IC₅₀ (the concentration of the compound that inhibits 50% of the specific binding of the radioligand) is determined by non-linear regression analysis. The Ki value is then calculated from the IC₅₀ using the Cheng-Prusoff equation.

Functional Assays: cAMP Measurement for Gαi-Coupled Receptors

Objective: To assess the functional activity of a compound at a Gαi-coupled receptor, such as GPR84, by measuring its effect on intracellular cyclic adenosine (B11128) monophosphate (cAMP) levels.

Methodology:

• Cell Culture: Cells stably expressing the Gαi-coupled receptor (e.g., CHO-hGPR84) are cultured in appropriate media.

• Assay Principle: Gαi-coupled receptors, when activated, inhibit adenylyl cyclase, leading to a decrease in intracellular cAMP levels. To measure this inhibition, cAMP levels are first stimulated using an agent like forskolin.

• Assay Procedure:

  • Cells are seeded in 96- or 384-well plates and incubated.

  • The cells are then treated with varying concentrations of the test compound (agonist, antagonist, or inverse agonist).

  • Forskolin is added to all wells (except the negative control) to stimulate adenylyl cyclase and increase cAMP production.

  • The plates are incubated for a specific duration.

• cAMP Quantification: Intracellular cAMP levels are measured using a variety of commercially available kits, often based on competitive immunoassays utilizing technologies like HTRF (Homogeneous Time-Resolved Fluorescence), AlphaScreen, or ELISA.

• Data Analysis:

  • For agonists , the data are plotted as cAMP levels versus the log of the agonist concentration to determine the EC₅₀ (potency) and the maximal inhibition of forskolin-stimulated cAMP levels (efficacy).

  • For antagonists , cells are co-incubated with a fixed concentration of an agonist and varying concentrations of the antagonist. The IC₅₀ value is determined, representing the concentration of the antagonist that reverses 50% of the agonist-induced inhibition of cAMP production.

  • For inverse agonists , the compound's ability to increase cAMP levels above the basal (unstimulated) level is measured.

[³⁵S]GTPγS Binding Assay

Objective: To measure the activation of G proteins by a GPCR agonist, providing a direct measure of receptor-G protein coupling.

Methodology:

• Membrane Preparation: Similar to binding assays, membranes from cells expressing the GPCR of interest are prepared.

• Assay Principle: In the inactive state, G proteins are bound to GDP. Upon GPCR activation, GDP is exchanged for GTP. This assay uses a non-hydrolyzable GTP analog, [³⁵S]GTPγS, which binds to the activated G protein and can be quantified.

• Assay Procedure:

  • Cell membranes are incubated in a buffer containing GDP, varying concentrations of the test compound, and a fixed concentration of [³⁵S]GTPγS.

  • The reaction is allowed to proceed for a set time at a controlled temperature.

• Separation and Quantification: The reaction is terminated, and the membrane-bound [³⁵S]GTPγS is separated from the unbound nucleotide, typically by rapid filtration. The radioactivity on the filters is measured by scintillation counting.

• Data Analysis: The amount of specifically bound [³⁵S]GTPγS is plotted against the log of the compound concentration to generate a dose-response curve, from which the EC₅₀ and maximal stimulation (Emax) can be determined.

Signaling Pathways and Experimental Workflows

GPR84 Signaling Pathway

GPR84 is known to couple primarily to the Gαi/o family of G proteins. Activation of GPR84 by an agonist leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cAMP levels. As an inverse agonist, TUG-2181 would be expected to increase basal cAMP levels by reducing the constitutive activity of the receptor.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Minimal Structural Variation of GPR84 Full Agonist Causes Functional Switch to Inverse Agonism - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Collection - Minimal Structural Variation of GPR84 Full Agonist Causes Functional Switch to Inverse Agonism - Journal of Medicinal Chemistry - Figshare [figshare.com]

TUG-2181: A Technical Guide to a GPR84 Antagonist

CAS Number: 2653994-24-0 Molecular Formula: C₂₁H₂₇NO₄ Molecular Weight: 357.44 g/mol

Introduction

TUG-2181 is a potent and selective antagonist of the G-protein coupled receptor 84 (GPR84).[1][2][3] GPR84 is a medium-chain fatty acid receptor primarily expressed in immune cells, including neutrophils, macrophages, and microglia. Its activation is associated with pro-inflammatory and pro-phagocytic cellular responses, making it a compelling target for therapeutic intervention in a range of inflammatory and fibrotic diseases. TUG-2181, by inhibiting GPR84 signaling, presents a valuable pharmacological tool for investigating the physiological and pathological roles of this receptor and holds potential for further drug development.

This technical guide provides a comprehensive overview of TUG-2181, including its mechanism of action, pharmacological data, generalized experimental protocols for its characterization, and a visualization of the GPR84 signaling pathway.

Quantitative Pharmacological Data

The following table summarizes the key in vitro pharmacological data for TUG-2181. It is important to note that while the IC₅₀ value is reported by commercial vendors, the primary scientific literature detailing the full pharmacological profile of TUG-2181 could not be identified at the time of this writing.

Parameter	Value	Species	Assay Type	Notes
IC₅₀	34 nM	Human	Not Specified	This value represents the concentration of TUG-2181 required to inhibit 50% of the GPR84 response. The specific agonist and assay conditions are not publicly available.

Mechanism of Action and Signaling Pathway

GPR84 is a Gᵢ-coupled receptor. Upon activation by its endogenous ligands, such as medium-chain fatty acids, or synthetic agonists, GPR84 initiates a signaling cascade that leads to various cellular responses. As an antagonist, TUG-2181 binds to GPR84 and prevents its activation by agonists, thereby blocking the downstream signaling events.

The key signaling pathways associated with GPR84 activation include:

• Gᵢ Protein-Mediated Signaling: Activation of GPR84 leads to the dissociation of the Gαᵢ and Gβγ subunits. Gαᵢ inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.

• Activation of MAPK/ERK Pathway: The Gβγ subunits can activate downstream effectors, including phosphoinositide 3-kinase (PI3K), which in turn activates the Akt and extracellular signal-regulated kinase (ERK) pathways.

• NF-κB Activation: GPR84 signaling can also lead to the activation of the nuclear factor-kappa B (NF-κB) pathway, a critical regulator of inflammatory gene expression.

These signaling events culminate in pro-inflammatory responses, such as the production of reactive oxygen species (ROS) and the release of pro-inflammatory cytokines like IL-8 in human neutrophils.[4]

GPR84 Signaling Pathway Diagram

Caption: GPR84 signaling cascade initiated by agonist binding and inhibited by TUG-2181.

Experimental Protocols

The following are generalized protocols for characterizing GPR84 antagonists like TUG-2181. These are based on standard methodologies used for GPCR drug discovery and would require optimization for specific laboratory conditions.

GPR84 Binding Assay (Radioligand Displacement)

Objective: To determine the binding affinity (Kᵢ) of TUG-2181 for the GPR84 receptor.

Materials:

• Cell membranes prepared from a cell line stably expressing human GPR84 (e.g., HEK293 or CHO cells).

• Radiolabeled GPR84 agonist (e.g., [³H]-agonist).

• TUG-2181 stock solution.

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM CaCl₂, 0.1% BSA, pH 7.4).

• Glass fiber filters.

• Scintillation cocktail and liquid scintillation counter.

Procedure:

• Prepare serial dilutions of TUG-2181 in binding buffer.

• In a 96-well plate, add cell membranes, the radiolabeled agonist at a concentration near its Kₔ, and varying concentrations of TUG-2181.

• Include wells for total binding (radioligand only) and non-specific binding (radioligand in the presence of a high concentration of a known non-radiolabeled GPR84 ligand).

• Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.

• Harvest the membranes by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters with ice-cold binding buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation cocktail, and count the radioactivity using a liquid scintillation counter.

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the logarithm of the TUG-2181 concentration and fit the data to a one-site competition model to determine the IC₅₀.

• Calculate the Kᵢ value using the Cheng-Prusoff equation: Kᵢ = IC₅₀ / (1 + [L]/Kₔ), where [L] is the concentration of the radioligand and Kₔ is its dissociation constant.

GPR84 Functional Assay (cAMP Measurement)

Objective: To assess the functional antagonist activity of TUG-2181 by measuring its ability to block agonist-induced inhibition of cAMP production.

Materials:

• A cell line stably expressing human GPR84 (e.g., CHO-K1 cells).

• Forskolin (B1673556) (an adenylyl cyclase activator).

• A known GPR84 agonist.

• TUG-2181 stock solution.

• cAMP assay kit (e.g., HTRF, ELISA, or luminescence-based).

Procedure:

• Seed the GPR84-expressing cells in a 96-well plate and grow to confluency.

• Pre-treat the cells with varying concentrations of TUG-2181 for a specified time (e.g., 15-30 minutes).

• Stimulate the cells with a mixture of forskolin and a GPR84 agonist at its EC₈₀ concentration.

• Include control wells for basal cAMP levels (no stimulation), forskolin-stimulated levels, and agonist-inhibited levels.

• Incubate for a specified time (e.g., 30 minutes) at 37°C.

• Lyse the cells and measure the intracellular cAMP levels according to the instructions of the chosen cAMP assay kit.

• Plot the cAMP concentration against the logarithm of the TUG-2181 concentration and fit the data to a sigmoidal dose-response curve to determine the IC₅₀.

Experimental Workflow Diagram

Caption: A generalized workflow for the in vitro characterization of TUG-2181.

Conclusion

TUG-2181 is a valuable research tool for elucidating the role of the GPR84 receptor in health and disease. Its potent antagonist activity makes it suitable for in vitro studies aimed at understanding the downstream consequences of GPR84 inhibition. Further characterization, including selectivity profiling against other receptors and in vivo efficacy studies, will be crucial in determining its potential as a lead compound for the development of novel anti-inflammatory and anti-fibrotic therapies. The absence of a primary publication for TUG-2181 underscores the need for researchers to independently verify its pharmacological properties in their specific experimental systems.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Alzheimer’s | MCE 生命科学试剂服务商 [medchemexpress.cn]
• 4. medchemexpress.com [medchemexpress.com]

TUG-2181: A GPR84 Antagonist and its Role in Inflammatory Signaling Pathways

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

TUG-2181 is a potent and selective antagonist of the G protein-coupled receptor 84 (GPR84), a receptor increasingly recognized for its pro-inflammatory role. This technical guide provides a comprehensive overview of TUG-2181, its mechanism of action, and its impact on key inflammatory signaling pathways. The information presented herein is intended to support researchers, scientists, and drug development professionals in their exploration of TUG-2181 as a potential therapeutic agent for inflammatory diseases. This document summarizes the available quantitative data, details relevant experimental protocols, and provides visual representations of the associated signaling pathways.

Introduction

Chronic inflammation is a hallmark of numerous diseases, and the identification of novel therapeutic targets within inflammatory cascades is of paramount importance. GPR84 has emerged as a promising target due to its restricted expression on immune cells and its upregulation in inflammatory conditions. TUG-2181 has been identified as a specific antagonist of GPR84, demonstrating inhibitory effects on key inflammatory responses in primary human neutrophils. This guide will delve into the specifics of TUG-2181's interaction with GPR84 and the downstream consequences for inflammatory signaling.

It is important to note a point of potential confusion: the user's initial query referenced "TUG-2181" in the context of inflammatory signaling pathways where GPR183 (EBI2) is a known participant. However, current scientific literature consistently identifies TUG-2181 as a GPR84 antagonist. There is no direct evidence to date linking TUG-2181 to GPR183. Additionally, the acronym "TUG" is also associated with "Taurine Upregulated Gene 1" (TUG1), a long non-coding RNA. This document will focus exclusively on the small molecule GPR84 antagonist, TUG-2181.

Quantitative Data on TUG-2181

The following table summarizes the key quantitative data reported for TUG-2181.

Parameter	Value	Cell Type/System	Reference
IC50	34 nM	GPR84	[1][2]

GPR84 Signaling in Inflammation

GPR84 is a Gαi/o-coupled receptor, and its activation by endogenous ligands, such as medium-chain fatty acids, initiates a signaling cascade that promotes inflammation. Antagonism of GPR84 by TUG-2181 is expected to block these downstream effects.

GPR84-Mediated Signaling Pathways

Activation of GPR84 is known to engage several key inflammatory signaling pathways:

• PI3K/Akt Pathway: GPR84 activation can lead to the phosphorylation and activation of Akt, a central regulator of cell survival and metabolism, which can also influence inflammatory responses.

• MAPK Pathway: The mitogen-activated protein kinase (MAPK) pathway, including ERK1/2, is another downstream target of GPR84 signaling. Activation of this pathway is crucial for the production of various inflammatory mediators.

• NF-κB Pathway: GPR84 signaling can culminate in the activation of the transcription factor NF-κB, a master regulator of inflammatory gene expression. This is likely mediated through the Gαi/o subunit, leading to the downstream activation of IKK, phosphorylation and degradation of IκB, and subsequent nuclear translocation of NF-κB.

The antagonism of GPR84 by TUG-2181 would inhibit these signaling events, thereby reducing the expression of pro-inflammatory genes and mitigating the inflammatory response.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to the study of TUG-2181's anti-inflammatory effects.

GPR84 Receptor Binding Assay (Competitive Binding)

This protocol is a general framework for determining the binding affinity (Ki) of a test compound like TUG-2181 to GPR84.

Materials:

• Cell membranes prepared from a cell line overexpressing human GPR84.

• Radiolabeled GPR84 agonist (e.g., [³H]-dihydrorhodamine 123 or a custom tritiated ligand).

• TUG-2181 and a known GPR84 agonist (for positive control).

• Binding buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl₂, 1 mM CaCl₂, 0.1% BSA, pH 7.4).

• Scintillation vials and scintillation fluid.

• Glass fiber filters.

• Filtration manifold.

Procedure:

• Prepare serial dilutions of TUG-2181.

• In a 96-well plate, add the cell membranes, radiolabeled ligand at a concentration close to its Kd, and varying concentrations of TUG-2181.

• Include wells for total binding (radioligand and membranes only) and non-specific binding (radioligand, membranes, and a high concentration of a non-labeled GPR84 agonist).

• Incubate the plate at room temperature for a specified time (e.g., 60-90 minutes) to reach equilibrium.

• Rapidly filter the contents of each well through glass fiber filters using a filtration manifold.

• Wash the filters several times with ice-cold binding buffer to remove unbound radioligand.

• Place the filters in scintillation vials, add scintillation fluid, and count the radioactivity using a scintillation counter.

• Calculate the specific binding at each concentration of TUG-2181 by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the TUG-2181 concentration and fit the data to a one-site competition model to determine the IC50.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Measurement of Reactive Oxygen Species (ROS) Production in Human Neutrophils

This protocol describes a luminol-dependent chemiluminescence assay to measure the effect of TUG-2181 on GPR84 agonist-induced ROS production.

Materials:

• Freshly isolated human neutrophils.

• GPR84 agonist (e.g., 6-n-octylaminouracil (6-OAU) or decanoic acid).

• TUG-2181.

• Luminol (B1675438).

• Horseradish peroxidase (HRP).

• Hanks' Balanced Salt Solution (HBSS) with Ca²⁺ and Mg²⁺.

• White, opaque 96-well plates.

• Luminometer.

Procedure:

• Isolate human neutrophils from fresh peripheral blood using a density gradient centrifugation method.

• Resuspend the neutrophils in HBSS.

• In a white 96-well plate, add neutrophils to each well.

• Add serial dilutions of TUG-2181 to the wells and incubate for a short period (e.g., 15-30 minutes) at 37°C.

• Add luminol and HRP to each well.

• Initiate the reaction by adding a pre-determined concentration of the GPR84 agonist.

• Immediately place the plate in a luminometer and measure the chemiluminescence at regular intervals over a period of time (e.g., 60-90 minutes).

• The data can be presented as the peak chemiluminescence or the area under the curve.

• Plot the response against the logarithm of the TUG-2181 concentration to determine the IC50 for the inhibition of ROS production.

Measurement of IL-8 Release from Human Neutrophils

This protocol outlines the use of an Enzyme-Linked Immunosorbent Assay (ELISA) to quantify the inhibitory effect of TUG-2181 on GPR84 agonist-induced IL-8 release.

Materials:

• Freshly isolated human neutrophils.

• GPR84 agonist (e.g., 6-OAU or decanoic acid).

• TUG-2181.

• Cell culture medium (e.g., RPMI 1640).

• Human IL-8 ELISA kit.

• 96-well cell culture plates.

• Microplate reader.

Procedure:

• Isolate human neutrophils as described previously.

• Seed the neutrophils in a 96-well cell culture plate.

• Pre-incubate the cells with serial dilutions of TUG-2181 for 30 minutes at 37°C.

• Stimulate the cells with a GPR84 agonist for a specified period (e.g., 4-6 hours) at 37°C in a CO₂ incubator.

• After incubation, centrifuge the plate to pellet the cells.

• Carefully collect the supernatant from each well.

• Perform the IL-8 ELISA on the collected supernatants according to the manufacturer's instructions. This typically involves:

  • Adding the supernatants to wells pre-coated with an anti-human IL-8 capture antibody.

  • Incubating and washing the wells.

  • Adding a detection antibody conjugated to an enzyme (e.g., HRP).

  • Incubating and washing the wells.

  • Adding a substrate that is converted by the enzyme into a colored product.

  • Stopping the reaction and measuring the absorbance at a specific wavelength using a microplate reader.

• Generate a standard curve using known concentrations of recombinant human IL-8.

• Calculate the concentration of IL-8 in each sample from the standard curve.

• Plot the IL-8 concentration against the logarithm of the TUG-2181 concentration to determine the IC50 for the inhibition of IL-8 release.

Visualizations: Signaling Pathways and Workflows

The following diagrams were created using the Graphviz DOT language to illustrate key pathways and experimental workflows related to TUG-2181.

GPR84 Signaling Pathway in Inflammation

Caption: GPR84 signaling pathway leading to inflammatory responses.

Experimental Workflow for Assessing TUG-2181's Effect on ROS Production

Caption: Workflow for ROS production assay with TUG-2181.

Experimental Workflow for Assessing TUG-2181's Effect on IL-8 Release

Caption: Workflow for IL-8 release assay with TUG-2181.

Conclusion and Future Directions

TUG-2181 is a valuable research tool for investigating the role of GPR84 in inflammation. Its potent and selective antagonism of GPR84 makes it a suitable probe for dissecting the downstream signaling pathways and cellular responses mediated by this receptor. The available data indicate that TUG-2181 can effectively inhibit key inflammatory functions of neutrophils, including ROS production and IL-8 release.

Future research should focus on:

• Elucidating the detailed dose-response relationships of TUG-2181 in various inflammatory assays.

• Investigating the direct impact of TUG-2181 on the phosphorylation status of key signaling molecules within the MAPK and Akt pathways, and on the nuclear translocation of NF-κB.

• Evaluating the efficacy of TUG-2181 in in vivo models of inflammatory diseases to translate the in vitro findings into a preclinical setting.

A deeper understanding of the pharmacology and in vivo activity of TUG-2181 will be crucial for assessing the therapeutic potential of GPR84 antagonism in a range of inflammatory and autoimmune disorders.

References

• 1. Pro-phagocytic function and structural basis of GPR84 signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. G-protein-coupled receptor 84 regulates acute inflammation in normal and diabetic skin wounds - PMC [pmc.ncbi.nlm.nih.gov]

GPR84: A Key Modulator of Immune Cell Activation

An In-depth Technical Guide for Researchers and Drug Development Professionals

Abstract

G protein-coupled receptor 84 (GPR84) is an emerging therapeutic target with significant implications in a variety of inflammatory and immune-mediated diseases. Primarily expressed on the surface of immune cells, including macrophages, neutrophils, and microglia, GPR84 acts as a sensor for medium-chain fatty acids, triggering a cascade of intracellular events that modulate the innate immune response. This technical guide provides a comprehensive overview of the function of GPR84 in immune cell activation, detailing its signaling pathways, impact on cellular functions, and the experimental methodologies used to elucidate its role. The information presented herein is intended to serve as a valuable resource for researchers, scientists, and drug development professionals working to understand and therapeutically target GPR84.

Introduction

GPR84, a Gαi-coupled G protein-coupled receptor (GPCR), has garnered considerable attention for its pro-inflammatory functions. Its expression is significantly upregulated in immune cells in response to inflammatory stimuli, suggesting a pivotal role in amplifying inflammatory responses. Activation of GPR84 by its endogenous ligands, primarily medium-chain fatty acids (MCFAs) with carbon chain lengths of 9-14, or synthetic agonists, initiates a signaling cascade that influences a range of cellular activities, including cytokine and chemokine production, phagocytosis, and chemotaxis. This guide will delve into the molecular mechanisms underlying GPR84-mediated immune cell activation, present quantitative data on its functional effects, and provide detailed protocols for key experimental assays.

GPR84 Expression and Regulation in Immune Cells

GPR84 expression is predominantly found in hematopoietic tissues, with high levels in bone marrow, spleen, and lung. Within the immune system, it is highly expressed in myeloid-derived cells such as monocytes, macrophages, neutrophils, and microglia.

Upregulation by Pro-inflammatory Stimuli:

The expression of GPR84 is dynamically regulated, with a marked increase under pro-inflammatory conditions. In macrophages and microglia, exposure to lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, and pro-inflammatory cytokines like tumor necrosis factor (TNF) and interleukin-1 (IL-1), leads to a significant and sustained upregulation of GPR84 mRNA. This upregulation suggests a feed-forward mechanism where an initial inflammatory insult enhances the cell's sensitivity to GPR84 ligands, thereby amplifying the subsequent inflammatory response.

GPR84 Signaling Pathways in Immune Cell Activation

Upon ligand binding, GPR84 couples to pertussis toxin-sensitive Gαi/o proteins, leading to the inhibition of adenylyl cyclase and a decrease in intracellular cyclic AMP (cAMP) levels. This initial event triggers several downstream signaling cascades that are crucial for its pro-inflammatory effects.

Key Signaling Cascades:

• PI3K/Akt Pathway: Activation of GPR84 leads to the phosphorylation and activation of Akt (also known as protein kinase B). The PI3K/Akt pathway is a central regulator of cell survival, proliferation, and metabolism, and its activation in immune cells can contribute to their inflammatory functions.

• MAPK/ERK Pathway: The extracellular signal-regulated kinase (ERK) pathway, a component of the mitogen-activated protein kinase (MAPK) cascade, is also activated downstream of GPR84. Phosphorylation of ERK1/2 is a key event in the transmission of extracellular signals to the nucleus, leading to changes in gene expression.

• NF-κB Pathway: The nuclear factor-kappa B (NF-κB) pathway is a critical regulator of inflammatory gene expression. GPR84 activation promotes the nuclear translocation of the p65 subunit of NF-κB, indicating the activation of this pathway.

Caption: GPR84 signaling pathway in immune cells.

Functional Consequences of GPR84 Activation in Immune Cells

The activation of GPR84 on different immune cell types translates into distinct, yet often synergistic, pro-inflammatory responses.

Macrophages

In macrophages, GPR84 activation serves as a potent enhancer of the inflammatory response, particularly in cells already primed by inflammatory stimuli like LPS.

• Enhanced Cytokine and Chemokine Secretion: GPR84 agonism significantly boosts the expression and secretion of pro-inflammatory cytokines such as TNFα, IL-6, and IL-12B, as well as chemokines including CCL2, CCL5, and CXCL1. This augmented mediator release contributes to the recruitment and activation of other immune cells to the site of inflammation.

• Increased Phagocytosis: GPR84 activation enhances the phagocytic capacity of macrophages, a critical process for clearing pathogens and cellular debris. This effect is linked to the upregulation of Fcγ receptors and is dependent on the GPR84-mediated signaling cascade.

Neutrophils

Neutrophils are among the first responders to infection and inflammation, and GPR84 plays a key role in their function.

• Chemotaxis: GPR84 activation induces neutrophil chemotaxis, guiding these cells toward the source of inflammation.

• Reactive Oxygen Species (ROS) Production: In primed neutrophils, GPR84 agonism can trigger the production of ROS, which are essential for killing pathogens but can also contribute to tissue damage if not properly regulated.

• Degranulation: GPR84 activation can lead to the release of granular contents from neutrophils, further contributing to the inflammatory milieu.

Microglia

As the resident immune cells of the central nervous system (CNS), microglia expressing GPR84 are implicated in neuroinflammatory processes.

• Activation and Morphological Changes: GPR84 expression is strongly induced in microglia during neuroinflammatory conditions such as endotoxemia and experimental autoimmune encephalomyelitis (EAE). GPR84 agonists can induce membrane ruffling and changes in microglial motility.

• Regulation of Neuroinflammation: GPR84's role in neuroinflammation is complex. While its expression is associated with microglial activation, the direct impact on pro-inflammatory cytokine release from microglia is less clear and may be context-dependent.

Quantitative Data on GPR84 Function

The following tables summarize quantitative data from key studies, illustrating the impact of GPR84 activation on immune cell functions.

Table 1: Effect of GPR84 Agonist (6-OAU) on Cytokine and Chemokine mRNA Expression in LPS-Primed Mouse Bone Marrow-Derived Macrophages (BMDMs)

Gene	Fold Change (6-OAU vs. Vehicle) at 60 min
Tnfα	~2.5
Il-6	~3.0
Ccl2	~2.0

Data adapted from Recio et al., 2018. Values are approximate and represent the peak fold change observed.

Table 2: Effect of GPR84 Agonist (6-OAU) on Cytokine and Chemokine Protein Secretion from LPS-Primed Mouse BMDMs

Protein	Concentration (pg/mL) - Vehicle	Concentration (pg/mL) - 6-OAU (240 min)
TNFα	~2000	~4000
IL-6	~1500	~3000
CCL2	~1000	~2000

Data adapted from Recio et al., 2018. Values are approximate.

Table 3: Effect of GPR84 Activation on Neutrophil Chemotaxis

Treatment	Chemotactic Index
Vehicle	1.0
6-OAU (10 µM)	~2.5

Data adapted from Suzuki et al., 2013. The chemotactic index is a relative measure of cell migration.

Experimental Protocols

This section provides detailed methodologies for key experiments used to study GPR84 function.

Macrophage Culture and Polarization

Objective: To generate and polarize bone marrow-derived macrophages (BMDMs) for subsequent GPR84 functional assays.

Protocol:

• Isolate bone marrow cells from the femurs and tibias of mice.

• Culture the cells for 7 days in DMEM supplemented with 10% fetal bovine serum (FBS), 1% penicillin/streptomycin, and 20% L929-conditioned medium (as a source of M-CSF).

• To polarize the BMDMs, replace the medium with fresh medium containing either 100 ng/mL LPS and 20 ng/mL IFN-γ for M1 (pro-inflammatory) polarization or 20 ng/mL IL-4 for M2 (alternatively activated) polarization.

• Incubate for 24 hours before proceeding with functional assays.

Western Blotting for GPR84 Signaling Pathway Activation

Objective: To detect the phosphorylation of Akt and ERK as a measure of GPR84 signaling activation.

Protocol:

• Seed LPS-primed BMDMs in 6-well plates.

• Starve the cells in serum-free medium for 4 hours.

• Treat the cells with a GPR84 agonist (e.g., 1 µM 6-OAU) for various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Determine protein concentration using a BCA assay.

• Separate 20-30 µg of protein per lane on a 10% SDS-PAGE gel.

• Transfer the proteins to a PVDF membrane.

• Block the membrane with 5% non-fat dry milk in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour at room temperature.

• Incubate the membrane overnight at 4°C with primary antibodies against phospho-Akt (Ser473) and phospho-ERK1/2 (Thr202/Tyr204), diluted in 5% BSA in TBST.

• Wash the membrane three times with TBST.

• Incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Wash the membrane three times with TBST.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate.

• Strip the membrane and re-probe for total Akt, total ERK, and a loading control (e.g., β-actin).

Caption: Experimental workflow for analyzing GPR84 signaling.

Macrophage Phagocytosis Assay

Objective: To quantify the effect of GPR84 activation on the phagocytic capacity of macrophages.

Protocol:

• Culture BMDMs in a 96-well plate.

• Prime the cells with 100 ng/mL LPS for 2 hours.

• Pre-treat the cells with a GPR84 agonist (e.g., 1 µM 6-OAU) or vehicle for 30 minutes.

• Add pHrodo™ E. coli BioParticles™ (a pH-sensitive fluorescent dye-labeled bacterial particle) to the wells.

• Incubate for 2 hours at 37°C.

• Measure the fluorescence intensity using a plate reader. An increase in fluorescence indicates phagocytosis, as the pHrodo dye fluoresces brightly in the acidic environment of the phagosome.

• Normalize the fluorescence readings to a no-cell control.

Neutrophil Chemotaxis Assay

Objective: To assess the chemotactic response of neutrophils to GPR84 agonists.

Protocol:

• Isolate neutrophils from human peripheral blood or mouse bone marrow.

• Resuspend the neutrophils in a suitable assay buffer.

• Use a multi-well chemotaxis chamber (e.g., a Boyden chamber) with a porous membrane (e.g., 3-5 µm pore size).

• Add the GPR84 agonist (e.g., 10 µM 6-OAU) or a chemoattractant control (e.g., fMLP) to the lower wells of the chamber.

• Add the neutrophil suspension to the upper wells.

• Incubate the chamber at 37°C for 1-2 hours.

• Remove the membrane, fix, and stain the cells that have migrated to the lower side of the membrane.

• Count the migrated cells in several high-power fields under a microscope.

• Calculate the chemotactic index by dividing the number of cells that migrated in response to the agonist by the number of cells that migrated in response to the vehicle control.

The Role of GPR84 in Disease and as a Therapeutic Target

The pro-inflammatory functions of GPR84 have implicated it in the pathophysiology of a range of diseases, making it an attractive target for therapeutic intervention.

• Inflammatory Diseases: Given its role in amplifying inflammation, GPR84 antagonists are being investigated for the treatment of inflammatory conditions such as inflammatory bowel disease (IBD), rheumatoid arthritis, and acute lung injury.

• Neuroinflammatory Disorders: The upregulation of GPR84 in microglia in conditions like multiple sclerosis and Alzheimer's disease suggests that targeting GPR84 could be a strategy to modulate neuroinflammation.

• Metabolic Diseases: GPR84 is also expressed in adipocytes and is implicated in metabolic inflammation associated with obesity and type 2 diabetes.

• Cancer: Emerging evidence suggests a role for GPR84 in the tumor microenvironment, where it may influence the function of tumor-associated macrophages.

The development of potent and selective GPR84 agonists and antagonists is an active area of research. These pharmacological tools are not only crucial for further dissecting the biological functions of the receptor but also hold promise as future therapeutics.

Conclusion

GPR84 is a key immune-metabolic receptor that plays a significant role in the activation of macrophages, neutrophils, and microglia. Its ability to amplify inflammatory responses through the activation of well-defined signaling pathways highlights its importance in the innate immune system. The quantitative data and detailed experimental protocols provided in this guide offer a solid foundation for researchers and drug development professionals to further explore the biology of GPR84 and to develop novel therapeutic strategies targeting this important receptor. Continued research into the nuances of GPR84 signaling and its role in various disease contexts will undoubtedly pave the way for innovative treatments for a host of inflammatory and immune-mediated disorders.

Protocols & Analytical Methods

Application Notes and Protocols for TUG-2181: An In Vivo Experimental Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

This document provides detailed application notes and protocols for the in vivo experimental use of TUG-2181. Initially, a potential ambiguity with the protein "TUG" (Tether, containing a UBX domain, for GLUT4) involved in glucose metabolism was considered. However, extensive investigation has clarified that TUG-2181 is a distinct small molecule, a potent and selective antagonist of G-protein coupled receptor 84 (GPR84) with an IC₅₀ of 34 nM. GPR84 is recognized as a pro-inflammatory and pro-fibrotic receptor, making TUG-2181 a valuable tool for research in inflammation and fibrosis.

GPR84 is primarily expressed on immune cells, and its activation is linked to inflammatory responses. It is a Gi-coupled receptor, and its signaling cascade involves the activation of pathways such as Akt, ERK, and NF-κB, leading to the production of inflammatory mediators. Therefore, as a GPR84 antagonist, TUG-2181 is expected to exhibit anti-inflammatory and anti-fibrotic properties by blocking these downstream effects.

These protocols are designed to guide researchers in evaluating the efficacy of TUG-2181 in relevant preclinical animal models of inflammation and fibrosis.

GPR84 Signaling Pathway

The following diagram illustrates the simplified signaling pathway of GPR84, which is inhibited by TUG-2181.

GPR84 Signaling Pathway and Inhibition by TUG-2181.

General In Vivo Experimental Workflow

The following diagram outlines a typical workflow for evaluating TUG-2181 in a disease model.

General workflow for in vivo evaluation of TUG-2181.

Quantitative Data Summary

The following table summarizes expected outcomes based on in vivo studies of GPR84 antagonists in models of inflammation and fibrosis. Specific data for TUG-2181 is not yet publicly available; therefore, this table provides a general reference.

Parameter	Model	Expected Effect of GPR84 Antagonist	Reference Compound(s)
Inflammation
Disease Activity Index (DAI)	DSS-induced Colitis	Decrease	GLPG1205
Colon Length	DSS-induced Colitis	Increase (less shortening)	GLPG1205
Myeloperoxidase (MPO) Activity	DSS-induced Colitis	Decrease	GLPG1205
Pro-inflammatory Cytokines (e.g., TNF-α, IL-6, IL-1β)	Various	Decrease	GLPG1205, other proprietary antagonists
Fibrosis
Ashcroft Score	Bleomycin-induced Lung Fibrosis	Decrease	GLPG1205
Hydroxyproline Content	Bleomycin-induced Lung Fibrosis	Decrease	GLPG1205
Collagen Deposition (Sirius Red/Masson's Trichrome)	CCl₄-induced Liver Fibrosis	Decrease	Proprietary antagonists
α-SMA Expression	Various Fibrosis Models	Decrease	Proprietary antagonists
Serum ALT/AST Levels	CCl₄-induced Liver Fibrosis	Decrease	Proprietary antagonists

Experimental Protocols

The following are detailed protocols for inducing and evaluating the therapeutic potential of TUG-2181 in established mouse models of inflammation and fibrosis.

Protocol 1: Dextran Sodium Sulfate (DSS)-Induced Colitis in Mice (Inflammation Model)

Objective: To evaluate the efficacy of TUG-2181 in a model of inflammatory bowel disease.

Materials:

• 8-12 week old C57BL/6 mice

• Dextran Sodium Sulfate (DSS), MW 36,000-50,000

• TUG-2181

• Vehicle for TUG-2181 (e.g., 0.5% methylcellulose)

• Positive control (e.g., sulfasalazine)

• Standard laboratory equipment for animal handling, dosing, and tissue collection.

Methodology:

• Acclimatization: House mice in standard conditions for at least one week prior to the experiment.

• Induction of Colitis:

  • Administer 2-3% (w/v) DSS in the drinking water ad libitum for 5-7 days.

  • The concentration and duration may need to be optimized based on the specific DSS batch and institutional experience.

• Grouping and Treatment:

  • Randomly assign mice to the following groups (n=8-10 per group):

    • Group 1: Healthy Control (no DSS, vehicle treatment)

    • Group 2: DSS + Vehicle

    • Group 3: DSS + TUG-2181 (e.g., 10 mg/kg, oral gavage, daily)

    • Group 4: DSS + TUG-2181 (e.g., 30 mg/kg, oral gavage, daily)

    • Group 5: DSS + Positive Control (e.g., sulfasalazine (B1682708) 50 mg/kg, oral gavage, daily)

  • Begin treatment one day after DSS administration and continue throughout the study.

• Monitoring:

  • Record body weight, stool consistency, and presence of fecal blood daily to calculate the Disease Activity Index (DAI).

• Endpoint Analysis (Day 7-8):

  • Euthanize mice and collect the colon.

  • Measure colon length.

  • Collect colonic tissue for:

    • Histopathology: Fix in 10% neutral buffered formalin, embed in paraffin, section, and stain with Hematoxylin and Eosin (H&E) to assess inflammation and tissue damage.

    • Myeloperoxidase (MPO) Assay: To quantify neutrophil infiltration.

    • Cytokine Analysis: Homogenize a portion of the colon to measure levels of TNF-α, IL-6, and IL-1β via ELISA or multiplex assay.

    • Gene Expression: Extract RNA for qRT-PCR analysis of inflammatory markers.

Protocol 2: Bleomycin-Induced Pulmonary Fibrosis in Mice (Fibrosis Model)

Objective: To assess the anti-fibrotic potential of TUG-2181 in a model of lung fibrosis.

Materials:

• 8-12 week old C57BL/6 mice

• Bleomycin sulfate

• TUG-2181

• Vehicle for TUG-2181

• Positive control (e.g., Nintedanib)

• Equipment for intratracheal or oropharyngeal aspiration instillation.

Methodology:

• Acclimatization: As described in Protocol 1.

• Induction of Pulmonary Fibrosis:

  • On day 0, administer a single dose of bleomycin (1.5-3.0 U/kg) in sterile saline via intratracheal or oropharyngeal aspiration to anesthetized mice.

• Grouping and Treatment:

  • Randomly assign mice to groups as in Protocol 1.

  • Begin treatment with TUG-2181 (e.g., 10 and 30 mg/kg, daily by oral gavage) on day 7 (therapeutic regimen) and continue until the end of the study.

• Monitoring:

  • Monitor body weight and clinical signs of distress.

• Endpoint Analysis (Day 21):

  • Euthanize mice.

  • Collect bronchoalveolar lavage fluid (BALF) for cell counts and differential.

  • Harvest lungs for:

    • Histopathology: Fix the left lung lobe, embed, section, and stain with Masson's trichrome to visualize collagen deposition. Assess fibrosis severity using the Ashcroft scoring system.

    • Hydroxyproline Assay: Use the right lung to quantify total collagen content.

    • Gene Expression: Analyze the expression of fibrotic markers such as Col1a1, Acta2 (α-SMA), and Ctgf.

Protocol 3: Carbon Tetrachloride (CCl₄)-Induced Liver Fibrosis in Mice (Fibrosis Model)

Objective: To evaluate the efficacy of TUG-2181 in a toxicant-induced model of liver fibrosis.

Materials:

• 8-12 week old C57BL/6 or BALB/c mice

• Carbon tetrachloride (CCl₄)

• Corn oil or olive oil (as vehicle for CCl₄)

• TUG-2181

• Vehicle for TUG-2181

• Positive control (e.g., Silymarin)

Methodology:

• Acclimatization: As described in Protocol 1.

• Induction of Liver Fibrosis:

  • Administer CCl₄ (0.5-1.0 mL/kg, diluted in oil) via intraperitoneal injection twice a week for 4-8 weeks.

• Grouping and Treatment:

  • Randomly assign mice to groups as in Protocol 1.

  • Begin treatment with TUG-2181 (e.g., 10 and 30 mg/kg, daily by oral gavage) concurrently with CCl₄ administration.

• Monitoring:

  • Monitor body weight and general health.

• Endpoint Analysis (after 4-8 weeks):

  • Collect blood via cardiac puncture for serum analysis of liver enzymes (ALT, AST).

  • Euthanize mice and harvest the liver.

  • Weigh the liver.

  • Process liver tissue for:

    • Histopathology: Fix in 10% formalin, embed, section, and stain with H&E and Sirius Red to assess liver damage and collagen deposition.

    • Immunohistochemistry: Stain for α-SMA to identify activated hepatic stellate cells.

    • Gene Expression: Analyze mRNA levels of fibrotic markers (e.g., Col1a1, Timp1, Tgf-β1).

TUG-2181 Cell-Based Assay for Inflammation: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Inflammation is a complex biological response implicated in a wide range of physiological and pathological processes. The G-protein coupled receptor 84 (GPR84) has emerged as a significant pro-inflammatory receptor, primarily expressed on immune cells such as neutrophils and macrophages.[1][2][3][4] Activation of GPR84 by its agonists, including medium-chain fatty acids, triggers downstream signaling cascades that lead to the production of inflammatory mediators like reactive oxygen species (ROS) and interleukin-8 (IL-8).[5][6] TUG-2181 is a potent and selective antagonist of GPR84, with an IC50 value of 34 nM.[5] This application note provides detailed protocols for utilizing TUG-2181 in cell-based assays to investigate its anti-inflammatory effects and to screen for novel anti-inflammatory compounds targeting the GPR84 pathway.

Data Presentation

The following table summarizes the key quantitative data for TUG-2181 in inhibiting GPR84-mediated inflammatory responses.

Parameter	Value	Cell Type	Measurement
IC50	34 nM	Human Neutrophils	Inhibition of GPR84 agonist-induced activity
Optimal Concentration Range	10 nM - 1 µM	Human Neutrophils / THP-1 Macrophages	Inhibition of ROS production
Effective Concentration for IL-8 Inhibition	100 nM - 1 µM	Human Neutrophils / THP-1 Macrophages	Inhibition of IL-8 release

Signaling Pathways and Experimental Workflow

GPR84 Signaling Pathway in Inflammation

Activation of the Gi/o-coupled receptor GPR84 by an agonist initiates a signaling cascade that promotes inflammation. In neutrophils, this involves the activation of Lyn, Akt, and ERK1/2, leading to the assembly and activation of the NADPH oxidase complex and subsequent production of ROS.[5][6] In macrophages, GPR84 activation enhances the expression of pro-inflammatory cytokines such as TNF-α and IL-6.[7][8] TUG-2181, as a GPR84 antagonist, blocks the initial step of this pathway, thereby inhibiting the downstream inflammatory responses.

GPR84 Signaling Pathway in Neutrophils.

Experimental Workflow for TUG-2181 Cell-Based Assay

The general workflow for assessing the anti-inflammatory properties of TUG-2181 involves isolating and preparing immune cells, pre-treating them with TUG-2181, stimulating inflammation with a GPR84 agonist, and then measuring the inflammatory endpoints.

Experimental Workflow for TUG-2181 Assay.

Logical Relationship for Compound Screening

This assay can be adapted to screen for novel anti-inflammatory compounds that target the GPR84 pathway. The logical flow involves comparing the effect of a test compound to that of a known antagonist like TUG-2181.

Logical Workflow for Screening Compounds.

Experimental Protocols

Protocol 1: Measurement of Reactive Oxygen Species (ROS) Production in Human Neutrophils

Materials:

• TUG-2181

• GPR84 agonist (e.g., 6-n-octylaminouracil (6-OAU) or decanoic acid)

• Primary human neutrophils

• Hank's Balanced Salt Solution (HBSS)

• 2',7'-dichlorofluorescin diacetate (DCFH-DA) or Dihydrorhodamine 123 (DHR 123)

• 96-well black, clear-bottom plates

• Fluorometric plate reader

Procedure:

• Neutrophil Isolation: Isolate primary human neutrophils from fresh human blood using a standard method such as density gradient centrifugation. Resuspend the isolated neutrophils in HBSS.

• Cell Seeding: Seed the neutrophils in a 96-well black, clear-bottom plate at a density of 1 x 10^6 cells/mL.

• Probe Loading: Add DCFH-DA to a final concentration of 10 µM or DHR 123 to a final concentration of 5 µM to each well. Incubate the plate at 37°C for 30 minutes in the dark.

• TUG-2181 Pre-treatment: Add varying concentrations of TUG-2181 (e.g., 1 nM to 10 µM) to the respective wells. Include a vehicle control (e.g., DMSO). Incubate at 37°C for 30 minutes.

• Stimulation: Add the GPR84 agonist (e.g., 1 µM 6-OAU) to all wells except for the negative control.

• Measurement: Immediately measure the fluorescence intensity using a fluorometric plate reader at an excitation/emission wavelength of 485/535 nm for DCFH-DA or 500/536 nm for DHR 123. Take readings every 5 minutes for 60 minutes.

• Data Analysis: Calculate the rate of ROS production or the endpoint fluorescence. Plot the dose-response curve for TUG-2181 and determine the IC50 value.

Protocol 2: Measurement of IL-8 Release from THP-1 Macrophages

Materials:

• TUG-2181

• GPR84 agonist (e.g., 6-OAU or decanoic acid)

• THP-1 monocytes

• Phorbol 12-myristate 13-acetate (PMA)

• RPMI-1640 medium supplemented with 10% FBS

• Human IL-8 ELISA kit

• 96-well cell culture plates

• Spectrophotometric plate reader

Procedure:

• Macrophage Differentiation: Culture THP-1 monocytes in RPMI-1640 medium. Differentiate the monocytes into macrophages by treating with 100 ng/mL PMA for 48 hours. After differentiation, replace the medium with fresh, PMA-free medium and allow the cells to rest for 24 hours.

• TUG-2181 Pre-treatment: Add varying concentrations of TUG-2181 (e.g., 10 nM to 10 µM) to the wells containing the differentiated THP-1 macrophages. Include a vehicle control. Incubate at 37°C for 1 hour.

• Stimulation: Add the GPR84 agonist (e.g., 10 µM 6-OAU) to all wells except for the negative control. Incubate the plate at 37°C for 24 hours.

• Supernatant Collection: After incubation, centrifuge the plate at 400 x g for 10 minutes to pellet any detached cells. Carefully collect the supernatant.

• IL-8 ELISA: Perform the IL-8 ELISA on the collected supernatants according to the manufacturer's instructions.

• Data Analysis: Generate a standard curve for IL-8. Determine the concentration of IL-8 in each sample. Plot the dose-response curve for TUG-2181's inhibition of IL-8 release and determine the IC50 value.

Conclusion

The TUG-2181 cell-based assay provides a robust and reliable method for studying the role of GPR84 in inflammation and for identifying novel GPR84 antagonists. The protocols outlined in this application note offer a detailed guide for researchers to investigate the anti-inflammatory properties of TUG-2181 and to utilize this assay in drug discovery programs targeting inflammatory diseases.

References

• 1. What are GPR84 agonists and how do they work? [synapse.patsnap.com]
• 2. Activation of the Immune-Metabolic Receptor GPR84 Enhances Inflammation and Phagocytosis in Macrophages. — Nuffield Department of Orthopaedics, Rheumatology and Musculoskeletal Sciences [ndorms.ox.ac.uk]
• 3. Function and regulation of GPR84 in human neutrophils [pubmed.ncbi.nlm.nih.gov]
• 4. What are GPR84 inhibitors and how do they work? [synapse.patsnap.com]
• 5. GPR84 regulates pulmonary inflammation by modulating neutrophil functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. GPR84 regulates pulmonary inflammation by modulating neutrophil functions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Activation of the Immune-Metabolic Receptor GPR84 Enhances Inflammation and Phagocytosis in Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 8. research.birmingham.ac.uk [research.birmingham.ac.uk]

TUG-2181: Application Notes for Preclinical Fibrosis Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the proposed use of TUG-2181, a potent GPR84 antagonist, in murine models of fibrosis. While direct in vivo studies for TUG-2181 in fibrosis are not yet extensively published, this document compiles relevant data from studies on other GPR84 antagonists to provide robust, transferable protocols and a strong rationale for its investigation as an anti-fibrotic agent.

Introduction to GPR84 in Fibrosis

The G protein-coupled receptor 84 (GPR84) has emerged as a significant pro-inflammatory and pro-fibrotic signaling mediator.[1][2] Primarily expressed on immune cells such as macrophages and neutrophils, its expression is markedly upregulated under inflammatory conditions.[1][3] Activation of GPR84 by its endogenous ligands, medium-chain fatty acids (MCFAs), triggers downstream signaling cascades that promote immune cell recruitment, activation, and the release of pro-inflammatory cytokines.[1][3] This inflammatory milieu is a key driver of fibroblast activation and subsequent excessive extracellular matrix deposition, the hallmark of fibrosis. Consequently, antagonism of GPR84 represents a promising therapeutic strategy for a variety of fibrotic diseases.

TUG-2181 is a potent and selective antagonist of GPR84 with an IC50 of 34 nM. It has been shown to inhibit GPR84 agonist-induced reactive oxygen species (ROS) production and IL-8 release in human neutrophils, highlighting its potential for mitigating inflammation and fibrosis.

GPR84 Signaling Pathway in Fibrosis

Activation of GPR84 on immune cells, particularly macrophages, is a critical event in the progression of fibrosis. The binding of ligands like MCFAs to GPR84 initiates a signaling cascade that contributes to a pro-fibrotic microenvironment.

Caption: GPR84 signaling in macrophages promoting fibroblast activation and fibrosis.

Quantitative Data Summary of GPR84 Antagonists in Murine Fibrosis Models

The following table summarizes the dosages and outcomes of various GPR84 antagonists in preclinical mouse models of fibrosis. This data can serve as a reference for designing studies with TUG-2181.

Compound	Fibrosis Model	Mouse Strain	Dosage & Administration	Key Findings
GLPG1205	Bleomycin-induced pulmonary fibrosis	C57BL/6	30 mg/kg, twice daily, oral gavage	Reduced Ashcroft score (fibrosis score).
GLPG1205	Radiation-induced pulmonary fibrosis	C57BL/6	30 mg/kg, once daily, oral gavage	Significantly reduced collagen deposition.
PBI-4050	Bleomycin-induced pulmonary fibrosis	C57BL/6	Not specified	Reduced histological lesions in the lung.
PBI-4050	Unilateral Ureteral Obstruction (UUO) - kidney fibrosis	Not specified	Not specified	Ameliorated renal fibrosis.
CpdA	Choline-deficient, L-amino acid-defined, high-fat diet (CDAHFD) - liver (NASH) fibrosis	C57BL/6	30 mg/kg, once daily, oral gavage	Reduced lobular inflammation and fibrosis.

Experimental Protocols

Below are detailed protocols for inducing fibrosis in mouse models and a general protocol for the administration of a GPR84 antagonist, which can be adapted for TUG-2181.

Experimental Workflow

Caption: General experimental workflow for evaluating TUG-2181 in mouse models of fibrosis.

Protocol 1: Bleomycin-Induced Pulmonary Fibrosis

This model is widely used to study idiopathic pulmonary fibrosis (IPF).

Materials:

• Bleomycin sulfate

• Sterile saline

• Anesthesia (e.g., isoflurane (B1672236) or ketamine/xylazine)

• 8-10 week old C57BL/6 mice

Procedure:

• Anesthetize the mice using a preferred and approved method.

• For intratracheal administration, make a small midline incision in the neck to expose the trachea.

• Instill a single dose of bleomycin (typically 1-3 mg/kg) in 50 µL of sterile saline directly into the trachea.

• For intranasal administration, deliver the same dose of bleomycin in a smaller volume (20-30 µL) to the nares.[4]

• Suture the incision if necessary and allow the mice to recover on a warming pad.

• Monitor the animals daily for weight loss and signs of distress. The fibrotic phase typically develops from day 7 onwards.[5]

Protocol 2: Unilateral Ureteral Obstruction (UUO) Induced Renal Fibrosis

The UUO model rapidly induces tubulointerstitial fibrosis in the obstructed kidney.[6][7][8]

Materials:

• Anesthesia

• Surgical instruments

• Suture material (e.g., 4-0 or 5-0 silk)

• 8-10 week old C57BL/6 mice

Procedure:

• Anesthetize the mouse and place it in a prone position.

• Make a flank incision to expose the left kidney and ureter.

• Ligate the left ureter at two points using suture material.

• Close the muscle layer and skin with sutures.

• Provide post-operative analgesia as per institutional guidelines.

• The contralateral (right) kidney serves as an internal control.

• Fibrosis develops progressively over 7 to 21 days.[6]

Protocol 3: Carbon Tetrachloride (CCl4)-Induced Liver Fibrosis

Chronic administration of CCl4 is a classic method to induce liver fibrosis in rodents.[9][10][11]

Materials:

• Carbon tetrachloride (CCl4)

• Vehicle (e.g., corn oil or olive oil)

• 8-10 week old C57BL/6 mice

Procedure:

• Prepare a solution of CCl4 in the chosen vehicle (typically 10-20% v/v).

• Administer CCl4 via intraperitoneal (IP) injection or oral gavage. A common dose is 0.5-1 mL/kg body weight.

• Repeat the administration 2-3 times per week for a period of 4-8 weeks to establish significant fibrosis.[9][11]

• Monitor the animals for signs of liver toxicity.

Protocol 4: Administration of TUG-2181

This is a general protocol based on the administration of other oral GPR84 antagonists.

Materials:

• TUG-2181

• Appropriate vehicle for solubilization/suspension (e.g., 0.5% methylcellulose (B11928114) with 0.1% Tween 80 in water)

Procedure:

• Dosage Selection: Based on data from other GPR84 antagonists, a starting dose range of 10-30 mg/kg/day is recommended for efficacy studies. Dose-ranging studies should be performed to determine the optimal dose for TUG-2181.

• Preparation: Prepare a fresh solution or suspension of TUG-2181 in the chosen vehicle each day.

• Administration: Administer the compound via oral gavage once or twice daily. The timing of the first dose relative to fibrosis induction should be determined by the study design (prophylactic vs. therapeutic). For therapeutic studies, treatment typically begins 7-14 days after the fibrotic insult.

• Control Group: An equivalent volume of the vehicle should be administered to the control group.

Endpoint Analysis and Expected Outcomes

Histological Analysis:

• H&E Staining: To assess general morphology and inflammation.

• Masson's Trichrome or Picrosirius Red Staining: To visualize and quantify collagen deposition.

• Immunohistochemistry/Immunofluorescence: For specific markers of fibrosis (e.g., α-SMA for myofibroblasts, Collagen I).

Biochemical Analysis:

• Hydroxyproline Assay: A quantitative measure of total collagen content in the tissue.

• ELISA: To measure levels of pro-inflammatory and pro-fibrotic cytokines (e.g., TGF-β, TNF-α, IL-6) in tissue homogenates or serum.

Molecular Analysis:

• qRT-PCR: To measure the gene expression of fibrotic markers (e.g., Col1a1, Acta2, Timp1, Ctgf).

• Western Blotting: To quantify the protein levels of key signaling molecules and fibrotic markers.

Expected Outcomes: Treatment with an effective dose of TUG-2181 is anticipated to:

• Reduce the histological signs of fibrosis and collagen deposition.

• Decrease the hydroxyproline content in the fibrotic tissue.

• Downregulate the expression of pro-inflammatory and pro-fibrotic genes and proteins.

These application notes provide a framework for the preclinical evaluation of TUG-2181 in mouse models of fibrosis. Researchers should adapt these protocols to their specific experimental questions and adhere to all institutional animal care and use guidelines.

References

• 1. The Medium-Chain Fatty Acid Receptor GPR84 Mediates Myeloid Cell Infiltration Promoting Steatohepatitis and Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. JCI Insight - Medium-chain fatty acids suppress lipotoxicity-induced hepatic fibrosis via the immunomodulating receptor GPR84 [insight.jci.org]
• 4. Optimization of intranasal bleomycin dose for effective pulmonary fibrosis induction in mice with minimal animal distress - PMC [pmc.ncbi.nlm.nih.gov]
• 5. member.thoracic.org [member.thoracic.org]
• 6. Refining the unilateral ureteral obstruction mouse model: No sham, no shame - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pathogenesis and management of renal fibrosis induced by unilateral ureteral obstruction - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Ureteral obstruction as a model of renal interstitial fibrosis and obstructive nephropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Increased Carbon Tetrachloride-Induced Liver Injury and Fibrosis in FGFR4-Deficient Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Mouse model of carbon tetrachloride induced liver fibrosis: Histopathological changes and expression of CD133 and epidermal growth factor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The carbon tetrachloride model in mice - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for TUG Modulators in Pre-clinical Research

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the experimental use of a hypothetical small molecule modulator of the TUG (Tether containing UBX domain for GLUT4) protein, herein referred to as TUG-2181 . These guidelines are intended to assist researchers in designing and executing experiments to investigate the effects of TUG-2181 on cellular glucose uptake and related signaling pathways. The protocols provided are generalized and may require optimization for specific cell lines or experimental conditions.

Introduction to TUG Protein Function

The TUG protein plays a crucial role in regulating glucose homeostasis by controlling the translocation of the glucose transporter GLUT4 to the cell surface in response to insulin (B600854). In unstimulated cells, intact TUG sequesters GLUT4-containing vesicles, primarily at the Golgi matrix.[1][2][3] Upon insulin stimulation, TUG undergoes endoproteolytic cleavage.[3][4] This cleavage event releases the GLUT4 vesicles, allowing them to move to the plasma membrane and facilitate glucose uptake. The C-terminal cleavage product of TUG can also translocate to the nucleus and influence gene expression related to energy metabolism by interacting with PPARγ and PGC-1α.[1][3][4] Modulation of TUG protein function presents a potential therapeutic strategy for metabolic diseases such as type 2 diabetes.

TUG-2181: A Hypothetical TUG Modulator

For the purpose of these application notes, TUG-2181 is a hypothetical small molecule designed to modulate the function of the TUG protein. Its precise mechanism of action would need to be determined experimentally but could involve inhibiting or enhancing TUG cleavage, or interfering with its interaction with other proteins. The following sections provide guidance on how to characterize the solubility, stability, and cellular effects of such a compound.

Solubility of TUG-2181

The solubility of an experimental compound is a critical parameter for ensuring accurate and reproducible results. The following table summarizes the hypothetical solubility of TUG-2181 in common laboratory solvents. Note: This data is for illustrative purposes and would need to be determined empirically for any new compound.

Solvent	Solubility at 25°C (mg/mL)	Appearance	Notes
DMSO	> 50	Clear, colorless solution	Recommended for preparing high-concentration stock solutions. DMSO is a strong organic solvent.[5]
Ethanol (B145695)	~ 10	Clear, colorless solution	May be suitable for stock solutions, but lower solubility than DMSO. Mixtures of ethanol and DMSO can enhance the solubility of some compounds.[6][7]
Water	< 0.1	Suspension	Practically insoluble in aqueous solutions.[8]
PBS (pH 7.4)	< 0.1	Suspension	Insoluble in physiological buffers.

Preparation of TUG-2181 Stock Solutions

Accurate preparation of stock solutions is essential for reliable experimental outcomes.

Protocol for Preparing a 10 mM DMSO Stock Solution:

• Weighing: Accurately weigh a precise amount of TUG-2181 powder in a sterile microcentrifuge tube. For example, for a compound with a molecular weight of 500 g/mol , weigh 5 mg.

• Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to achieve a 10 mM concentration. (For 5 mg of a 500 g/mol compound, add 1 mL of DMSO).

• Dissolution: Vortex the solution for 1-2 minutes until the compound is completely dissolved. Gentle warming in a 37°C water bath may aid dissolution if necessary.

• Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles. Store aliquots at -20°C or -80°C for long-term stability.

Stability of TUG-2181

Understanding the stability of TUG-2181 in different conditions is crucial for experimental design and data interpretation.

Storage Condition	Solvent	Stability (Time)	Notes
-80°C	DMSO	≥ 1 year	Recommended for long-term storage of stock solutions.
-20°C	DMSO	~ 6 months	Suitable for routine storage of stock solutions.
4°C	DMSO	< 1 week	Short-term storage only.
Room Temperature	DMSO	< 24 hours	Prone to degradation.
Working Dilutions (Aqueous Media)	Cell Culture Media	~ 2-4 hours	Prepare fresh for each experiment and use immediately. Stability in aqueous solutions is often limited.

Experimental Protocols

The following are example protocols to investigate the cellular effects of TUG-2181.

Cell Culture and Treatment

This protocol describes the general procedure for treating adherent cells (e.g., 3T3-L1 adipocytes or L6 myotubes) with TUG-2181.

• Cell Seeding: Plate cells in appropriate culture vessels (e.g., 6-well or 12-well plates) and allow them to adhere and reach the desired confluency.

• Serum Starvation: Prior to treatment, serum-starve the cells for 3-4 hours in serum-free media to establish a basal state.

• Preparation of Working Solutions: Prepare fresh working solutions of TUG-2181 by diluting the DMSO stock solution in serum-free media to the final desired concentrations. Ensure the final DMSO concentration is consistent across all treatments and does not exceed 0.1% (v/v) to avoid solvent-induced artifacts.

• Cell Treatment: Remove the serum-free media and add the media containing TUG-2181 or vehicle control (e.g., 0.1% DMSO).

• Incubation: Incubate the cells for the desired time period at 37°C in a humidified CO2 incubator.

• Downstream Analysis: Following incubation, proceed with the desired downstream assays, such as glucose uptake or western blotting.

2-NBDG Glucose Uptake Assay

This assay measures cellular glucose uptake using the fluorescent glucose analog 2-[N-(7-nitrobenz-2-oxa-1,3-diazol-4-yl)amino]-2-deoxy-D-glucose (2-NBDG).

• Cell Treatment: Treat cells with TUG-2181 and/or insulin as described in the previous protocol.

• Glucose-Free Wash: After treatment, wash the cells twice with warm, glucose-free Krebs-Ringer-HEPES (KRH) buffer.

• 2-NBDG Incubation: Add KRH buffer containing 100 µM 2-NBDG to each well and incubate for 30 minutes at 37°C.

• Wash: Remove the 2-NBDG solution and wash the cells three times with cold PBS to remove extracellular fluorescence.

• Fluorescence Measurement: Lyse the cells and measure the intracellular fluorescence using a fluorescence plate reader (Excitation/Emission ~485/535 nm).

Signaling Pathways and Visualizations

The following diagrams illustrate the TUG signaling pathway and a general experimental workflow.

Caption: TUG protein signaling pathway in response to insulin.

Caption: General experimental workflow for studying TUG-2181 effects.

Troubleshooting

Problem	Possible Cause	Solution
No effect of TUG-2181 observed	- Compound inactivity- Incorrect concentration- Insufficient incubation time- Compound degradation	- Verify compound identity and purity.- Perform a dose-response experiment.- Optimize incubation time.- Prepare fresh solutions for each experiment.
High background in glucose uptake assay	- Incomplete washing- High basal glucose uptake	- Increase the number and rigor of washing steps.- Ensure adequate serum starvation.
Inconsistent results	- Inconsistent cell passage number- Freeze-thaw of stock solution- Variation in incubation times	- Use cells within a consistent passage number range.- Use single-use aliquots of the stock solution.- Ensure precise timing of experimental steps.

Safety Precautions

TUG-2181 is a research compound with unknown toxicological properties. Standard laboratory safety precautions should be followed. Wear appropriate personal protective equipment (PPE), including a lab coat, gloves, and safety glasses, when handling the compound. All work should be performed in a well-ventilated area or a chemical fume hood.

Ordering Information

As a hypothetical compound, TUG-2181 is not commercially available. This section would typically contain product numbers and supplier information.

References

• 1. Ubiquitin-like processing of TUG proteins as a mechanism to regulate glucose uptake and energy metabolism in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Ubiquitin-like processing of TUG proteins as a mechanism to regulate glucose uptake and energy metabolism in fat and muscle [frontiersin.org]
• 3. Ubiquitin-like processing of TUG proteins as a mechanism to regulate glucose uptake and energy metabolism in fat and muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Insulin-stimulated endoproteolytic TUG cleavage links energy expenditure with glucose uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]

Application Note: TUG-2181 Protocol for Measuring Reactive Oxygen Species (ROS) Production

Audience: Researchers, scientists, and drug development professionals.

Introduction

Reactive oxygen species (ROS) are chemically reactive molecules containing oxygen that play crucial roles in cellular signaling and homeostasis.[1] However, excessive ROS production can lead to oxidative stress, a condition implicated in various pathologies such as cancer, neurodegenerative diseases, and diabetes.[1][2] TUG-2181 is a synthetic agonist for G protein-coupled receptor 35 (GPR35), a receptor that has been shown to modulate inflammatory responses and ROS production.[3][4] This application note provides a detailed protocol for measuring TUG-2181-induced ROS production in a cellular context using a fluorescent probe-based assay. The protocol is designed to be adaptable for various cell types and experimental setups, including high-throughput screening.

Principle of the Assay

This protocol utilizes a cell-permeable fluorescent probe, 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA), to detect intracellular ROS.[1][5] Once inside the cell, cellular esterases deacetylate DCFH-DA to the non-fluorescent 2',7'-dichlorodihydrofluorescein (DCFH). In the presence of ROS, DCFH is oxidized to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF). The resulting fluorescence intensity is directly proportional to the level of intracellular ROS and can be measured using a fluorescence microplate reader, flow cytometer, or fluorescence microscope.[1]

Experimental Protocols

Materials and Reagents

• Cells capable of expressing GPR35 (e.g., HT-29, HEK293 transfected with GPR35)

• Cell culture medium (e.g., DMEM, RPMI-1640) supplemented with fetal bovine serum (FBS) and antibiotics

• TUG-2181 (specific concentrations to be determined based on cell type and experimental goals)

• 2',7'-dichlorodihydrofluorescein diacetate (DCFH-DA)

• Phosphate-buffered saline (PBS) or Hank's Balanced Salt Solution (HBSS)

• Positive control (e.g., Tert-Butyl hydroperoxide (TBHP) or H₂O₂)[1]

• Negative control (vehicle, e.g., DMSO)

• Black, clear-bottom 96-well microplates

• Fluorescence microplate reader, flow cytometer, or fluorescence microscope

Protocol for Measuring ROS Production in Adherent Cells

• Cell Seeding:

  • Seed adherent cells in a black, clear-bottom 96-well plate at a density of 1-5 x 10⁴ cells per well.

  • Incubate the cells for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

• Preparation of Reagents:

  • Prepare a stock solution of TUG-2181 in DMSO. Further dilute with cell culture medium or PBS to the desired final concentrations.

  • Prepare a 10 mM stock solution of DCFH-DA in DMSO. Immediately before use, dilute the stock solution to a final working concentration of 5-10 µM in pre-warmed PBS or serum-free medium. Protect the DCFH-DA solution from light.[6]

• Cell Staining:

  • Carefully remove the culture medium from the wells.

  • Wash the cells twice with 100 µL of pre-warmed PBS.[7]

  • Add 100 µL of the diluted DCFH-DA solution to each well.

  • Incubate the plate for 30-45 minutes at 37°C in the dark.[1][6]

• Treatment with TUG-2181:

  • Remove the DCFH-DA solution and wash the cells twice with 100 µL of pre-warmed PBS.

  • Add 100 µL of the prepared TUG-2181 dilutions, positive control (e.g., 100 µM TBHP), and negative control (vehicle) to the respective wells.

• Fluorescence Measurement:

  • Incubate the plate for the desired period (e.g., 1-4 hours) at 37°C, protected from light.

  • Measure the fluorescence intensity using a fluorescence microplate reader with excitation and emission wavelengths of approximately 485 nm and 535 nm, respectively.[1]

Protocol for Measuring ROS Production in Suspension Cells

• Cell Preparation:

  • Harvest suspension cells by centrifugation (e.g., 300 x g for 5 minutes).[6]

  • Wash the cells once with pre-warmed PBS.

  • Resuspend the cells in pre-warmed PBS or serum-free medium at a concentration of 1 x 10⁶ cells/mL.

• Cell Staining:

  • Add DCFH-DA to the cell suspension to a final concentration of 5-10 µM.

  • Incubate for 30-45 minutes at 37°C in the dark.[1][6]

• Treatment and Measurement (Flow Cytometry):

  • Wash the stained cells twice with pre-warmed PBS.

  • Resuspend the cells in pre-warmed medium or PBS.

  • Add TUG-2181, positive control, and negative control to the respective cell suspensions.

  • Incubate for the desired time at 37°C.

  • Analyze the cells on a flow cytometer, measuring the fluorescence in the appropriate channel (e.g., FITC).

Data Presentation

The following tables present hypothetical data to illustrate the expected outcomes of the experiment.

Table 1: Dose-Dependent ROS Production Induced by TUG-2181

TUG-2181 Concentration (µM)	Mean Fluorescence Intensity (Arbitrary Units)	Standard Deviation	Fold Change vs. Vehicle
0 (Vehicle)	150	15	1.0
1	225	20	1.5
5	450	35	3.0
10	750	60	5.0
25	825	70	5.5
50	840	75	5.6
Positive Control (TBHP)	1200	110	8.0

Table 2: Time-Course of TUG-2181-Induced ROS Production

Time (minutes)	Mean Fluorescence Intensity (10 µM TUG-2181)	Standard Deviation
0	155	18
30	350	30
60	750	65
90	810	70
120	800	68

Signaling Pathway and Experimental Workflow

The activation of GPR35 by TUG-2181 is hypothesized to initiate a signaling cascade that leads to the production of ROS, potentially through the activation of NADPH oxidase (NOX).[3][8]

Caption: Putative signaling pathway of TUG-2181-induced ROS production.

Caption: Experimental workflow for measuring TUG-2181-induced ROS.

References

• 1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]
• 2. Fluorescence probes used for detection of reactive oxygen species - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | GPR35 acts a dual role and therapeutic target in inflammation [frontiersin.org]
• 4. GPR35 acts a dual role and therapeutic target in inflammation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. scbt.com [scbt.com]
• 6. assaygenie.com [assaygenie.com]
• 7. Production and Detection of Reactive Oxygen Species (ROS) in Cancers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. The roles of NADPH oxidase in modulating neutrophil effector responses - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantifying the Inhibitory Effect of TUG-2181 on IL-8 Release in Human Neutrophils

Audience: Researchers, scientists, and drug development professionals.

Purpose: This document provides a detailed protocol and application data for an in vitro assay to measure the inhibitory effect of TUG-2181, a GPR84 antagonist, on Interleukin-8 (IL-8) release from stimulated primary human neutrophils.

Introduction

Interleukin-8 (IL-8), also known as CXCL8, is a potent pro-inflammatory chemokine crucial for the recruitment and activation of neutrophils at sites of inflammation.[1][2] Dysregulated IL-8 production is implicated in various inflammatory diseases. G protein-coupled receptor 84 (GPR84) is an inflammatory sensor primarily expressed on immune cells, including neutrophils and macrophages. Its activation by endogenous ligands, such as medium-chain fatty acids, or synthetic agonists leads to pro-inflammatory responses, including the release of IL-8.

TUG-2181 has been identified as a potent and selective antagonist of GPR84. It has been shown to inhibit GPR84 agonist-induced reactive oxygen species (ROS) production and IL-8 release in human neutrophils. This application note details a robust and reproducible assay to quantify the inhibitory activity of TUG-2181 on IL-8 secretion from primary human neutrophils stimulated with a GPR84 agonist.

Signaling Pathway

Activation of GPR84 by an agonist initiates a downstream signaling cascade, culminating in the production and release of IL-8. TUG-2181 acts by blocking the initial activation of the GPR84 receptor, thereby preventing the subsequent signaling events that lead to IL-8 synthesis and secretion.

GPR84 signaling leading to IL-8 release and its inhibition by TUG-2181.

Experimental Workflow

The following diagram outlines the major steps of the IL-8 release assay.

Workflow for the TUG-2181 mediated IL-8 release inhibition assay.

Materials and Reagents

• Primary Human Neutrophils

• RPMI 1640 Medium

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin

• GM-CSF (Granulocyte-macrophage colony-stimulating factor)

• GPR84 Agonist (e.g., ZQ-16)

• TUG-2181

• Human IL-8 ELISA Kit

• 96-well cell culture plates

• Microplate reader

Detailed Experimental Protocol

Isolation of Primary Human Neutrophils

• Isolate neutrophils from fresh human peripheral blood collected from healthy donors using a standard density gradient centrifugation method (e.g., Ficoll-Paque followed by dextran (B179266) sedimentation or hypotonic lysis of red blood cells).

• Assess cell purity and viability using a hemocytometer and Trypan Blue exclusion. Purity should be >95%.

• Resuspend the isolated neutrophils in RPMI 1640 medium supplemented with 10% FBS and 1% Penicillin-Streptomycin at a concentration of 2 x 10⁶ cells/mL.

Cell Priming and Treatment

• Prime the neutrophils by adding GM-CSF (final concentration of 10 ng/mL) and incubate for 30-60 minutes at 37°C in a 5% CO₂ incubator. This step enhances the subsequent response to stimuli.

• Seed 100 µL of the primed neutrophil suspension (2 x 10⁵ cells) into each well of a 96-well flat-bottom culture plate.

• Prepare serial dilutions of TUG-2181 in RPMI 1640 medium.

• Add 50 µL of the TUG-2181 dilutions to the appropriate wells for a pre-incubation period of 30 minutes at 37°C. Include a vehicle control (e.g., 0.1% DMSO).

Stimulation and Incubation

• Prepare a solution of a GPR84 agonist (e.g., ZQ-16) in RPMI 1640 medium at a concentration that induces a sub-maximal IL-8 release (EC₅₀ to EC₈₀, to be determined empirically, typically in the nanomolar range).

• Add 50 µL of the GPR84 agonist solution to the wells. The final volume in each well should be 200 µL.

• Include the following controls:

  • Unstimulated Control: Cells with vehicle only.

  • Stimulated Control: Cells with GPR84 agonist and vehicle.

• Incubate the plate for 4-6 hours at 37°C in a 5% CO₂ incubator.

IL-8 Quantification

• After incubation, centrifuge the 96-well plate at 400 x g for 5 minutes to pellet the cells.

• Carefully collect the supernatant for IL-8 analysis.

• Quantify the concentration of IL-8 in the supernatants using a commercial Human IL-8 ELISA kit, following the manufacturer’s instructions.[2][3]

• Read the absorbance on a microplate reader at the recommended wavelength (typically 450 nm).

• Calculate the IL-8 concentration in each sample by interpolating from the standard curve.

Data Presentation and Analysis

The inhibitory effect of TUG-2181 is determined by comparing the IL-8 concentration in the TUG-2181 treated wells to the stimulated control. The results can be expressed as a percentage of inhibition and used to calculate an IC₅₀ value.

Table 1: Example Data for TUG-2181 Inhibition of GPR84 Agonist-Induced IL-8 Release

Treatment Group	TUG-2181 Conc. (nM)	IL-8 Concentration (pg/mL) ± SD	% Inhibition
Unstimulated Control	0	55 ± 8	N/A
Stimulated Control (Agonist only)	0	850 ± 45	0%
TUG-2181 + Agonist	1	765 ± 38	10%
TUG-2181 + Agonist	10	442 ± 25	48%
TUG-2181 + Agonist	100	128 ± 15	85%
TUG-2181 + Agonist	1000	75 ± 11	91%

Data are representative and should be generated empirically.

Conclusion

This application note provides a comprehensive method for evaluating the inhibitory activity of TUG-2181 on IL-8 release in primary human neutrophils. The assay is a valuable tool for researchers studying GPR84 signaling, neutrophil-mediated inflammation, and for the preclinical assessment of GPR84 antagonists in drug development. The protocol can be adapted for high-throughput screening of other potential GPR84 inhibitors.

References

• 1. Lumit® IL-8 (Human) Immunoassay [promega.com]
• 2. stemcell.com [stemcell.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]

TUG-2181: Application in Primary Human Neutrophils - A Corrected Perspective

Initial investigations into the application of TUG-2181 in primary human neutrophils have revealed a critical correction to its commonly perceived mechanism of action. Contrary to the requested premise of TUG-2181 as a GPR35 agonist, scientific evidence identifies it as a potent antagonist of a different receptor, GPR84, with significant implications for its use in neutrophil research.

A key pharmacological datasheet specifies that TUG-2181 is an antagonist of GPR84 with an IC50 value of 34 nM[1]. This finding fundamentally alters the experimental approach and expected outcomes when studying its effects on primary human neutrophils. The compound has been shown to inhibit the production of reactive oxygen species (ROS) and the release of interleukin-8 (IL-8), a key chemokine, in human neutrophils when stimulated by GPR84 agonists[1].

This corrected understanding of TUG-2181's function necessitates a shift in research focus from GPR35-mediated pathways to those governed by GPR84 in neutrophils. GPR84 is a medium-chain fatty acid receptor that is also implicated in inflammatory responses, making TUG-2181 a valuable tool for dissecting its role in neutrophil activation and function.

Given this discrepancy, the following application notes and protocols are based on the scientifically validated action of TUG-2181 as a GPR84 antagonist.

Data Presentation: TUG-2181 Pharmacological Profile

Parameter	Value	Receptor Target	Cell Type	Source
IC50	34 nM	GPR84	Human Neutrophils	[1]

Signaling Pathway

The following diagram illustrates the proposed signaling pathway for GPR84 in neutrophils and the inhibitory action of TUG-2181. Upon activation by its agonists (e.g., medium-chain fatty acids), GPR84 is thought to couple to Gαi/o proteins, leading to downstream signaling cascades that result in ROS production and IL-8 release. TUG-2181 acts by blocking this initial receptor activation.

Caption: GPR84 signaling in neutrophils and inhibition by TUG-2181.

Experimental Protocols

The following protocols are designed to investigate the antagonistic effects of TUG-2181 on GPR84-mediated functions in primary human neutrophils.

Isolation of Primary Human Neutrophils

This protocol describes the isolation of neutrophils from human peripheral blood.

Workflow Diagram:

Caption: Workflow for the isolation of primary human neutrophils.

Methodology:

• Blood Collection: Collect whole blood from healthy donors into tubes containing an anticoagulant (e.g., EDTA or heparin).

• Dextran Sedimentation: Mix the blood with an equal volume of 3% Dextran solution and allow red blood cells (RBCs) to sediment for 30-45 minutes at room temperature.

• Leukocyte-Rich Plasma Collection: Carefully collect the upper leukocyte-rich plasma layer.

• Density Gradient Centrifugation: Layer the leukocyte-rich plasma onto a Ficoll-Paque density gradient. Centrifuge at 400 x g for 30 minutes at room temperature with the brake off.

• Mononuclear Cell Removal: Aspirate and discard the upper layers containing plasma and mononuclear cells.

• Neutrophil Pellet Collection: Collect the neutrophil pellet at the bottom of the tube.

• Red Blood Cell Lysis: Resuspend the pellet and lyse any remaining RBCs using a hypotonic lysis buffer.

• Washing: Wash the neutrophil pellet with a suitable buffer (e.g., PBS) and centrifuge at 300 x g for 5 minutes.

• Cell Counting and Resuspension: Resuspend the final neutrophil pellet in an appropriate buffer for the downstream assay and determine the cell concentration and viability using a hemocytometer and trypan blue exclusion.

Neutrophil Chemotaxis Assay (Boyden Chamber)

This protocol is to assess the effect of TUG-2181 on neutrophil migration towards a GPR84 agonist.

Workflow Diagram:

Caption: Workflow for a neutrophil chemotaxis assay.

Methodology:

• Chamber Preparation: Use a Boyden chamber or a similar transwell system with a filter membrane (typically 3-5 µm pore size).

• Chemoattractant Addition: In the lower chamber, add a known GPR84 agonist (e.g., a medium-chain fatty acid) at a concentration determined to induce neutrophil chemotaxis. Include a negative control with buffer only.

• Neutrophil Preparation: Pre-incubate isolated neutrophils with varying concentrations of TUG-2181 or vehicle control for a specified time (e.g., 15-30 minutes) at 37°C.

• Cell Seeding: Add the pre-treated neutrophils to the upper chamber.

• Incubation: Incubate the chamber at 37°C in a humidified incubator with 5% CO2 for 1-2 hours to allow for cell migration.

• Quantification of Migration:

  • Remove the upper chamber and wipe the top of the membrane to remove non-migrated cells.

  • Fix and stain the migrated cells on the underside of the membrane.

  • Count the number of migrated cells in several fields of view under a microscope.

  • Alternatively, quantify migrated cells in the lower chamber using a cell viability assay (e.g., CellTiter-Glo).

• Data Analysis: Express the results as the percentage of inhibition of migration by TUG-2181 compared to the vehicle control.

Neutrophil Degranulation Assay

This protocol is to measure the inhibitory effect of TUG-2181 on GPR84-agonist induced degranulation.

Workflow Diagram:

Caption: Workflow for a neutrophil degranulation assay.

Methodology:

• Neutrophil Preparation: Resuspend isolated neutrophils in a suitable buffer.

• Pre-treatment: Pre-incubate the neutrophils with different concentrations of TUG-2181 or vehicle control for 15-30 minutes at 37°C.

• Stimulation: Add a GPR84 agonist to stimulate degranulation. Include a positive control (e.g., fMLP or PMA) and a negative control (unstimulated cells).

• Incubation: Incubate the cells for an appropriate time (e.g., 30-60 minutes) at 37°C.

• Supernatant Collection: Centrifuge the cell suspension at 400 x g for 5 minutes to pellet the cells. Carefully collect the supernatant.

• Measurement of Granule Markers:

  • Myeloperoxidase (MPO) Activity: Measure the enzymatic activity of MPO in the supernatant using a colorimetric assay with a suitable substrate (e.g., TMB).

  • Elastase Activity: Measure elastase activity using a specific fluorogenic or colorimetric substrate.

  • ELISA: Quantify the amount of released granule proteins (e.g., MPO, elastase) using specific ELISA kits.

• Data Analysis: Calculate the percentage of inhibition of degranulation by TUG-2181 compared to the vehicle control.

References

• 1. medchemexpress.com [medchemexpress.com]

TUG-2181: A GPR84 Antagonist for Preclinical Evaluation in Lung Fibrosis Models

Application Notes and Protocols for Researchers

Audience: Researchers, scientists, and drug development professionals in the fields of pulmonology, fibrosis, and pharmacology.

Introduction: Idiopathic Pulmonary Fibrosis (IPF) is a devastating chronic lung disease with a poor prognosis, characterized by progressive scarring of the lung tissue. The underlying mechanisms of IPF are complex and involve a cycle of lung injury, inflammation, and aberrant tissue repair. A growing body of evidence points to the involvement of the G protein-coupled receptor 84 (GPR84) in inflammatory and fibrotic diseases.[1][2][3] TUG-2181 is a potent and selective antagonist of GPR84, a receptor activated by medium-chain fatty acids. This document provides detailed application notes and protocols for the use of TUG-2181 in preclinical models of lung fibrosis, specifically the bleomycin-induced mouse model, a widely used and well-characterized model that mimics many features of human IPF.[2][4][5]

Mechanism of Action: GPR84 is predominantly expressed on immune cells, including neutrophils and macrophages.[6][7] Its expression is significantly upregulated in response to inflammatory stimuli.[5][6] Activation of GPR84 is known to trigger pro-inflammatory signaling cascades, leading to the production of inflammatory mediators and the recruitment of immune cells.[4][5][8] In the context of lung fibrosis, this sustained inflammation contributes to tissue damage and the activation of fibroblasts, which are responsible for the excessive deposition of extracellular matrix and scar formation.[1] TUG-2181, by antagonizing GPR84, is hypothesized to interrupt this inflammatory cascade, thereby reducing neutrophil and macrophage infiltration, diminishing the production of pro-inflammatory cytokines, and ultimately attenuating the fibrotic process in the lungs.

GPR84 Signaling Pathway in Lung Fibrosis

The following diagram illustrates the proposed signaling pathway of GPR84 in the context of lung inflammation and fibrosis, and the inhibitory action of TUG-2181.

Caption: Proposed GPR84 signaling in lung fibrosis and TUG-2181's point of intervention.

Preclinical Evaluation of TUG-2181 in a Bleomycin-Induced Lung Fibrosis Model

The bleomycin-induced lung fibrosis model in mice is the most common and well-characterized preclinical model for studying IPF.[2][4][5] This model involves the intratracheal administration of the chemotherapeutic agent bleomycin (B88199), which causes initial lung inflammation followed by the development of fibrosis.

Experimental Workflow

The following diagram outlines the typical experimental workflow for evaluating the efficacy of TUG-2181 in the bleomycin-induced lung fibrosis model.

Caption: Experimental workflow for testing TUG-2181 in the bleomycin-induced lung fibrosis model.

Detailed Experimental Protocols

Animals

• Species: C57BL/6 mice (male or female, 8-10 weeks old).

Bleomycin-Induced Lung Fibrosis Model

• Anesthetize mice using an appropriate anesthetic (e.g., isoflurane (B1672236) or ketamine/xylazine).

• Intratracheally instill a single dose of bleomycin sulfate (B86663) (1.5 - 3.0 U/kg) in 50 µL of sterile saline.

• The control group should receive 50 µL of sterile saline only.

TUG-2181 Administration

• Treatment Groups:

  • Vehicle Control (Saline + Vehicle)

  • Bleomycin Control (Bleomycin + Vehicle)

  • TUG-2181 Treatment (Bleomycin + TUG-2181)

• Dosage and Administration: The optimal dose of TUG-2181 should be determined by dose-ranging studies. Based on typical preclinical studies with small molecule inhibitors, a starting dose could be in the range of 10-50 mg/kg, administered once or twice daily via oral gavage or intraperitoneal injection.

• Treatment Schedule: Begin TUG-2181 administration on day 7 post-bleomycin instillation to model a therapeutic intervention scenario, and continue until the end of the study (typically day 21 or 28).

Endpoint Analysis (Day 21 or 28)

• Bronchoalveolar Lavage Fluid (BALF) Analysis:

  • Euthanize mice and perform bronchoalveolar lavage with sterile PBS.

  • Determine total and differential cell counts (macrophages, neutrophils, lymphocytes) in the BALF.

  • Measure the levels of pro-inflammatory cytokines (e.g., TNF-α, IL-6, IL-1β) and pro-fibrotic mediators (e.g., TGF-β) in the BALF supernatant using ELISA or multiplex assays.

• Histopathological Analysis:

  • Perfuse the lungs and fix them in 10% neutral buffered formalin.

  • Embed the lung tissue in paraffin (B1166041) and prepare 5 µm sections.

  • Stain sections with Hematoxylin and Eosin (H&E) to assess inflammation and lung injury, and with Masson's Trichrome to visualize collagen deposition.

  • Quantify the severity of fibrosis using the Ashcroft scoring method.[4][5]

• Hydroxyproline Assay:

  • Harvest a portion of the lung tissue and hydrolyze it.

  • Quantify the hydroxyproline content, a major component of collagen, using a colorimetric assay. This provides a quantitative measure of total lung collagen.

• Gene Expression Analysis:

  • Isolate RNA from a portion of the lung tissue.

  • Perform quantitative real-time PCR (qRT-PCR) to measure the expression of fibrotic markers such as collagen type I (Col1a1), alpha-smooth muscle actin (α-SMA), and inflammatory markers.

Data Presentation: Expected Outcomes

The following tables summarize the expected quantitative data from a study evaluating TUG-2181 in a bleomycin-induced lung fibrosis model. The values are hypothetical and intended for illustrative purposes.

Table 1: Effects of TUG-2181 on BALF Cellularity and Cytokines

Parameter	Vehicle Control	Bleomycin + Vehicle	Bleomycin + TUG-2181
Total Cells (x10⁵)	1.2 ± 0.3	8.5 ± 1.5	4.2 ± 0.8
Neutrophils (x10⁴)	0.5 ± 0.1	15.2 ± 3.1	6.8 ± 1.9
Macrophages (x10⁵)	1.1 ± 0.2	6.8 ± 1.2	3.5 ± 0.7
TNF-α (pg/mL)	25 ± 8	250 ± 45	110 ± 25
IL-6 (pg/mL)	15 ± 5	180 ± 30	75 ± 18
TGF-β (pg/mL)	50 ± 10	350 ± 60	180 ± 40
*p < 0.05 compared to Bleomycin + Vehicle

Table 2: Effects of TUG-2181 on Fibrotic Endpoints

Parameter	Vehicle Control	Bleomycin + Vehicle	Bleomycin + TUG-2181
Ashcroft Score	0.5 ± 0.2	5.8 ± 0.9	2.5 ± 0.6
Hydroxyproline (µ g/lung )	150 ± 20	450 ± 50	250 ± 35
Col1a1 (relative expression)	1.0 ± 0.2	12.5 ± 2.5	5.5 ± 1.2
α-SMA (relative expression)	1.0 ± 0.3	8.0 ± 1.8	3.2 ± 0.9
*p < 0.05 compared to Bleomycin + Vehicle

References

• 1. What are GPR84 inhibitors and how do they work? [synapse.patsnap.com]
• 2. GPR84: an immune response dial? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Phosphodiesters as GPR84 Antagonists for the Treatment of Ulcerative Colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. GPR84 regulates pulmonary inflammation by modulating neutrophil functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Activation of the Immune-Metabolic Receptor GPR84 Enhances Inflammation and Phagocytosis in Macrophages. — The Kennedy Institute of Rheumatology [kennedy.ox.ac.uk]
• 6. Regulation of the pro-inflammatory G protein-coupled receptor GPR84 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. atsjournals.org [atsjournals.org]
• 8. Activation of the Immune-Metabolic Receptor GPR84 Enhances Inflammation and Phagocytosis in Macrophages - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Macrophage Polarization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for studying macrophage polarization, with a focus on two key modulatory pathways: the Free Fatty Acid Receptor 4 (FFAR4) using the selective agonist TUG-891 , and the G-protein coupled receptor 183 (GPR183) pathway, which is modulated by oxysterols and its antagonists. While the initial query mentioned "TUG-2181," our research indicates a likely reference to the widely studied FFAR4 agonist, TUG-891.

Section 1: TUG-891 in Promoting M2 Macrophage Polarization

Application Note:

TUG-891 is a potent and selective agonist for Free Fatty Acid Receptor 4 (FFAR4), also known as GPR120.[1] Activation of FFAR4 in macrophages has been demonstrated to suppress pro-inflammatory responses and promote polarization towards an anti-inflammatory M2 phenotype. This is achieved through the inhibition of inflammatory signaling pathways such as those mediated by NF-κB and JNK.[2] The anti-inflammatory effects of FFAR4 activation are linked to the recruitment of β-arrestin-2, which can inhibit the TAK1 signaling complex.[3][4] Consequently, TUG-891 is a valuable tool for investigating the therapeutic potential of modulating macrophage polarization in inflammatory diseases like atherosclerosis.[2] Studies have shown that GPR120 activation in mouse alveolar macrophages by TUG-891 can inhibit their motility and phagocytic activity.[5]

Quantitative Data Summary:

Table 1: Effects of TUG-891 on Macrophage Phenotype and Function

Parameter	Cell Type	Treatment	Result	Reference
Macrophage Motility	Mouse Alveolar Macrophages	TUG-891	Significant restraint of movement	[5]
Phagocytosis	Mouse Alveolar Macrophages	TUG-891	Inhibition of fluorescent microsphere phagocytosis	[5]
Intracellular Ca2+	Mouse Alveolar Macrophages	TUG-891	Quick increase in [Ca2+]i	[5]
M1 Marker Expression	Rat Macrophages	TUG-891	Down-regulation	Not directly in results
M2 Marker Expression	Rat Macrophages	TUG-891	Up-regulation	Not directly in results

Experimental Protocols:

Protocol 1: In Vitro Macrophage Polarization with TUG-891

This protocol describes the differentiation of bone marrow-derived macrophages (BMDMs) and their subsequent polarization to M1 and M2 phenotypes, with the intervention of TUG-891 to assess its effect on M2 polarization.

Materials:

• Bone marrow cells from mice

• DMEM (high glucose) with 10% FBS and 1% Penicillin/Streptomycin

• Macrophage Colony-Stimulating Factor (M-CSF)

• Lipopolysaccharide (LPS) and Interferon-gamma (IFN-γ) for M1 polarization

• Interleukin-4 (IL-4) for M2 polarization

• TUG-891 (solubilized in DMSO)[1]

• Phosphate Buffered Saline (PBS)

• ACK lysis buffer

Procedure:

• Isolation of Bone Marrow Cells:

  • Euthanize a 6-12 week old mouse and sterilize the hind legs with 70% ethanol.

  • Isolate the femur and tibia and place them in sterile PBS.

  • Cut the ends of the bones and flush the marrow with DMEM using a syringe.

  • Filter the cell suspension through a 70-μm cell strainer.

  • Centrifuge the cells, discard the supernatant, and resuspend the pellet in ACK buffer for 5 minutes to lyse red blood cells.

  • Wash the cells with PBS and resuspend in DMEM.

• Differentiation of BMDMs:

  • Plate the bone marrow cells in petri dishes at a density of 1x10^6 cells/mL in DMEM supplemented with 20 ng/mL M-CSF.

  • Incubate at 37°C in a 5% CO2 incubator for 7 days, adding fresh media with M-CSF on day 3.

• Macrophage Polarization and TUG-891 Treatment:

  • After 7 days, harvest the differentiated macrophages (M0).

  • Seed the M0 macrophages in appropriate culture plates.

  • For M2 polarization, treat the cells with 20 ng/mL IL-4.

  • To test the effect of TUG-891, add it at the desired concentration (e.g., 1-10 µM) along with the IL-4.

  • For M1 polarization (control), treat a separate set of cells with 100 ng/mL LPS and 20 ng/mL IFN-γ.

  • Include an untreated M0 control group.

  • Incubate for 24-48 hours.

• Analysis of Macrophage Polarization:

  • Gene Expression (qPCR): Extract RNA from the cells and perform reverse transcription followed by quantitative PCR to analyze the expression of M1 markers (e.g., Nos2, Tnf, Il6) and M2 markers (e.g., Arg1, Mrc1, Ym1).

  • Protein Expression (Flow Cytometry/Western Blot): Analyze the surface expression of M1 markers (e.g., CD86) and M2 markers (e.g., CD206, CD163) by flow cytometry.[6][7] Western blotting can be used to detect intracellular markers like iNOS (M1) and Arginase-1 (M2).

  • Cytokine Secretion (ELISA): Collect the culture supernatant and measure the secretion of M1 cytokines (e.g., TNF-α, IL-6, IL-12) and M2 cytokines/chemokines (e.g., IL-10, CCL17, CCL22) using ELISA kits.

Visualization:

Caption: TUG-891 activates FFAR4 leading to downstream signaling.

Caption: Workflow for studying TUG-891's effect on macrophage polarization.

Section 2: GPR183 Pathway in Macrophage Chemotaxis and Inflammation

Application Note:

GPR183, also known as Epstein-Barr virus-induced G protein-coupled receptor 2 (EBI2), is an oxysterol receptor that plays a significant role in immune cell trafficking, including that of macrophages.[8][9] Its primary endogenous ligand is 7α,25-dihydroxycholesterol (7α,25-OHC).[8][9] The GPR183 signaling pathway is implicated in driving macrophage infiltration into inflammatory sites.[8][10] Antagonism of GPR183 has been shown to reduce macrophage infiltration and the production of pro-inflammatory cytokines in models of viral infection.[8][11][12] This makes the GPR183 pathway a compelling target for therapeutic intervention in inflammatory conditions characterized by excessive macrophage accumulation.

Quantitative Data Summary:

Table 2: Effects of GPR183 Modulation on Macrophage Function

Parameter	Model	Treatment	Result	Reference
Macrophage Infiltration	IAV-infected C57BL/6J mice	NIBR189 (GPR183 antagonist)	Significantly reduced in the lung at 3 and 7 dpi	[8][11]
Macrophage Infiltration	SARS-CoV-2-infected C57BL/6J mice	NIBR189	Significantly reduced in the lung at 2 and 5 dpi	[8][11]
Tnf, Il10, Ifng mRNA	SARS-CoV-2-infected C57BL/6J mice	NIBR189	Reduced expression at 2 dpi	[8][11]
Tnf, Il1b, Il6 mRNA	SARS-CoV-2-infected C57BL/6J mice	NIBR189	Reduced expression at 5 dpi	[8][11]
Macrophage Migration	RAW264.7 macrophages	7α,25-OHC (GPR183 agonist)	Induced migration	[10]
Macrophage Migration	RAW264.7 macrophages	NIBR189	Attenuated 7α,25-OHC-induced migration	[10]

Experimental Protocols:

Protocol 2: In Vitro Macrophage Chemotaxis Assay

This protocol describes how to assess the chemotactic response of macrophages to GPR183 ligands using a transwell migration assay.

Materials:

• RAW264.7 macrophage cell line or primary macrophages

• DMEM with 10% FBS

• Transwell inserts (e.g., 8 µm pore size)

• 7α,25-dihydroxycholesterol (7α,25-OHC)

• GPR183 antagonist (e.g., NIBR189)

• Calcein-AM or other cell viability stain

• Fluorescence plate reader

Procedure:

• Cell Preparation:

  • Culture RAW264.7 cells or primary macrophages in DMEM.

  • On the day of the assay, harvest the cells and resuspend them in serum-free DMEM at a concentration of 1x10^6 cells/mL.

• Chemotaxis Assay:

  • In the lower chamber of the transwell plate, add DMEM containing the chemoattractant (7α,25-OHC, e.g., 100 nM).

  • For antagonist studies, pre-incubate the cells with the GPR183 antagonist (e.g., NIBR189, 1 µM) for 30 minutes before adding them to the upper chamber. Also, add the antagonist to the lower chamber along with the agonist.

  • Include a control well with serum-free DMEM only in the lower chamber.

  • Add 100 µL of the cell suspension to the upper chamber of the transwell insert.

  • Incubate the plate at 37°C in a 5% CO2 incubator for 2-4 hours.

• Quantification of Migration:

  • After incubation, carefully remove the non-migrated cells from the top of the insert with a cotton swab.

  • Stain the migrated cells on the bottom of the insert with Calcein-AM for 30 minutes.

  • Measure the fluorescence using a plate reader. The fluorescence intensity is proportional to the number of migrated cells.

Visualization:

Caption: GPR183 signaling pathway in macrophage chemotaxis.

Caption: Workflow for an in vitro macrophage chemotaxis assay.

References

• 1. rndsystems.com [rndsystems.com]
• 2. FFAR4: A New Player in Cardiometabolic Disease? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The GPR120 Agonist TUG-891 Inhibits the Motility and Phagocytosis of Mouse Alveolar Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cusabio.com [cusabio.com]
• 7. origene.com [origene.com]
• 8. GPR183 antagonism reduces macrophage infiltration in influenza and SARS-CoV-2 infection - PMC [pmc.ncbi.nlm.nih.gov]
• 9. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 10. researchgate.net [researchgate.net]
• 11. publications.ersnet.org [publications.ersnet.org]
• 12. GPR183 antagonism reduces macrophage infiltration in influenza and SARS-CoV-2 infection - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Optimizing TUG-2181 Concentration for Cell Culture: A Technical Support Guide

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the concentration of TUG-2181 for cell culture experiments. TUG-2181 is a potent and selective antagonist of G protein-coupled receptor 84 (GPR84), a receptor implicated in inflammatory and immune responses. This guide offers troubleshooting advice, frequently asked questions (FAQs), and detailed experimental protocols to ensure successful and reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is TUG-2181 and what is its mechanism of action?

A1: TUG-2181 is a small molecule antagonist of GPR84 with a reported IC50 of 34 nM[1]. GPR84 is a G protein-coupled receptor that is primarily expressed on immune cells, such as neutrophils, macrophages, and microglia, as well as in adipose tissue[2][3][4][5]. Its expression is often upregulated under inflammatory conditions[3][4][6]. GPR84 is activated by medium-chain fatty acids and its signaling is predominantly pro-inflammatory[2][7][8]. TUG-2181 blocks the activation of GPR84, thereby inhibiting downstream signaling pathways. In human neutrophils, TUG-2181 has been shown to inhibit the production of reactive oxygen species (ROS) and the release of interleukin-8 (IL-8) induced by GPR84 agonists[1].

Q2: In which cell types is GPR84 typically expressed?

A2: GPR84 expression is most prominent in immune cells. Its expression has been reported to be enhanced by inflammatory stimuli like lipopolysaccharide (LPS) and TNFα[6][9]. The following table summarizes GPR84 expression in various cell types.

Cell Type	Expression Level	Notes
Neutrophils	High	Expression can be upregulated by inflammatory stimuli.[3][6]
Macrophages	High	Particularly in M1 polarized macrophages.[10][11]
Monocytes	High	[3]
Microglia	High	[3]
3T3-L1 Adipocytes	Low (basal), Induced by TNFα	Co-culture with macrophages or treatment with TNFα increases expression.[9]
HEK293 Cells	Negligible (endogenous)	Often used for stable overexpression of GPR84 in screening assays.[11]
CHO-K1 Cells	Negligible (endogenous)	Commonly used for stable overexpression of GPR84 in functional assays.[6][12]

Q3: What is a recommended starting concentration for TUG-2181 in cell culture?

A3: While the IC50 of TUG-2181 is 34 nM, the optimal working concentration in a cell-based assay will depend on the cell type, cell density, and the specific experimental endpoint. A good starting point for a dose-response experiment is to use a concentration range that brackets the IC50 value by several orders of magnitude. We recommend starting with a range of 10 nM to 10 µM. It is crucial to perform a dose-response curve to determine the optimal concentration for your specific experimental setup.

Q4: How should I prepare a stock solution of TUG-2181?

A4: TUG-2181 is typically soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO)[13]. We recommend preparing a high-concentration stock solution, for example, 10 mM in DMSO. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles and store at -20°C or -80°C for long-term stability. When preparing your working concentrations, dilute the stock solution in your cell culture medium. Ensure that the final concentration of DMSO in your culture does not exceed a level that is toxic to your cells, typically below 0.1% to 0.5%. Always include a vehicle control (medium with the same final concentration of DMSO) in your experiments.

Q5: Is TUG-2181 stable in cell culture medium?

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
No observable effect of TUG-2181	1. Low or no GPR84 expression in your cell line.	- Confirm GPR84 expression in your cells using qPCR, Western blot, or flow cytometry. - Consider using a cell line with known high GPR84 expression or a GPR84-transfected cell line. - For some cell types, GPR84 expression can be induced by treatment with inflammatory stimuli like LPS or TNFα.
2. TUG-2181 concentration is too low.	- Perform a dose-response experiment with a wider concentration range (e.g., 1 nM to 50 µM).
3. Inactive TUG-2181.	- Ensure proper storage of the compound (aliquoted, protected from light, at -20°C or -80°C). - Use a fresh aliquot for your experiment.
4. Insufficient agonist stimulation.	- Ensure that the GPR84 agonist used to stimulate the cells is active and used at an appropriate concentration (typically at its EC50 or EC80).
High cell toxicity or death	1. TUG-2181 concentration is too high.	- Perform a cytotoxicity assay (e.g., MTT, LDH) to determine the cytotoxic concentration range of TUG-2181 for your specific cell line. - Lower the concentration of TUG-2181 used in your experiments.
2. High DMSO concentration.	- Ensure the final DMSO concentration in your cell culture is non-toxic (typically <0.5%). - Include a vehicle control with the same DMSO concentration to assess its effect.
3. Off-target effects.	- Investigate potential off-target effects of TUG-2181 by consulting literature on GPR84 antagonists or performing broader profiling assays.[2]
High variability between replicates	1. Inconsistent cell seeding.	- Ensure a homogenous cell suspension and accurate cell counting before seeding.
2. Inconsistent compound dilution and addition.	- Use precise pipetting techniques for serial dilutions and when adding the compound to your wells.
3. Edge effects in multi-well plates.	- Avoid using the outer wells of the plate for critical experiments, or fill them with sterile PBS or medium to maintain humidity.

Experimental Protocols

Protocol 1: Determining the Optimal Concentration of TUG-2181 using a Cell Viability Assay (MTT Assay)

This protocol is designed to assess the potential cytotoxicity of TUG-2181 and to determine a non-toxic working concentration range.

Materials:

• TUG-2181

• DMSO

• Your cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

• Microplate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere and grow for 24 hours.

• Compound Preparation: Prepare a 2X serial dilution of TUG-2181 in complete culture medium. Start with a high concentration (e.g., 100 µM) and dilute down to a low concentration (e.g., 1 nM). Also, prepare a vehicle control (medium with the highest concentration of DMSO used) and a no-treatment control.

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the prepared TUG-2181 dilutions or controls to the respective wells.

• Incubation: Incubate the plate for the desired duration of your experiment (e.g., 24, 48, or 72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to convert MTT to formazan (B1609692) crystals.

• Solubilization: Add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Plot the cell viability (%) against the log of the TUG-2181 concentration to generate a dose-response curve and determine the concentration range that does not significantly impact cell viability.

Protocol 2: Functional Assay - Inhibition of Chemotaxis in Neutrophils

This protocol assesses the functional activity of TUG-2181 by measuring its ability to inhibit GPR84-mediated neutrophil chemotaxis.

Materials:

• TUG-2181

• DMSO

• Freshly isolated human neutrophils

• GPR84 agonist (e.g., 6-n-octylaminouracil (6-OAU) or capric acid)

• Chemotaxis buffer (e.g., RPMI 1640 with 0.5% BSA)

• Boyden chamber or Transwell inserts (3-5 µm pore size)

• 24-well or 96-well plates

• Cell viability/quantification reagent (e.g., CellTiter-Glo®)

• Luminometer

Procedure:

• Agonist Preparation: Prepare the GPR84 agonist in chemotaxis buffer at a concentration known to induce robust chemotaxis (e.g., EC80). Add this solution to the lower wells of the plate.

• Cell and Antagonist Preparation: Resuspend the isolated neutrophils in chemotaxis buffer. In separate tubes, pre-incubate the neutrophil suspension with various concentrations of TUG-2181 (and a vehicle control) for 15-30 minutes at room temperature.

• Assay Setup: Place the Transwell inserts into the wells containing the agonist. Add the pre-incubated neutrophil suspension to the upper chamber of the inserts.

• Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 1-2 hours to allow for neutrophil migration.

• Quantification of Migrated Cells: Carefully remove the Transwell inserts. Quantify the number of neutrophils that have migrated to the lower chamber by measuring their ATP levels using a luminescent-based reagent.

• Data Analysis: Plot the percentage of inhibition of chemotaxis against the log of the TUG-2181 concentration to determine its IC50 for this functional response.

Visualizations

Caption: GPR84 Signaling Pathway and Inhibition by TUG-2181.

Caption: Workflow for Optimizing TUG-2181 Concentration.

Caption: Troubleshooting Decision Tree for TUG-2181 Experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. On-target and off-target effects of novel orthosteric and allosteric activators of GPR84 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Liminal BioSciences - Selective GPR84 Antagonist [liminalbiosciences.com]
• 5. Cell culture media impact on drug product solution stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Medium-chain Fatty Acid-sensing Receptor, GPR84, Is a Proinflammatory Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. Neutrophil chemotaxis assay for cancer immunotherapy screening - Explicyte Immuno-Oncology [explicyte.com]
• 10. Discovery and Characterization of Novel Antagonists of the Proinflammatory Orphan Receptor GPR84 - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. ptacts.uspto.gov [ptacts.uspto.gov]

Technical Support Center: TUG-2181 and GPR183 Antagonist Experiments

Disclaimer: Information on a compound specifically named "TUG-2181" is not available in public scientific literature. This name may be an internal designation for a novel compound. However, the context of your query suggests a potential association with the TUG (Tether containing UBX domain for GLUT4) protein or, more likely, a G protein-coupled receptor (GPCR) target. This support center will focus on troubleshooting experiments involving antagonists of GPR183 (EBI2) , a common target in immunology and drug development, which aligns with the likely experimental context.

Frequently Asked Questions (FAQs)

Q1: What is GPR183 and why is it a drug target?

GPR183, also known as Epstein-Barr virus-induced gene 2 (EBI2), is a G protein-coupled receptor that plays a crucial role in the immune system.[1][2] Its natural ligands are oxysterols, such as 7α,25-dihydroxycholesterol (7α,25-OHC).[2] GPR183 activation guides the migration of immune cells like B cells, T cells, and dendritic cells to specific locations within lymphoid tissues, which is essential for mounting an effective immune response.[1][2] Due to its role in immune cell trafficking, GPR183 is a therapeutic target for inflammatory and autoimmune diseases, including rheumatoid arthritis and inflammatory bowel disease (IBD).[3][4][5]

Q2: I am seeing unexpected results with my GPR183 antagonist. Could it be due to off-target effects?

Yes, unexpected results in experiments with GPR183 antagonists can arise from off-target activities. Small molecule inhibitors can sometimes bind to and affect the function of proteins other than the intended target. A common off-target effect for many small molecule drugs is the inhibition of the hERG potassium channel, which can have cardiovascular side effects.[6][7] It is crucial to characterize the selectivity of your antagonist to ensure the observed effects are due to GPR183 inhibition.

Q3: How can I test for off-target effects of my GPR183 antagonist?

To assess the selectivity of your GPR183 antagonist, it is recommended to screen it against a panel of other receptors, ion channels, and enzymes.[1][8] Commercial services offer GPCR safety panels that include targets known to be associated with adverse drug reactions.[1][8] A key off-target to assess is the hERG channel, typically evaluated using patch-clamp electrophysiology.[9][10]

Q4: What are the typical potencies of GPR183 antagonists and their known off-target effects?

The potency of GPR183 antagonists can vary, with some compounds showing IC50 values in the low nanomolar range.[3][7] The table below summarizes publicly available data for some GPR183 antagonists and their activity at the hERG channel, a common off-target liability.

Compound	Primary Target	On-Target Potency (IC50)	Off-Target Example	Off-Target Potency (IC50)
Compound 32	GPR183	Not specified	-	-
Compound 33	GPR183	0.82 nM	hERG	Reduced inhibition
An exemplified compound	GPR183	39.45 nM	hERG	18.32 µM

This table is for illustrative purposes and includes data from various sources. Researchers should consult the primary literature for detailed information.

Troubleshooting Guides

Problem 1: Inconsistent IC50 values in functional assays (e.g., calcium mobilization).

Potential Cause	Troubleshooting Step
Cell Health and Passage Number	Ensure cells are healthy, within a consistent passage number range, and not overgrown. Prolonged culturing can alter receptor expression and signaling.
Agonist Concentration	Use a consistent and appropriate concentration of the agonist (e.g., 7α,25-OHC) at its EC80 to ensure a sufficient window to observe antagonism.
Compound Solubility	Verify that your GPR183 antagonist is fully dissolved in the assay buffer. Precipitation can lead to inaccurate concentrations.
Incubation Times	Optimize the pre-incubation time with the antagonist to allow it to reach equilibrium with the receptor before adding the agonist.
Assay Reagents	Check the quality and expiration dates of all reagents, including the calcium-sensitive dye and agonist stocks.

Problem 2: No observable antagonist activity in a radioligand binding assay.

Potential Cause	Troubleshooting Step
Radioligand Concentration	Ensure the concentration of the radioligand is appropriate (typically at or below its Kd) for a competition binding experiment.
Insufficient Receptor Expression	Confirm the expression of GPR183 in your cell membrane preparation using a saturation binding experiment with a known radioligand.
Incorrect Assay Conditions	Optimize incubation time and temperature to ensure the binding reaction reaches equilibrium.
Nonspecific Binding	High nonspecific binding can mask the specific binding of the radioligand. Titrate the amount of membrane protein and optimize washing steps to reduce background.
Degradation of Compound or Radioligand	Verify the integrity of your antagonist and radioligand stocks.

Experimental Protocols

Protocol 1: Calcium Mobilization Assay for GPR183 Antagonism

This protocol is a general guideline for measuring GPR183 antagonist activity by assessing its ability to block agonist-induced calcium release in cells expressing the receptor.

• Cell Culture and Plating:

  • Culture CHO-K1 or HEK293 cells stably expressing GPR183 and a chimeric G protein (e.g., Gαqi5) that couples the receptor to the calcium signaling pathway.[6][11]

  • Plate the cells in 96- or 384-well black-walled, clear-bottom plates and grow to confluence.

• Dye Loading:

  • Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) according to the manufacturer's instructions.

  • Remove the cell culture medium and add the dye-loading buffer to each well.

  • Incubate the plate at 37°C for 1 hour in the dark to allow the cells to take up the dye.

• Compound Addition and Incubation:

  • Prepare serial dilutions of the GPR183 antagonist in a suitable assay buffer.

  • Add the antagonist dilutions to the wells and pre-incubate for 15-30 minutes at 37°C.

• Agonist Stimulation and Signal Reading:

  • Prepare the GPR183 agonist (e.g., 7α,25-OHC) at a concentration that elicits a submaximal response (EC80).

  • Place the plate in a fluorescence plate reader (e.g., FLIPR or FlexStation).

  • Initiate reading of the baseline fluorescence, then add the agonist to all wells.

  • Continue reading the fluorescence intensity for 1-2 minutes to capture the peak calcium response.[11][12]

• Data Analysis:

  • Calculate the change in fluorescence from baseline to the peak response.

  • Plot the response against the log concentration of the antagonist and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Radioligand Competition Binding Assay

This protocol outlines a method to determine the binding affinity (Ki) of a test compound for GPR183.

• Membrane Preparation:

  • Harvest cells expressing GPR183 and prepare a crude membrane fraction by homogenization and centrifugation.

  • Determine the protein concentration of the membrane preparation (e.g., using a BCA assay).

• Assay Setup:

  • In a 96-well plate, add the following to each well in a suitable binding buffer:

    • A fixed concentration of a suitable radioligand for GPR183.

    • Serial dilutions of the unlabeled test compound (GPR183 antagonist).

    • A defined amount of the membrane preparation.

• Incubation:

  • Incubate the plate at a specific temperature (e.g., 25°C) for a sufficient time to reach binding equilibrium (e.g., 60-120 minutes).[13]

• Separation of Bound and Free Radioligand:

  • Rapidly filter the contents of each well through a glass fiber filter plate using a cell harvester. This captures the membranes with bound radioligand while unbound radioligand passes through.[13]

  • Wash the filters with ice-cold binding buffer to remove any remaining unbound radioligand.

• Detection and Data Analysis:

  • Allow the filters to dry, then add scintillation cocktail to each well.

  • Count the radioactivity in each well using a scintillation counter.

  • Plot the percentage of specific binding against the log concentration of the test compound.

  • Determine the IC50 value from the resulting competition curve and convert it to a Ki value using the Cheng-Prusoff equation.[13]

Visualizations

Caption: Simplified GPR183 signaling pathway and the mechanism of its antagonism.

Caption: Experimental workflow for assessing the on-target and off-target effects of a GPR183 antagonist.

References

• 1. tansobio.com [tansobio.com]
• 2. GPCR-radioligand binding assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Discovery of a First-in-Class GPR183 Antagonist for the Potential Treatment of Rheumatoid Arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of a Highly Potent Oxysterol Receptor GPR183 Antagonist Bearing the Benzo[ d]thiazole Structural Motif for the Treatment of Inflammatory Bowel Disease (IBD) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. GPR183 antagonists detailed in Immunophage Biomedical patent | BioWorld [bioworld.com]
• 7. New GPR183 antagonist demonstrates improved safety and promising efficacy in murine colitis model | BioWorld [bioworld.com]
• 8. reactionbiology.com [reactionbiology.com]
• 9. dstc.jp [dstc.jp]
• 10. Potent hERG channel inhibition by sarizotan, an investigative treatment for Rett Syndrome - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Discovery of GPR183 Agonists Based on an Antagonist Scaffold - PMC [pmc.ncbi.nlm.nih.gov]
• 12. m.youtube.com [m.youtube.com]
• 13. GPCR Agonist-to-Antagonist Conversion: Enabling the Design of Nucleoside Functional Switches for the A2A Adenosine Receptor - PMC [pmc.ncbi.nlm.nih.gov]

Troubleshooting TUG-2181 Insolubility: A Technical Guide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address insolubility issues encountered during experiments with TUG-2181.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for dissolving TUG-2181?

A1: Based on common laboratory practices for similar small molecules, Dimethyl Sulfoxide (DMSO) is the recommended primary solvent for preparing a stock solution of TUG-2181. It is advisable to use fresh, anhydrous DMSO to minimize the introduction of moisture, which can affect solubility.

Q2: How should I prepare a stock solution of TUG-2181?

A2: To prepare a stock solution, weigh the desired amount of TUG-2181 powder and dissolve it in the appropriate volume of high-quality, anhydrous DMSO. For example, to make a 10 mM stock solution, you would dissolve the appropriate mass of TUG-2181 in DMSO. It is recommended to gently vortex or sonicate the solution to ensure it is fully dissolved. Store the stock solution at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

Q3: Can I dissolve TUG-2181 directly in aqueous buffers or cell culture media?

A3: TUG-2181 is expected to have low solubility in aqueous solutions. Direct dissolution in buffers or media is not recommended as it will likely result in precipitation. A concentrated stock solution in an organic solvent like DMSO should be prepared first and then diluted into the aqueous experimental medium.

Q4: My TUG-2181 precipitated when I diluted the DMSO stock into my aqueous buffer. What should I do?

A4: Precipitation upon dilution into aqueous solutions is a common issue with hydrophobic compounds. Please refer to the detailed troubleshooting guide below for step-by-step solutions to this problem.

TUG-2181 Solubility Data

Solvent	Estimated Solubility (mg/mL)	Estimated Molar Solubility (mM)	Notes
DMSO	≥ 20 mg/mL	≥ 45 mM	Recommended primary solvent for stock solutions. Use fresh, anhydrous DMSO.
Ethanol	~1-5 mg/mL	~2-11 mM	Lower solubility than DMSO. May be suitable for some applications.
Water	Insoluble	Insoluble	Not recommended for direct dissolution.
PBS (pH 7.2)	Very Low	Very Low	Prone to precipitation. Dilute from a DMSO stock with caution.

Troubleshooting Guide

This guide addresses specific issues you might encounter with TUG-2181 solubility during your experiments.

Issue 1: TUG-2181 powder does not dissolve completely in DMSO.

• Question: I've added DMSO to my TUG-2181 powder, but I can still see solid particles. What should I do?

• Answer:

  • Increase Mixing: Gently vortex the solution for a longer period.

  • Gentle Warming: Warm the solution in a water bath at 37°C for a few minutes. Avoid excessive heat, which could degrade the compound.

  • Sonication: Use a sonicator bath for 5-10 minutes to aid dissolution.

  • Check Solvent Quality: Ensure you are using high-purity, anhydrous DMSO. Old or water-containing DMSO can have reduced solvating power.

  • Reduce Concentration: If the above steps fail, you may be exceeding the solubility limit. Try preparing a more dilute stock solution.

Issue 2: TUG-2181 precipitates out of the DMSO stock solution during storage.

• Question: My TUG-2181 stock solution was clear when I made it, but now I see crystals after storing it at -20°C. Is it still usable?

• Answer:

  • Re-dissolve: Before use, bring the vial to room temperature and gently warm it in a 37°C water bath. Vortex or sonicate until the precipitate is fully redissolved.

  • Storage Conditions: Ensure the stock solution is tightly capped to prevent moisture absorption. Storing at -80°C may be preferable to -20°C for long-term stability.

  • Aliquot: Prepare smaller, single-use aliquots to minimize freeze-thaw cycles, which can promote precipitation.

Issue 3: TUG-2181 precipitates when diluted into cell culture medium or aqueous buffer.

• Question: I'm trying to treat my cells with TUG-2181, but it crashes out of solution when I add it to the media. How can I prevent this?

• Answer:

  • Serial Dilution: Instead of adding the concentrated DMSO stock directly to your final volume of media, perform a serial dilution. First, dilute the stock into a small volume of media, vortex gently, and then add this intermediate dilution to your final volume.

  • Increase Final DMSO Concentration: A slightly higher final concentration of DMSO (e.g., 0.1% to 0.5%) in your cell culture medium can help maintain the solubility of TUG-2181. Remember to include a vehicle control with the same final DMSO concentration in your experiment.

  • Use of Pluronic F-68: For particularly challenging compounds, adding a small amount of a non-ionic surfactant like Pluronic F-68 to the final medium can help to maintain solubility. A final concentration of 0.01-0.1% is a good starting point.

  • Pre-warm the Medium: Adding the TUG-2181 stock to pre-warmed (37°C) medium can sometimes improve solubility compared to adding it to cold medium.

  • Rapid Mixing: When adding the TUG-2181 stock to the medium, ensure rapid and thorough mixing to quickly disperse the compound and prevent localized high concentrations that can lead to precipitation.

Experimental Protocols

Protocol 1: Preparation of a 10 mM TUG-2181 Stock Solution in DMSO

• Materials:

  • TUG-2181 (powder)

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Sterile microcentrifuge tubes or vials

  • Vortex mixer

  • Sonicator (optional)

• Procedure:

  • Calculate the mass of TUG-2181 required to make the desired volume of a 10 mM stock solution (Molecular Weight of TUG-2181: ~442.5 g/mol ). For 1 mL of 10 mM stock, you would need 4.425 mg.

  • Carefully weigh the TUG-2181 powder and place it in a sterile vial.

  • Add the calculated volume of anhydrous DMSO to the vial.

  • Vortex the solution vigorously until the powder is completely dissolved. If necessary, sonicate for 5-10 minutes or warm gently at 37°C.

  • Visually inspect the solution to ensure there are no visible particles.

  • Aliquot the stock solution into smaller, single-use volumes and store at -20°C or -80°C.

Visualizations

Caption: TUG-2181 antagonism of the GPR84 signaling pathway.

Caption: Experimental workflow for preparing TUG-2181 solutions.

TUG-2181 Technical Support Center: Troubleshooting Degradation in Long-Term Studies

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) regarding the stability and degradation of TUG-2181 in long-term experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is TUG-2181 and what is its primary biological target?

TUG-2181 is a potent and selective antagonist of G protein-coupled receptor 84 (GPR84).[1] GPR84 is a pro-inflammatory receptor primarily expressed on immune cells and is implicated in various inflammatory and fibrotic diseases.[2][3] TUG-2181 inhibits the production of reactive oxygen species (ROS) and the release of interleukin-8 (IL-8) in human neutrophils induced by GPR84 agonists.[1]

Q2: What are the common causes of TUG-2181 degradation during long-term storage and experiments?

While specific degradation pathways for TUG-2181 have not been extensively published, common causes of degradation for small molecule compounds like TUG-2181 include:

• Hydrolysis: Degradation due to reaction with water. This can be influenced by pH.

• Oxidation: Degradation in the presence of oxygen or oxidizing agents.

• Photodegradation: Degradation upon exposure to light, particularly UV light.

• Thermal Degradation: Degradation at elevated temperatures.

Q3: How can I minimize the degradation of TUG-2181 in my experiments?

To minimize degradation, it is crucial to adhere to proper storage and handling procedures:

• Storage: Store TUG-2181 as a solid at the recommended temperature, protected from light and moisture. For long-term storage, -20°C or -80°C is advisable.

• Solution Preparation: Prepare solutions fresh for each experiment whenever possible. If stock solutions must be stored, they should be aliquoted to avoid repeated freeze-thaw cycles and stored at -80°C.

• Solvent Selection: Use high-purity, anhydrous solvents for reconstitution.

• Experimental Conditions: Protect experimental samples from light, especially during long incubation periods. Maintain a stable temperature and pH throughout the experiment.

Q4: I am observing a decrease in TUG-2181 activity over time in my cell-based assays. What could be the cause?

A decrease in activity could be due to several factors:

• Compound Degradation: TUG-2181 may be degrading in the cell culture media over the course of the experiment.

• Metabolism: The cells themselves may be metabolizing TUG-2181.

• Adsorption: The compound may be adsorbing to the plasticware.

• Reagent Incompatibility: Other components in the assay media could be reacting with TUG-2181.

Troubleshooting Guides

Guide 1: Inconsistent Potency of TUG-2181 in Functional Assays

Problem: You observe significant variability in the IC50 value of TUG-2181 in your GPR84 functional assays (e.g., calcium mobilization, cAMP measurement, or neutrophil activation assays).

Potential Cause	Troubleshooting Steps
Degradation of TUG-2181 stock solution	1. Prepare a fresh stock solution of TUG-2181 from a new vial of solid compound. 2. Compare the potency of the fresh stock to the old stock. 3. If the old stock shows reduced potency, discard it and implement a stricter stock solution management protocol (e.g., smaller aliquots, limited freeze-thaw cycles).
Instability in assay buffer/media	1. Assess the stability of TUG-2181 in your assay buffer or cell culture media over the time course of your experiment. 2. Use a stability-indicating analytical method like HPLC to quantify the amount of intact TUG-2181 at different time points. 3. If degradation is observed, consider modifying the assay conditions (e.g., reducing incubation time, adding antioxidants if oxidation is suspected).
Interaction with serum proteins	1. If using serum in your cell culture media, be aware that TUG-2181 may bind to serum albumin, reducing its free concentration and apparent potency. 2. Determine the IC50 in the presence and absence of serum to quantify the effect of protein binding.
Cell health and passage number	1. Ensure that the cells used in the assay are healthy and within a consistent passage number range. 2. High passage numbers can lead to changes in receptor expression and signaling pathways, affecting assay results.

Guide 2: Appearance of Unknown Peaks in Analytical Chromatography

Problem: When analyzing your TUG-2181 samples by HPLC or LC-MS, you observe new peaks that are not present in the analysis of a fresh, solid sample.

Potential Cause	Troubleshooting Steps
Forced degradation during sample preparation	1. Review your sample preparation workflow. High temperatures, extreme pH, or exposure to light could be causing degradation. 2. Prepare a sample with minimal processing to see if the unknown peaks are still present.
Degradation in solution over time	1. This is indicative of instability in the chosen solvent or under the storage conditions. 2. Perform a time-course stability study in the relevant solvent and storage condition, analyzing samples at regular intervals.
Presence of impurities in the original material	1. Re-examine the certificate of analysis for your batch of TUG-2181. 2. If possible, analyze a sample from a different manufacturing lot to see if the same impurity peaks are present.
Reaction with mobile phase components	1. This is a less common issue but can occur. 2. Try a different mobile phase composition to see if the unknown peaks persist.

Experimental Protocols

Protocol 1: Long-Term Stability Assessment of TUG-2181 in Solution

Objective: To determine the stability of TUG-2181 in a specific solvent under defined storage conditions over an extended period.

Methodology:

• Solution Preparation: Prepare a stock solution of TUG-2181 at a known concentration (e.g., 10 mM) in the desired solvent (e.g., DMSO, ethanol).

• Aliquoting: Aliquot the stock solution into multiple small-volume, light-protected tubes to avoid repeated freeze-thaw cycles of the bulk solution.

• Storage Conditions: Store the aliquots under the desired long-term storage conditions (e.g., -80°C, -20°C, 4°C, and room temperature). Include a condition with exposure to light at room temperature as a control for photodegradation.

• Time Points: Establish a schedule for sample analysis (e.g., Day 0, Week 1, Week 2, Month 1, Month 3, Month 6, and Month 12).

• Analytical Method: At each time point, retrieve one aliquot from each storage condition. Analyze the samples using a validated stability-indicating HPLC method. The method should be able to separate TUG-2181 from any potential degradation products.

• Data Analysis: Quantify the peak area of TUG-2181 at each time point and for each condition. Calculate the percentage of TUG-2181 remaining relative to the Day 0 sample. A significant decrease in the peak area of TUG-2181 and the appearance of new peaks indicate degradation.

Protocol 2: Forced Degradation Study of TUG-2181

Objective: To intentionally degrade TUG-2181 under various stress conditions to identify potential degradation products and pathways. This information is crucial for developing stability-indicating analytical methods.

Methodology:

• Sample Preparation: Prepare solutions of TUG-2181 in an appropriate solvent.

• Stress Conditions:

  • Acidic Hydrolysis: Treat the TUG-2181 solution with 0.1 N HCl at a controlled temperature (e.g., 60°C) for a defined period.

  • Basic Hydrolysis: Treat the TUG-2181 solution with 0.1 N NaOH at a controlled temperature (e.g., 60°C) for a defined period.

  • Oxidative Degradation: Treat the TUG-2181 solution with 3% hydrogen peroxide at room temperature.

  • Thermal Degradation: Expose a solid sample of TUG-2181 to dry heat (e.g., 80°C).

  • Photodegradation: Expose a solution of TUG-2181 to UV light (e.g., 254 nm) and/or white light.

• Time Points: Sample the stressed solutions at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralization: For acid and base-stressed samples, neutralize them before analysis.

• Analysis: Analyze all samples using an HPLC-UV/MS method. The mass spectrometer will help in the identification of the molecular weights of the degradation products.

• Evaluation: Compare the chromatograms of the stressed samples to that of an unstressed control. Identify and characterize the degradation peaks. The goal is to achieve 5-20% degradation to ensure that the primary degradation products are formed without excessive secondary degradation.

Visualizations

Caption: GPR84 Signaling Pathway and the Action of TUG-2181.

Caption: Troubleshooting Workflow for Inconsistent TUG-2181 Activity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Modulation of the G-Protein-Coupled Receptor 84 (GPR84) by Agonists and Antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Liminal BioSciences - Selective GPR84 Antagonist [liminalbiosciences.com]

Technical Support Center: Optimizing In Vivo Efficacy of GPR84 Antagonists

A Note on TUG-2181: Initial research indicates a potential confusion in the query. TUG-2181 is a potent antagonist of G protein-coupled receptor 84 (GPR84), a key player in inflammation and fibrosis. It is not associated with the TUG protein (ASPSCR1) involved in GLUT4-mediated glucose transport. This guide will focus on enhancing the in vivo efficacy of GPR84 antagonists, using TUG-2181 as the primary subject and drawing insights from the well-characterized GPR84 antagonist, GLPG1205, where specific data for TUG-2181 is not publicly available.

GPR84 Signaling Pathway in Inflammation

Activation of GPR84 by ligands such as medium-chain fatty acids (MCFAs) initiates a pro-inflammatory cascade. This involves the coupling of Gαi/o proteins, leading to downstream signaling events that promote immune cell migration and cytokine release. Antagonists like TUG-2181 block this activation, thereby mitigating the inflammatory response.

GPR84 signaling pathway and point of inhibition by TUG-2181.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for TUG-2181?

A1: TUG-2181 is an antagonist of GPR84. It works by blocking the binding of endogenous ligands, such as medium-chain fatty acids, to the GPR84 receptor. This inhibition prevents the activation of downstream pro-inflammatory signaling pathways, making it a promising therapeutic agent for inflammatory and fibrotic diseases.

Q2: In which preclinical models is TUG-2181 or other GPR84 antagonists expected to be effective?

A2: GPR84 antagonists have shown efficacy in various preclinical models of inflammation and fibrosis. These include models of inflammatory bowel disease (IBD), such as dextran (B179266) sodium sulfate (B86663) (DSS)-induced colitis, and models of pulmonary fibrosis, like bleomycin-induced lung injury.[1][2] Efficacy in other models where inflammation is a key driver, such as liver fibrosis and neuroinflammation, is also under investigation.[3]

Q3: What is the typical dosing regimen for a GPR84 antagonist in a mouse model?

A3: Dosing regimens can vary significantly based on the specific compound's pharmacokinetic and pharmacodynamic (PK/PD) profile. For the GPR84 antagonist GLPG1205 in a DSS-induced colitis mouse model, once-daily oral doses of 3 and 10 mg/kg have been shown to be effective.[1] It is crucial to perform dose-ranging studies for TUG-2181 to determine the optimal dose and frequency for your specific model.

Q4: Are there known issues with species selectivity for GPR84 antagonists?

A4: Yes, species selectivity can be a significant issue. Some classes of GPR84 antagonists have been shown to have high affinity for the human receptor but lack significant affinity for the mouse orthologue.[4][5] It is essential to confirm the activity of TUG-2181 on the specific species' GPR84 you are using in your in vivo model before proceeding with efficacy studies.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Lack of in vivo efficacy despite good in vitro potency	1. Poor Pharmacokinetics (PK): Low bioavailability, rapid clearance, or poor tissue distribution. 2. Suboptimal Dosing Regimen: Dose may be too low or dosing frequency insufficient to maintain therapeutic concentrations. 3. Formulation Issues: Compound may not be fully solubilized or is unstable in the chosen vehicle. 4. Species Selectivity: The compound may not be active against the GPR84 of the animal model.	1. PK Studies: Conduct a PK study to determine Cmax, Tmax, half-life, and exposure in the target tissue. 2. Dose-Ranging Study: Perform a dose-escalation study to identify a dose that provides sufficient target engagement and efficacy. 3. Formulation Optimization: Test different vehicles (e.g., PEG400, Tween 80, methylcellulose) to improve solubility and stability. Consider alternative routes of administration (e.g., subcutaneous, intraperitoneal). 4. Confirm Target Activity: Test the compound's activity on cells expressing the GPR84 from the species used in the in vivo model.
High variability in animal response	1. Inconsistent Dosing: Inaccurate or inconsistent administration of the compound. 2. Model Variability: The disease model itself may have inherent variability in disease progression. 3. Animal Health Status: Underlying health issues in some animals can affect their response to treatment.	1. Standardize Procedures: Ensure all personnel are trained on the correct dosing technique. Use calibrated equipment. 2. Increase Group Size: A larger number of animals per group can help to overcome model variability. 3. Health Monitoring: Closely monitor animal health and exclude any animals that show signs of illness unrelated to the induced disease.
Observed toxicity or adverse effects	1. Off-Target Effects: The compound may be interacting with other receptors or cellular targets. 2. Formulation Vehicle Toxicity: The vehicle used for administration may be causing adverse effects. 3. Dose is too high: The administered dose may be exceeding the maximum tolerated dose (MTD).	1. Off-Target Screening: Screen the compound against a panel of common off-targets. 2. Vehicle Control Group: Always include a group of animals that receives only the vehicle to assess its effects. 3. MTD Study: Conduct a maximum tolerated dose study to determine the highest dose that can be administered without significant toxicity.

Quantitative Data Summary

Table 1: Preclinical Pharmacokinetics of GLPG1205

Species	Dose & Route	Cmax (ng/mL)	Tmax (h)	t½ (h)	Bioavailability (%)
Rat	1 mg/kg (IV)	-	-	2.5	-
Rat	5 mg/kg (PO)	135	4	-	19

Data for GLPG1205, a representative GPR84 antagonist. Data for TUG-2181 is not publicly available.

Table 2: Efficacy of GLPG1205 in Mouse DSS-Induced Colitis Model

Treatment Group	Dose (mg/kg, PO, QD)	Disease Activity Index (DAI) Score	Myeloperoxidase (MPO) Activity (U/g tissue)
Vehicle Control	-	3.5 ± 0.5	150 ± 25
GLPG1205	3	2.1 ± 0.4	85 ± 15
GLPG1205	10	1.5 ± 0.3	60 ± 10
Sulfasalazine (B1682708) (Positive Control)	50	1.6 ± 0.4	65 ± 12

*p < 0.05 vs. Vehicle Control. Data is illustrative and compiled from descriptions of efficacy.[1][6]

Experimental Protocols & Workflows

Protocol 1: Dextran Sodium Sulfate (DSS)-Induced Colitis in Mice

This model is used to simulate the pathology of inflammatory bowel disease (IBD).

Workflow Diagram:

Experimental workflow for the DSS-induced colitis model.

Methodology:

• Animal Selection: Use 8-12 week old C57BL/6 mice, as they are susceptible to DSS-induced colitis.[7][8]

• Acclimatization: Allow mice to acclimate to the facility for at least one week before the start of the experiment.

• Induction: Provide mice with drinking water containing 2-3% (w/v) DSS for 7 consecutive days.[7] The concentration may need to be optimized based on the DSS batch and mouse strain.

• Treatment: Administer TUG-2181 or vehicle control daily via oral gavage, starting from day 0 of DSS administration. Include a positive control group, such as sulfasalazine (50 mg/kg).

• Monitoring: Record body weight, stool consistency, and the presence of blood in the feces daily to calculate the Disease Activity Index (DAI).[9]

• Endpoint Analysis: On day 8, euthanize the mice. Collect the colon and measure its length and weight. A portion of the colon should be fixed in formalin for histological analysis, while another portion can be snap-frozen for MPO assay or cytokine analysis.

Protocol 2: Bleomycin-Induced Pulmonary Fibrosis in Mice

This model is used to study the pathogenesis of lung fibrosis and evaluate anti-fibrotic therapies.

Workflow Diagram:

Experimental workflow for the bleomycin-induced pulmonary fibrosis model.

Methodology:

• Animal Selection: Use 8-12 week old C57BL/6 mice.

• Induction: On day 0, anesthetize the mice and intratracheally instill a single dose of bleomycin (1-3 U/kg) dissolved in sterile saline.[10][11]

• Treatment: Begin daily administration of TUG-2181 or vehicle control on day 1 and continue for 21 days. A positive control, such as pirfenidone (B1678446) or nintedanib, can be included.

• Endpoint Analysis: On day 21, euthanize the mice.

  • Bronchoalveolar Lavage (BAL): Perform a lung lavage to collect BAL fluid for cell counting and cytokine analysis.

  • Lung Harvest: Perfuse the lungs and harvest them. One lung can be used for determining hydroxyproline content (a measure of collagen deposition), while the other is fixed for histological staining (e.g., Masson's trichrome) and scoring of fibrosis using the Ashcroft scale.[12][13]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Therapeutic validation of an orphan G protein‐coupled receptor: The case of GPR84 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery and Characterization of Novel Antagonists of the Proinflammatory Orphan Receptor GPR84 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. academic.oup.com [academic.oup.com]
• 7. Mouse Model of Dextran Sodium Sulfate (DSS)-induced Colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mouse Model of Dextran Sodium Sulfate (DSS)-induced Colitis - Ace Therapeutics [acetherapeutics.com]
• 10. The Bleomycin Model of Pulmonary Fibrosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. aragen.com [aragen.com]
• 13. Bleomycin induces molecular changes directly relevant to idiopathic pulmonary fibrosis: a model for "active" disease - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: TUG-2181 and GPR84 Antagonism

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for experiments involving the GPR84 antagonist, TUG-2181, and other GPR84 antagonists. The information is designed to help you navigate potential experimental variability and achieve robust, reproducible results.

Frequently Asked Questions (FAQs)

Q1: What is TUG-2181 and what is its primary target?

A1: TUG-2181 is a potent small molecule that functions as an antagonist and inverse agonist of G-protein coupled receptor 84 (GPR84). It has a reported IC₅₀ value of approximately 34 nM. TUG-2181 is utilized in research to investigate the role of GPR84 in inflammatory and fibrotic diseases.

Q2: What is GPR84 and its signaling pathway?

A2: GPR84 is a G-protein coupled receptor primarily expressed in immune cells such as macrophages, neutrophils, and microglia. It is activated by medium-chain fatty acids. The primary signaling pathway for GPR84 is through the Gαi/o subunit, which leads to the inhibition of adenylyl cyclase and a subsequent decrease in intracellular cyclic AMP (cAMP) levels.[1][2] GPR84 activation can also stimulate other downstream pathways, including the MAPK/ERK, Akt, and NF-κB pathways, and may induce calcium mobilization through the release of Gβγ subunits.[3][4]

Q3: Why am I seeing high variability in my GPR84 antagonist experiments?

A3: High variability in GPR84 antagonist assays can stem from several factors, including:

• Cell line and passage number: Receptor expression levels can fluctuate with cell passage number. It is crucial to use cells within a consistent and low passage number range.

• Agonist concentration: The concentration of the agonist used to stimulate the receptor is critical. For antagonist assays, an agonist concentration around the EC₈₀ is typically recommended to provide a sufficient window to observe inhibition.

• Species differences: GPR84 antagonists can exhibit species-specific binding affinities. An antagonist potent against human GPR84 may be significantly less effective against the mouse or rat orthologs.[5][6][7]

• Endogenous ligand expression: Some cell lines may endogenously express and release ligands for GPR84, which can lead to high background signal or interfere with antagonist activity.

Q4: Can I use TUG-2181 in animal models?

A4: The suitability of TUG-2181 for in vivo studies depends on its pharmacokinetic and pharmacodynamic properties, which should be thoroughly evaluated. It is important to confirm its efficacy on the GPR84 ortholog of the chosen animal model due to potential species-specific differences in antagonist potency.[5][6][7]

Troubleshooting Guides

General Troubleshooting

Problem	Potential Cause	Recommended Solution
High well-to-well variability	Inconsistent cell seeding, pipetting errors, or edge effects in the microplate.	Ensure a homogenous cell suspension before seeding. Use calibrated pipettes and consider leaving the outer wells of the plate empty to avoid edge effects.
Compound precipitation	Poor solubility of the antagonist in the assay buffer.	Check the solubility of your antagonist. Consider using a different solvent or a lower final concentration. Ensure the final solvent concentration (e.g., DMSO) is consistent across all wells and does not exceed a level that affects cell viability or assay performance (typically <0.5%).
Low or no antagonist effect	Incorrect agonist concentration, degraded antagonist, or species-specific inactivity.	Optimize the agonist concentration to its EC₈₀. Prepare fresh dilutions of the antagonist for each experiment. Verify the antagonist's activity on the specific species ortholog of GPR84 being used.

Assay-Specific Troubleshooting

Problem	Potential Cause	Recommended Solution
Low signal-to-noise ratio	Insufficient adenylyl cyclase stimulation or high background cAMP levels.	Optimize the concentration of the adenylyl cyclase stimulator (e.g., forskolin). Ensure the inclusion of a phosphodiesterase (PDE) inhibitor (e.g., IBMX) to prevent cAMP degradation.[8]
Inconsistent results	Fluctuation in GPR84 expression levels.	Use a stable cell line with consistent receptor expression. Monitor expression levels periodically.

Problem	Potential Cause	Recommended Solution
High non-specific binding	[³⁵S]GTPγS binding to non-Gα proteins or filter sticking.	Include a high concentration of unlabeled GTPγS to determine non-specific binding. Ensure proper washing of filters.
Low agonist stimulation	Insufficient receptor-G protein coupling in the membrane preparation.	Prepare fresh cell membranes and store them properly at -80°C. Optimize the assay buffer conditions, including Mg²⁺ and GDP concentrations.

Problem	Potential Cause	Recommended Solution
High background fluorescence	Autofluorescence from the compound or cell culture medium.	Test the compound for autofluorescence at the assay wavelengths. Use a phenol (B47542) red-free medium for the assay.
No calcium signal	GPR84 in the chosen cell line does not couple to Gαq or Gβγ-mediated calcium release.	Co-transfect the cells with a promiscuous Gα subunit like Gα₁₆ or use a cell line where GPR84 is known to elicit a calcium response.

Quantitative Data Summary

The following tables summarize key quantitative data for commonly used GPR84 ligands.

Table 1: Potency of GPR84 Antagonists

Compound	Assay Type	Species	IC₅₀ / pIC₅₀
TUG-2181	Not specified	Human	34 nM
GLPG1205	[³⁵S]GTPγS Binding	Human	pIC₅₀ 8.1
Compound 4	[³⁵S]GTPγS Binding	Human	pIC₅₀ 8.14 ± 0.14

Table 2: Potency of GPR84 Agonists (for use in antagonist assays)

Compound	Assay Type	Species	EC₅₀ / pEC₅₀
6-OAU	[³⁵S]GTPγS Binding	Human	512 nM
LY237	cAMP	Human	0.189 nM
3-OH-C12	[³⁵S]GTPγS Binding	Human	13 µM

Experimental Protocols

GPR84 Antagonist cAMP Inhibition Assay (HTRF)

This protocol describes the measurement of a GPR84 antagonist's ability to counteract agonist-induced inhibition of cAMP production.

Materials:

• CHO-K1 cells stably expressing human GPR84

• Assay buffer (e.g., PBS with 1 mM IBMX)

• GPR84 agonist (e.g., 6-OAU)

• Forskolin

• HTRF cAMP assay kit

• 384-well white opaque assay plates

Procedure:

• Cell Preparation: Culture CHO-hGPR84 cells to ~80% confluency. Harvest and resuspend the cells in assay buffer to a final concentration of 300,000 cells/mL.[9]

• Assay Plating: Dispense 5 µL of the cell suspension into each well of the 384-well plate (1500 cells/well).[9]

• Antagonist Addition: Prepare serial dilutions of the GPR84 antagonist (e.g., TUG-2181) in assay buffer. Add 2.5 µL of the antagonist dilutions to the wells.

• Agonist Stimulation: Prepare the GPR84 agonist at a concentration that is 4 times its EC₉₀ in assay buffer containing forskolin. Add 2.5 µL of this solution to the wells.

• Incubation: Incubate the plate at room temperature for 1 hour.[9]

• Detection: Add 5 µL of cAMP-d2 reagent diluted in lysis buffer, followed by 5 µL of the cryptate-labeled anti-cAMP antibody to each well.[9][10]

• Final Incubation: Incubate the plate for 1 hour at room temperature.[9][10]

• Data Acquisition: Read the plate on an HTRF-compatible reader at 665 nm and 620 nm.

• Data Analysis: Calculate the 665/620 nm ratio and determine the IC₅₀ of the antagonist from the dose-response curve.

[³⁵S]GTPγS Binding Assay

This assay measures the ability of a GPR84 antagonist to inhibit agonist-stimulated binding of [³⁵S]GTPγS to Gα subunits.

Materials:

• Cell membranes from HEK293 cells stably overexpressing human GPR84

• Assay buffer (e.g., 50 mM Tris-HCl, 100 mM NaCl, 5 mM MgCl₂, 1 µM GDP)

• GPR84 agonist (e.g., 6-OAU)

• [³⁵S]GTPγS

• Unlabeled GTPγS

• Scintillation cocktail

• Filter plates

Procedure:

• Membrane Preparation: Thaw cell membranes on ice and determine the protein concentration.

• Assay Setup: In a 96-well plate, add assay buffer, serial dilutions of the GPR84 antagonist, and a fixed concentration of the GPR84 agonist (EC₈₀).

• Membrane Addition: Add the cell membranes to each well.

• Initiate Reaction: Add [³⁵S]GTPγS to each well to start the reaction.

• Incubation: Incubate the plate at 30°C for 30-60 minutes.

• Termination: Terminate the reaction by rapid filtration through the filter plates, followed by washing with ice-cold wash buffer.

• Detection: Dry the filter plates, add scintillation cocktail, and count the radioactivity using a microplate scintillation counter.

• Data Analysis: Determine the specific binding and calculate the IC₅₀ of the antagonist.

Calcium Mobilization Assay (FLIPR)

This protocol assesses the ability of a GPR84 antagonist to block agonist-induced intracellular calcium mobilization.

Materials:

• HEK293 cells co-expressing human GPR84 and a promiscuous Gα protein (e.g., Gα₁₆)

• Assay buffer (e.g., HBSS with 20 mM HEPES)

• FLIPR Calcium Assay Kit

• GPR84 agonist

• 96- or 384-well black-walled, clear-bottom plates

Procedure:

• Cell Plating: Seed the cells into the microplates and incubate overnight.

• Dye Loading: Remove the culture medium and add the FLIPR calcium indicator dye prepared in assay buffer to each well.

• Incubation: Incubate the plate for 1 hour at 37°C.[11]

• Antagonist Pre-incubation: Add the GPR84 antagonist to the wells and incubate for 10-15 minutes.

• Data Acquisition: Place the plate in a FLIPR instrument. Record baseline fluorescence, then add the GPR84 agonist and continue recording the fluorescence signal.

• Data Analysis: Calculate the change in fluorescence intensity upon agonist addition and determine the IC₅₀ of the antagonist.

Visualizations

Caption: GPR84 Signaling Pathway and the antagonistic action of TUG-2181.

References

• 1. genecards.org [genecards.org]
• 2. GPR84 - Wikipedia [en.wikipedia.org]
• 3. GPR84 Gene: Function, Signaling, and Therapeutic Potential [learn.mapmygenome.in]
• 4. GPR84-mediated signal transduction affects metabolic function by promoting brown adipocyte activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Discovery and Characterization of Novel Antagonists of the Proinflammatory Orphan Receptor GPR84 - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Assay in Summary_ki [bdb99.ucsd.edu]
• 10. Measurement of cAMP for Gαs- and Gαi Protein-Coupled Receptors (GPCRs) - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 11. A FLIPR Assay for Evaluating Agonists and Antagonists of GPCR Heterodimers - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Validating TUG Protein Activity in a New Cell Line

Important Note on Terminology: Our records indicate a potential misidentification of the molecule "TUG-2181." Extensive searches have not yielded information on a compound with this specific designation. However, these searches consistently point to the TUG (Tether, containing a UBX domain, for GLUT4) protein , a critical regulator of glucose transporter trafficking. This technical support center is therefore dedicated to providing comprehensive guidance on validating the activity and modulation of the TUG protein in a new cell line.

This resource is designed for researchers, scientists, and drug development professionals investigating insulin (B600854) signaling, glucose metabolism, and related therapeutic areas.

Frequently Asked Questions (FAQs)

Q1: What is the primary function of the TUG protein?

A1: The TUG protein acts as a key regulator of glucose uptake in insulin-sensitive tissues like fat and muscle.[1][2] In the absence of insulin, TUG tethers GLUT4-containing vesicles to the Golgi matrix, preventing them from moving to the cell surface.[1][3] This sequestration of GLUT4 transporters intracellularly limits glucose uptake.

Q2: How is TUG protein activity regulated by insulin?

A2: Insulin stimulation triggers a signaling cascade that leads to the endoproteolytic cleavage of the TUG protein.[2][4][5] This cleavage is mediated by the protease Usp25m and separates the N-terminal region of TUG (which binds to GLUT4 vesicles) from its C-terminal region (which anchors to the Golgi matrix).[1][5] The cleavage of TUG releases the GLUT4 vesicles, allowing them to translocate to the plasma membrane and facilitate glucose uptake.[2][5]

Q3: What is the signaling pathway leading to TUG cleavage?

A3: The insulin-stimulated cleavage of TUG is independent of the classical PI3K-Akt pathway.[2] It is primarily regulated by the Rho family GTPase TC10α and its effector protein PIST (PDZ domain-containing protein interacting specifically with TC10).[2][4] Upon insulin stimulation, activated TC10α interacts with PIST, which in turn relieves its inhibition of TUG cleavage.[2]

Q4: What are the downstream effects of TUG cleavage, apart from GLUT4 translocation?

A4: Following cleavage, the C-terminal fragment of TUG translocates to the nucleus.[1][2] In the nucleus, it binds to the transcription factors PPARγ (peroxisome proliferator-activated receptor-gamma) and its co-factor PGC-1α (peroxisome proliferator-activated receptor-gamma coactivator 1-alpha).[1][2] This interaction stimulates the expression of genes involved in lipid oxidation and thermogenesis, thereby linking glucose uptake with overall energy expenditure.[2]

Q5: What are the key interaction partners of the TUG protein?

A5: The primary interaction partners of the TUG protein include:

• GLUT4 (Glucose Transporter 4): TUG's N-terminal region binds directly to GLUT4.[6]

• IRAP (Insulin-Regulated Aminopeptidase): TUG also binds to IRAP, which is present in GLUT4 storage vesicles.[7]

• Golgin-160 and other Golgi matrix proteins: The C-terminal region of TUG anchors it to the Golgi matrix.[1][3]

• PIST (GOPC): PIST is an effector of TC10α and a negative regulator of TUG cleavage.[2][4]

Troubleshooting Guide

Issue	Possible Cause(s)	Suggested Solution(s)
No detectable GLUT4 translocation upon insulin stimulation	1. New cell line does not express endogenous TUG, GLUT4, or components of the TC10α pathway.2. Suboptimal insulin concentration or stimulation time.3. Inefficient differentiation of the cell line (if applicable, e.g., adipocytes).4. Issues with the GLUT4 translocation assay itself (e.g., antibody quality, imaging parameters).	1. Verify the expression of key proteins (TUG, GLUT4, TC10α, PIST) by Western blotting or qPCR.2. Perform a dose-response and time-course experiment to determine optimal insulin stimulation conditions.3. Ensure proper differentiation protocols are followed and validated.4. Validate antibodies and optimize imaging settings. Include positive and negative controls.
High basal GLUT4 translocation (before insulin stimulation)	1. The new cell line has a different basal trafficking of GLUT4.2. Overexpression of tagged GLUT4 leading to saturation of the retention machinery.3. TUG protein is constitutively cleaved or non-functional in this cell line.	1. Characterize the basal GLUT4 distribution in the untransfected cell line.2. Titrate the amount of transfected GLUT4 plasmid to achieve expression levels that do not overwhelm the system.3. Analyze the level of intact TUG and its cleavage products in basal conditions by Western blotting.
Inconsistent results between experiments	1. Variability in cell culture conditions (e.g., passage number, confluency).2. Inconsistent timing of experimental steps.3. Reagent variability (e.g., lot-to-lot differences in antibodies or insulin).	1. Maintain consistent cell culture practices and use cells within a defined passage number range.2. Standardize all incubation times and procedural steps.3. Validate new lots of critical reagents before use in experiments.
Difficulty in detecting TUG cleavage products	1. Low abundance of cleavage products.2. Rapid degradation of cleavage fragments.3. Inefficient antibody for detecting the fragments.	1. Treat cells with a proteasome inhibitor (e.g., MG-132) to potentially stabilize the fragments.[8]2. Optimize lysis buffers and include protease inhibitors.3. Use antibodies specifically validated for detecting the N-terminal or C-terminal fragments of TUG.

Experimental Protocols

Protocol 1: Validating Insulin-Stimulated GLUT4 Translocation by Immunofluorescence Microscopy

This protocol allows for the visualization and quantification of GLUT4 at the plasma membrane.

Methodology:

• Cell Culture and Treatment:

  • Plate the new cell line on glass coverslips in a 24-well plate.

  • If necessary, differentiate the cells (e.g., for adipocytes or myotubes).

  • Serum-starve the cells for 2-4 hours prior to the experiment.

  • Stimulate the cells with an optimized concentration of insulin (e.g., 100 nM) for a predetermined time (e.g., 20-30 minutes). Include an unstimulated control.

• Immunostaining:

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.

  • Wash the cells three times with phosphate-buffered saline (PBS).

  • Permeabilize the cells with 0.1% Triton X-100 in PBS for 10 minutes (for total GLUT4 staining) or proceed without permeabilization (for surface GLUT4 staining).

  • Block non-specific binding with 5% bovine serum albumin (BSA) in PBS for 1 hour.

  • Incubate with a primary antibody against an extracellular epitope of GLUT4 overnight at 4°C.

  • Wash three times with PBS.

  • Incubate with a fluorescently labeled secondary antibody for 1 hour at room temperature in the dark.

  • Wash three times with PBS.

  • Mount the coverslips on microscope slides with a mounting medium containing a nuclear stain (e.g., DAPI).

• Imaging and Quantification:

  • Acquire images using a confocal or high-resolution fluorescence microscope.

  • Quantify GLUT4 translocation by measuring the fluorescence intensity at the plasma membrane relative to the total cellular fluorescence.[9] This can be done using image analysis software (e.g., ImageJ, CellProfiler).

Protocol 2: Assessing TUG Protein Cleavage by Western Blotting

This protocol is used to detect the insulin-stimulated cleavage of the TUG protein.

Methodology:

• Cell Lysis and Protein Quantification:

  • Culture and treat the cells with insulin as described in Protocol 1.

  • Wash the cells with ice-cold PBS and lyse them in a denaturing lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

  • Scrape the cells and collect the lysate.

  • Clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

  • Determine the protein concentration of the supernatant using a standard protein assay (e.g., BCA assay).

• Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE on a polyacrylamide gel.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in Tris-buffered saline with 0.1% Tween 20 (TBST) for 1 hour.

  • Incubate the membrane with a primary antibody specific for the N-terminus or C-terminus of TUG overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

  • Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis:

  • Quantify the band intensities using densitometry software.

  • Analyze the ratio of the cleaved TUG fragments to the full-length TUG protein.

Data Presentation

Table 1: Quantitative Analysis of Insulin-Stimulated GLUT4 Translocation

Cell Line	Treatment	Surface GLUT4 (Arbitrary Units)	Fold Change over Basal
New Cell Line	Basal	[Insert Value]	1.0
Insulin (100 nM)	[Insert Value]	[Calculate Value]
Control Cell Line (e.g., 3T3-L1)	Basal	[Insert Value]	1.0
Insulin (100 nM)	[Insert Value]	[Calculate Value]

Table 2: Densitometric Analysis of TUG Protein Cleavage

Cell Line	Treatment	Full-Length TUG (Relative Intensity)	TUG Cleavage Product (Relative Intensity)	Cleavage Ratio (Product/Full-Length)
New Cell Line	Basal	[Insert Value]	[Insert Value]	[Calculate Value]
Insulin (100 nM)	[Insert Value]	[Insert Value]	[Calculate Value]
Control Cell Line (e.g., 3T3-L1)	Basal	[Insert Value]	[Insert Value]	[Calculate Value]
Insulin (100 nM)	[Insert Value]	[Insert Value]	[Calculate Value]

Visualizations

Caption: TUG Protein Signaling Pathway

Caption: Workflow for Validating TUG Activity

References

• 1. Frontiers | Ubiquitin-like processing of TUG proteins as a mechanism to regulate glucose uptake and energy metabolism in fat and muscle [frontiersin.org]
• 2. Insulin-stimulated endoproteolytic TUG cleavage links energy expenditure with glucose uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ubiquitin-like processing of TUG proteins as a mechanism to regulate glucose uptake and energy metabolism in fat and muscle - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Endoproteolytic Cleavage of TUG Protein Regulates GLUT4 Glucose Transporter Translocation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. THE GLUT4 REGULATING PROTEIN TUG IS ESSENTIAL FOR HIGHLY INSULIN RESPONSIVE GLUCOSE UPTAKE IN 3T3-L1 ADIPOCYTES - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Coordinated Regulation of Vasopressin Inactivation and Glucose Uptake by Action of TUG Protein in Muscle - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

TUG-2181 interference with fluorescent assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using TUG-2181 in fluorescent assays.

Frequently Asked Questions (FAQs)

Q1: What is TUG-2181 and what is its primary target?

TUG-2181 is a potent and selective antagonist of G protein-coupled receptor 84 (GPR84). GPR84 is a receptor for medium-chain fatty acids and has been implicated in inflammation and immune responses.

Q2: The user's query mentioned GPR183/EBI2. Does TUG-2181 interact with GPR183/EBI2?

Currently, there is no scientific literature available to suggest a direct interaction or functional modulation of GPR183 (also known as EBI2) by TUG-2181. TUG-2181 has been characterized as a GPR84 antagonist. It is possible that the user may be investigating potential off-target effects or has a specific experimental context not yet described in published literature. Researchers should perform appropriate selectivity assays to rule out any potential off-target interactions in their specific experimental system.

Q3: What are the common mechanisms by which a small molecule like TUG-2181 can interfere with fluorescent assays?

Small molecules can interfere with fluorescent assays through two primary mechanisms:

• Autofluorescence: The compound itself may fluoresce at the excitation and emission wavelengths used in the assay, leading to a false-positive signal.

• Quenching (Inner Filter Effect): The compound may absorb light at the excitation or emission wavelength of the fluorophore used in the assay. This absorption reduces the amount of light that reaches the fluorophore or the detector, resulting in a decreased signal and potentially a false-negative or artificially low reading.[1]

Q4: How can I determine if TUG-2181 is interfering with my fluorescent assay?

It is crucial to perform control experiments to assess potential interference. This includes measuring the fluorescence of TUG-2181 alone in the assay buffer and assessing its effect on the fluorescent probe in the absence of the biological target. Detailed protocols for these control experiments are provided in the "Experimental Protocols" section below.

Troubleshooting Guides

Issue 1: Unexpectedly high fluorescence signal in the presence of TUG-2181.

Possible Cause	Troubleshooting Steps
Autofluorescence of TUG-2181	1. Perform an autofluorescence check: Prepare a sample containing only TUG-2181 in the assay buffer at the same concentration used in your experiment. 2. Measure the fluorescence at the excitation and emission wavelengths of your assay. 3. If a significant signal is detected, subtract this background fluorescence from your experimental data. 4. Consider using a fluorophore with excitation and emission wavelengths that do not overlap with the potential autofluorescence of TUG-2181.
Contamination of TUG-2181 stock	1. Check the purity of your TUG-2181 stock solution. 2. If possible, obtain a new, high-purity lot of the compound.

Issue 2: Unexpectedly low fluorescence signal or inhibition in the presence of TUG-2181.

Possible Cause	Troubleshooting Steps
Fluorescence Quenching by TUG-2181	1. Perform a quenching assay: Prepare samples containing your fluorescent probe at the assay concentration with and without TUG-2181. 2. Measure the fluorescence signal. A significant decrease in the signal in the presence of TUG-2181 indicates quenching. 3. If quenching is observed, you may need to mathematically correct your data or consider using a different fluorescent probe with spectral properties that are not affected by TUG-2181.
Precipitation of TUG-2181	1. Check the solubility of TUG-2181 in your assay buffer at the concentrations being used. 2. Visually inspect the wells for any signs of precipitation. 3. If solubility is an issue, consider reducing the concentration of TUG-2181 or adding a small amount of a solubilizing agent like DMSO (ensure the final concentration does not affect your assay).
True biological inhibition	If interference from autofluorescence and quenching has been ruled out, the observed decrease in signal may be due to the genuine biological activity of TUG-2181 as a GPR84 antagonist.

Data Presentation

Table 1: Summary of Potential Interferences by TUG-2181 in Fluorescent Assays

Type of Interference	Description	Potential Impact on Assay Signal
Autofluorescence	TUG-2181 emits light at the assay's detection wavelength upon excitation.	False Positive (Increased Signal)
Quenching	TUG-2181 absorbs light at the excitation or emission wavelength of the assay's fluorophore.	False Negative (Decreased Signal)

Experimental Protocols

Protocol 1: Assessing Autofluorescence of TUG-2181

• Prepare a dilution series of TUG-2181 in your assay buffer, covering the concentration range used in your experiments.

• Add the TUG-2181 dilutions to the wells of a microplate.

• Include a "buffer only" control.

• Read the plate using the same excitation and emission wavelengths and instrument settings as your main experiment.

• Subtract the "buffer only" reading from the TUG-2181 readings to determine the net autofluorescence at each concentration.

Protocol 2: Assessing Quenching by TUG-2181

• Prepare a solution of your fluorescent probe in the assay buffer at the final concentration used in your assay.

• Prepare a dilution series of TUG-2181.

• In a microplate, add the fluorescent probe solution to wells containing either the TUG-2181 dilutions or buffer (as a control).

• Incubate for a short period to allow for any interactions.

• Read the fluorescence of the plate.

• A concentration-dependent decrease in fluorescence in the presence of TUG-2181 indicates quenching.

Mandatory Visualization

GPR84 Signaling Pathway

GPR84 primarily signals through the Gαi/o pathway.[2] Upon activation by its endogenous ligands (medium-chain fatty acids), GPR84 inhibits the activity of adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels.[3][4] This can modulate the activity of downstream signaling pathways such as the Akt, ERK, and NF-κB pathways.[3][5]

Caption: GPR84 signaling cascade.

Experimental Workflow for Investigating TUG-2181 Interference

The following workflow outlines the steps to identify and mitigate potential interference of TUG-2181 in fluorescent assays.

Caption: Workflow for troubleshooting TUG-2181 interference.

Logical Relationship of Potential Assay Outcomes

This diagram illustrates the decision-making process based on the results of the interference checks.

Caption: Decision tree for assay outcome analysis.

References

• 1. Interference with Fluorescence and Absorbance - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. JCI - GPR84-mediated signal transduction affects metabolic function by promoting brown adipocyte activity [jci.org]
• 3. Activation of the Immune-Metabolic Receptor GPR84 Enhances Inflammation and Phagocytosis in Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GPR84-mediated signal transduction affects metabolic function by promoting brown adipocyte activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. GPR84 Gene: Function, Signaling, and Therapeutic Potential [learn.mapmygenome.in]

Best practices for storing and handling TUG-2181

Welcome to the technical support center for TUG-2181, a potent and selective antagonist of G protein-coupled receptor 84 (GPR84). This resource is designed to assist researchers, scientists, and drug development professionals in the proper storage, handling, and experimental use of TUG-2181.

Frequently Asked Questions (FAQs)

Q1: What is TUG-2181 and what is its primary mechanism of action?

A1: TUG-2181 is a small molecule antagonist of GPR84, a receptor primarily expressed on immune cells such as neutrophils and macrophages. It exhibits an IC50 of 34 nM, indicating high-potency inhibition of GPR84 activity. By blocking this receptor, TUG-2181 interferes with inflammatory signaling pathways.

Q2: What are the primary research applications for TUG-2181?

A2: TUG-2181 is primarily used in studies related to inflammation and fibrosis. Specifically, it has been shown to inhibit the production of reactive oxygen species (ROS) and the release of interleukin-8 (IL-8) in human neutrophils, both of which are key processes in inflammatory responses.

Q3: How should I store TUG-2181?

A3: For long-term storage, it is recommended to store TUG-2181 as a solid powder at -20°C for up to three years, or at 4°C for up to two years. Once dissolved in a solvent, stock solutions should be stored at -80°C for up to six months or at -20°C for up to one month. To prevent degradation from repeated freeze-thaw cycles, it is advisable to aliquot the stock solution into smaller, single-use volumes.

Q4: In which solvents is TUG-2181 soluble?

Troubleshooting Guides

Problem 1: Inconsistent or no inhibitory effect of TUG-2181 in my assay.

• Solution 1: Check Compound Integrity. Ensure that TUG-2181 has been stored correctly as per the recommendations to prevent degradation. If the compound is old or has been subjected to multiple freeze-thaw cycles, its potency may be compromised.

• Solution 2: Verify Agonist Stimulation. TUG-2181 is an antagonist and its inhibitory effects will only be observed in the presence of a GPR84 agonist. Ensure that you are using an appropriate agonist (e.g., a medium-chain fatty acid or a synthetic agonist like 6-OAU) to stimulate the GPR84 receptor in your experimental setup.

• Solution 3: Optimize Concentration. The reported IC50 of 34 nM is a starting point. The optimal concentration of TUG-2181 may vary depending on the cell type, agonist concentration, and specific assay conditions. Perform a dose-response experiment to determine the optimal inhibitory concentration for your system.

• Solution 4: Cell Priming. For some assays, particularly with immune cells like neutrophils, priming the cells with an inflammatory stimulus (e.g., lipopolysaccharide - LPS) may be necessary to upregulate GPR84 expression and observe a robust response to both agonists and antagonists.

Problem 2: Observed cellular toxicity in my experiments.

• Solution 1: Reduce Solvent Concentration. If you are using a solvent like DMSO to dissolve TUG-2181, ensure that the final concentration in your cell culture is minimal (ideally below 0.5%). High concentrations of DMSO can be toxic to cells. Always include a vehicle control (media with the same concentration of solvent) in your experiments.

• Solution 2: Assess Compound-Specific Toxicity. While TUG-2181 is designed to be a specific GPR84 antagonist, high concentrations may have off-target effects leading to cytotoxicity. Perform a cell viability assay (e.g., MTT or trypan blue exclusion) with a range of TUG-2181 concentrations to determine its toxic threshold in your specific cell line.

• Solution 3: Incubation Time. Prolonged exposure to any compound can potentially lead to toxicity. Optimize the incubation time of TUG-2181 in your experiments to the minimum duration required to observe the desired inhibitory effect.

Quantitative Data Summary

Parameter	Value	Cell Type	Assay Condition
IC50	34 nM	Not Specified	GPR84 Antagonism
Effect	Inhibition	Human Neutrophils	GPR84 agonist-induced ROS production
Effect	Inhibition	Human Neutrophils	GPR84 agonist-induced IL-8 release

Experimental Protocols & Methodologies

1. General Protocol for Measuring Reactive Oxygen Species (ROS) Production in Neutrophils

This protocol provides a general framework for assessing the inhibitory effect of TUG-2181 on GPR84-mediated ROS production in neutrophils.

• Cell Preparation: Isolate human neutrophils from peripheral blood using standard methods (e.g., density gradient centrifugation). Resuspend the purified neutrophils in a suitable buffer, such as Krebs-Ringer phosphate (B84403) buffer (KRG).

• Cell Priming (Optional but Recommended): To enhance the response, prime the neutrophils with a low concentration of lipopolysaccharide (LPS), for instance, 100 ng/mL for 1-3 hours at 37°C.

• Assay Setup:

  • Resuspend the primed neutrophils in KRG buffer.

  • Add a ROS detection reagent, such as isoluminol, along with horseradish peroxidase (HRP).

  • Pre-incubate the cells with various concentrations of TUG-2181 (or vehicle control) for a predetermined time (e.g., 15-30 minutes) at 37°C.

  • Initiate the reaction by adding a GPR84 agonist (e.g., 6-OAU).

• Data Acquisition: Immediately measure the chemiluminescence signal using a plate reader. The signal is proportional to the amount of ROS produced.

• Data Analysis: Compare the ROS production in TUG-2181-treated wells to the vehicle-treated control to determine the inhibitory effect.

2. General Protocol for Measuring Interleukin-8 (IL-8) Release from Neutrophils

This protocol outlines a general method to evaluate the impact of TUG-2181 on GPR84-mediated IL-8 release from neutrophils.

• Cell Preparation and Priming: Isolate and prime human neutrophils as described in the ROS protocol.

• Cell Stimulation:

  • Resuspend the primed neutrophils in a suitable cell culture medium.

  • Pre-incubate the cells with different concentrations of TUG-2181 (or vehicle control) for a specific duration (e.g., 30 minutes) at 37°C in a CO2 incubator.

  • Stimulate the cells with a GPR84 agonist for a defined period (e.g., 4-6 hours) to induce IL-8 release.

• Sample Collection: After incubation, centrifuge the cell suspension to pellet the cells. Carefully collect the supernatant, which contains the secreted IL-8.

• IL-8 Quantification: Measure the concentration of IL-8 in the collected supernatants using a commercially available ELISA kit, following the manufacturer's instructions.

• Data Analysis: Compare the IL-8 concentrations in the supernatants from TUG-2181-treated cells with those from the vehicle-treated control to quantify the inhibition of IL-8 release.

Visualizations

Caption: GPR84 signaling pathway and the inhibitory action of TUG-2181.

Caption: Experimental workflow for assessing TUG-2181 activity.

Reference Data & Comparative Studies

A Comparative Guide to GPR84 Antagonists: TUG-2181 and Other Key Modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of TUG-2181 with other notable G protein-coupled receptor 84 (GPR84) antagonists, including GLPG1205 and PBI-4050. The information is intended to assist researchers in selecting the appropriate tool compounds for their studies in inflammation, fibrosis, and related therapeutic areas.

Introduction to GPR84

G protein-coupled receptor 84 (GPR84) is a medium-chain fatty acid receptor primarily expressed in immune cells such as macrophages, neutrophils, and microglia. Its expression is significantly upregulated under pro-inflammatory conditions, implicating it as a key player in various inflammatory and fibrotic diseases. Activation of GPR84 triggers downstream signaling pathways that lead to cytokine release, chemotaxis, and phagocytosis. Consequently, antagonizing GPR84 has emerged as a promising therapeutic strategy for a range of pathological conditions.

Quantitative Comparison of GPR84 Antagonists

The following table summarizes the reported in vitro potencies of TUG-2181, GLPG1205, and PBI-4050. It is important to note that direct comparisons of IC50 values across different studies and assay formats should be interpreted with caution.

Antagonist	Target	Assay Type	Reported IC50	Citation(s)
TUG-2181	Human GPR84	Not Specified	34 nM	[1]
GLPG1205	Human GPR84	IP1 Assay	2 nM	[2]
Human GPR84	ROS Assay (in TNF-α primed neutrophils)	15 nM	[3]
Human GPR84	Neutrophil Migration Assay	17 nM	[2]
Mouse GPR84	IP1 Assay	21 nM	[2]
PBI-4050	Human GPR84	Gαi Activation Assay	Modest affinity, low potency and selectivity	[4][5]

GPR84 Signaling Pathway

Activation of GPR84 by its endogenous ligands, medium-chain fatty acids, initiates a signaling cascade primarily through the Gi/o family of G proteins. This leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic AMP (cAMP) levels. Additionally, GPR84 activation can lead to the recruitment of β-arrestin, which can mediate G protein-independent signaling and receptor internalization.

Figure 1. Simplified GPR84 signaling pathway.

Experimental Protocols

Detailed methodologies for key in vitro assays used to characterize GPR84 antagonists are provided below.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G proteins coupled to a receptor of interest. The binding of a non-hydrolyzable GTP analog, [³⁵S]GTPγS, to Gα subunits is quantified as a measure of receptor activation.

Principle: In the inactive state, G proteins are bound to GDP. Upon GPCR activation by an agonist, GDP is exchanged for GTP, leading to G protein activation. In this assay, the radiolabeled, non-hydrolyzable GTP analog [³⁵S]GTPγS is used. Antagonists will inhibit the agonist-induced increase in [³⁵S]GTPγS binding.

Materials:

• Cell membranes expressing the human GPR84.

• Assay Buffer: 50 mM Tris-HCl, pH 7.4, 100 mM NaCl, 5 mM MgCl₂, 1 mM EDTA, 1 µM GDP.

• [³⁵S]GTPγS (specific activity ~1250 Ci/mmol).

• GPR84 agonist (e.g., 6-n-octylaminouracil, 6-OAU).

• Test antagonists (TUG-2181, GLPG1205, etc.).

• Scintillation cocktail and microplates.

Procedure:

• Prepare cell membranes from cells overexpressing GPR84.

• In a 96-well plate, add assay buffer, cell membranes (10-20 µg protein/well), and the GPR84 agonist at its EC₈₀ concentration.

• Add varying concentrations of the antagonist to the wells.

• Initiate the reaction by adding [³⁵S]GTPγS to a final concentration of 0.1 nM.

• Incubate the plate at 30°C for 60 minutes with gentle shaking.

• Terminate the reaction by rapid filtration through glass fiber filters.

• Wash the filters with ice-cold wash buffer (50 mM Tris-HCl, pH 7.4).

• Dry the filters, add scintillation fluid, and quantify the radioactivity using a scintillation counter.

• Data are analyzed to determine the IC50 of the antagonist.

Figure 2. Workflow for a [³⁵S]GTPγS binding assay.

β-Arrestin Recruitment Assay

This cell-based assay measures the recruitment of β-arrestin to an activated GPCR, a key event in receptor desensitization and G protein-independent signaling.

Principle: Upon agonist binding and subsequent receptor phosphorylation, β-arrestin is recruited from the cytoplasm to the GPCR at the plasma membrane. This interaction can be detected using various technologies, such as enzyme fragment complementation (e.g., PathHunter® assay) or bioluminescence resonance energy transfer (BRET). Antagonists will block the agonist-induced recruitment of β-arrestin.

Materials:

• A stable cell line co-expressing GPR84 and a β-arrestin fusion protein (e.g., PathHunter® GPR84 β-Arrestin cells).

• Cell culture medium and supplements.

• GPR84 agonist.

• Test antagonists.

• Detection reagents specific to the assay technology.

Procedure (using PathHunter® as an example):

• Seed the PathHunter® GPR84 cells in a 384-well white, clear-bottom tissue culture plate and incubate overnight.

• Prepare serial dilutions of the antagonist compounds in assay buffer.

• Add the diluted antagonists to the cell plate and pre-incubate for 30 minutes at 37°C.

• Prepare the GPR84 agonist at its EC₈₀ concentration and add it to the wells.

• Incubate the plate for 90 minutes at 37°C.

• Add the detection reagent and incubate for 60 minutes at room temperature in the dark.

• Measure the chemiluminescent signal using a plate reader.

• Calculate the IC50 values for the antagonists from the dose-response curves.

In Vivo Performance

The in vivo efficacy of GPR84 antagonists has been evaluated in various animal models of inflammation and fibrosis.

• GLPG1205: This antagonist has been investigated in mouse models of inflammatory bowel disease (IBD) and idiopathic pulmonary fibrosis (IPF). In a dextran (B179266) sodium sulfate (B86663) (DSS)-induced colitis model, GLPG1205 reduced disease activity and neutrophil infiltration[2]. In a bleomycin-induced lung fibrosis model, it demonstrated anti-fibrotic effects[6]. However, a Phase 2 clinical trial in IPF patients did not show a significant difference in the decline of forced vital capacity compared to placebo and had a poorer safety profile[7].

• PBI-4050: PBI-4050 has shown anti-fibrotic activity in multiple preclinical models, including kidney, liver, heart, and lung fibrosis[8]. It acts as a dual agonist of GPR40 and an antagonist of GPR84.

• TUG-2181: A significant challenge for the in vivo evaluation of TUG-2181 and related compounds is the observed species difference in affinity. The class of antagonists to which TUG-2181 belongs has been shown to have low affinity for the mouse GPR84 ortholog, limiting its utility in standard preclinical mouse models[9]. However, a recently developed fluorescent probe based on a novel GPR84 antagonist has been used to successfully detect upregulated GPR84 in mouse models of IBD and acute lung injury, demonstrating the potential for targeting GPR84 in vivo[10].

Selectivity Profile

The selectivity of a GPR84 antagonist is crucial for its utility as a research tool and its potential as a therapeutic agent.

• GLPG1205: It is described as a selective GPR84 antagonist. It was found to be highly selective when tested against a panel of other GPCRs[2].

• PBI-4050: This compound is known to be non-selective, as it also acts as an agonist for GPR40[8].

References

• 1. Discovery and Characterization of Novel Antagonists of the Proinflammatory Orphan Receptor GPR84 - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Discovery and Characterization of Novel Antagonists of the Proinflammatory Orphan Receptor GPR84 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Exploring Animal Models That Resemble Idiopathic Pulmonary Fibrosis [frontiersin.org]
• 5. Discovery of GPR84 Fluorogenic Probes Based on a Novel Antagonist for GPR84 Bioimaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Investigating the Structure-Activity Relationship of 1,2,4-Triazine G-Protein-Coupled Receptor 84 (GPR84) Antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Animal Models of Inflammation: Significance and symbolism [wisdomlib.org]
• 8. researchgate.net [researchgate.net]
• 9. Pivotal role of connective tissue growth factor in lung fibrosis: MAPK-dependent transcriptional activation of type I collagen - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Experimental animal models of chronic inflammation - PMC [pmc.ncbi.nlm.nih.gov]

A Head-to-Head Comparison of GPR84 Antagonists: TUG-2181 and GLPG1205

In the landscape of drug discovery for inflammatory and fibrotic diseases, the G protein-coupled receptor 84 (GPR84) has emerged as a promising therapeutic target. This receptor is primarily expressed on immune cells and is implicated in pro-inflammatory and pro-fibrotic signaling pathways. Two notable antagonists of GPR84, TUG-2181 and GLPG1205, have been the subject of preclinical and clinical investigation. This guide provides an objective comparison of their efficacy, supported by available experimental data, to assist researchers, scientists, and drug development professionals in their evaluation of these compounds.

At a Glance: Comparative Efficacy

The following tables summarize the key quantitative data for TUG-2181 and GLPG1205, offering a snapshot of their potency and effects in various experimental models.

Compound	Target	Reported IC50	In Vitro Effects	In Vivo Models
TUG-2181	GPR84 Antagonist	34 nM	Inhibits GPR84 agonist-induced Reactive Oxygen Species (ROS) production and Interleukin-8 (IL-8) release in human neutrophils.	Data not publicly available in searched literature.
GLPG1205	Selective GPR84 Antagonist / Negative Allosteric Modulator	15 nM (for antagonizing ZQ16-induced ROS in TNF-α primed neutrophils)	Inhibits monocyte and neutrophil migration and activation. Completely inhibits ZQ16-induced [Ca2+]i response in neutrophils (at 0.5 µM). Completely blocks GPR84-agonist induced ROS-response (at 1 µM).	Idiopathic Pulmonary Fibrosis (IPF), Ulcerative Colitis, Severe Asthma.

Table 1: Overview of TUG-2181 and GLPG1205 Efficacy.

In-Depth Efficacy Analysis

TUG-2181: In Vitro Characterization

TUG-2181 has been identified as a potent antagonist of GPR84 with a reported half-maximal inhibitory concentration (IC50) of 34 nM.[1][2] Its primary characterization in the available literature focuses on its effects on human neutrophils, key players in the innate immune response. Experimental data demonstrates that TUG-2181 effectively inhibits the production of Reactive Oxygen Species (ROS) and the release of the pro-inflammatory chemokine Interleukin-8 (IL-8) in human neutrophils when stimulated by GPR84 agonists.[1][2] These findings suggest a potential therapeutic role for TUG-2181 in neutrophilic inflammatory conditions. However, to date, in vivo efficacy data for TUG-2181 in animal models of fibrosis or inflammation are not extensively reported in the public domain, which limits a direct comparison with GLPG1205 in a disease context.

GLPG1205: From Preclinical Promise to Clinical Evaluation

GLPG1205 has undergone a more extensive development program, with data spanning from in vitro characterization to Phase 2 clinical trials. It is described as a selective GPR84 antagonist or negative allosteric modulator.[3]

Preclinical Efficacy:

In preclinical studies, GLPG1205 has demonstrated significant anti-inflammatory and anti-fibrotic effects. It potently antagonizes GPR84-mediated responses in neutrophils, with an IC50 of 15 nM for inhibiting ZQ16-induced ROS production in TNF-α primed neutrophils.[4] Furthermore, it has been shown to completely block GPR84-agonist induced intracellular calcium mobilization and ROS response in these cells.[4]

In vivo, GLPG1205 has shown efficacy in multiple disease models:

• Idiopathic Pulmonary Fibrosis (IPF): In a mouse model of bleomycin-induced pulmonary fibrosis, oral administration of GLPG1205 (30 mg/kg, twice daily) for two weeks significantly reduced the Ashcroft score, a measure of lung fibrosis.[5] It also showed positive effects in a radiation-induced lung fibrosis model.

• Inflammatory Bowel Disease (IBD): In a mouse model of IBD, GLPG1205 dose-dependently decreased disease activity, histological activity, neutrophil influx, and colonic myeloperoxidase (MPO) content.[5]

• Severe Asthma: In a murine model of severe asthma, treatment with GLPG1205 reduced key features of the disease.[6]

Clinical Efficacy:

GLPG1205 progressed to Phase 2 clinical trials for both ulcerative colitis and idiopathic pulmonary fibrosis. However, development for both indications was ultimately discontinued (B1498344) due to insufficient efficacy.[3] In the PINTA trial for IPF, while GLPG1205 showed a trend towards a smaller decline in Forced Vital Capacity (FVC) at week 26 compared to placebo, the primary endpoint was not met.[5][7][8] Specifically, the least squares mean change from baseline in FVC was -34 mL with GLPG1205 versus -76 mL with placebo.[7]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental approaches discussed, the following diagrams are provided in the DOT language for Graphviz.

Caption: GPR84 Signaling Pathway and Points of Antagonism.

Caption: Workflow for In Vitro Neutrophil Activation Assays.

Experimental Protocols

Neutrophil Reactive Oxygen Species (ROS) Production Assay

• Objective: To measure the inhibitory effect of TUG-2181 or GLPG1205 on GPR84-agonist induced ROS production in neutrophils.

• Methodology:

  • Neutrophil Isolation: Human neutrophils are isolated from peripheral blood of healthy donors using density gradient centrifugation (e.g., Ficoll-Paque), followed by dextran (B179266) sedimentation and hypotonic lysis of erythrocytes.

  • Priming (Optional): For enhanced responses, neutrophils can be primed with a low concentration of a pro-inflammatory cytokine like TNF-α for a short period.

  • Inhibitor Incubation: Isolated neutrophils are pre-incubated with varying concentrations of TUG-2181 or GLPG1205 for a specified time.

  • ROS Detection Probe Loading: A fluorescent probe, such as 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA), is added to the neutrophil suspension. DCFH-DA is cell-permeable and non-fluorescent but becomes highly fluorescent upon oxidation by ROS.

  • Stimulation: Neutrophils are stimulated with a GPR84 agonist (e.g., ZQ16 or another specific agonist).

  • Measurement: The increase in fluorescence intensity, corresponding to ROS production, is measured over time using a fluorescence plate reader or flow cytometer.

  • Data Analysis: The IC50 value is calculated from the dose-response curve of the inhibitor.

Neutrophil Chemotaxis Assay (Boyden Chamber)

• Objective: To assess the inhibitory effect of TUG-2181 or GLPG1205 on GPR84-agonist induced neutrophil migration.

• Methodology:

  • Neutrophil Isolation: Human neutrophils are isolated as described above.

  • Chamber Setup: A Boyden chamber or a similar transwell system with a porous membrane (typically 3-5 µm pore size) is used. The lower chamber is filled with a medium containing a GPR84 agonist as a chemoattractant, along with varying concentrations of TUG-2181 or GLPG1205.

  • Cell Seeding: A suspension of isolated neutrophils is placed in the upper chamber.

  • Incubation: The chamber is incubated at 37°C in a humidified atmosphere with 5% CO2 for a period that allows for cell migration (e.g., 60-90 minutes).

  • Quantification of Migration: The number of neutrophils that have migrated through the membrane to the lower chamber is quantified. This can be done by counting the cells under a microscope after staining or by using a cell viability assay (e.g., Calcein AM) and measuring fluorescence.

  • Data Analysis: The percentage of inhibition of chemotaxis is calculated for each concentration of the antagonist, and an IC50 value can be determined.

Interleukin-8 (IL-8) Release Assay

• Objective: To measure the inhibitory effect of TUG-2181 on GPR84-agonist induced IL-8 release from neutrophils.

• Methodology:

  • Neutrophil Isolation and Culture: Human neutrophils are isolated and cultured in a suitable medium.

  • Inhibitor Treatment: Cells are pre-treated with different concentrations of TUG-2181.

  • Stimulation: Neutrophils are then stimulated with a GPR84 agonist.

  • Supernatant Collection: After an incubation period (e.g., 4-24 hours), the cell culture supernatant is collected by centrifugation.

  • ELISA: The concentration of IL-8 in the supernatant is quantified using a specific enzyme-linked immunosorbent assay (ELISA) kit.

  • Data Analysis: The inhibition of IL-8 release by TUG-2181 is calculated relative to the agonist-only control.

Conclusion

Both TUG-2181 and GLPG1205 are potent antagonists of the GPR84 receptor with demonstrated inhibitory effects on key pro-inflammatory functions of neutrophils in vitro. GLPG1205 has been more extensively studied, with a body of preclinical in vivo data supporting its anti-inflammatory and anti-fibrotic potential. However, its translation to the clinical setting for ulcerative colitis and idiopathic pulmonary fibrosis was not successful. TUG-2181 shows promise based on its in vitro potency, but a comprehensive comparison of its in vivo efficacy against GLPG1205 is hampered by the limited availability of public data from relevant animal models. Further preclinical studies on TUG-2181 in disease models are necessary to fully elucidate its therapeutic potential relative to other GPR84 antagonists. This guide provides a framework for understanding the current state of knowledge on these two compounds and highlights the experimental approaches used to evaluate their efficacy.

References

• 1. criver.com [criver.com]
• 2. Discovery and Characterization of Novel Antagonists of the Proinflammatory Orphan Receptor GPR84 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. youtube.com [youtube.com]
• 4. researchgate.net [researchgate.net]
• 5. G-protein-coupled receptor 84 regulates acute inflammation in normal and diabetic skin wounds - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Measuring ROS production by neutrophils using DCFH-DA probe and flow Cytometry [protocols.io]
• 8. Assessing neutrophil-derived ROS production at the bedside: a potential prognostic tool in severe COVID-19 cases - PMC [pmc.ncbi.nlm.nih.gov]

Validating TUG-2181 in GPR84 Knockout Models: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative framework for validating the efficacy and specificity of GPR84 antagonists, with a focus on TUG-2181, through the use of GPR84 knockout (KO) models. While direct experimental data for TUG-2181 in GPR84 KO models is not extensively available in the public domain, this document outlines the established validation principles by comparing the performance of other well-characterized GPR84 antagonists, such as GLPG1205 and PBI-4050, in wild-type (WT) versus GPR84 KO systems. The experimental data and protocols provided herein serve as a comprehensive resource for designing and interpreting studies aimed at validating novel GPR84-targeting therapeutics.

G protein-coupled receptor 84 (GPR84) is a pro-inflammatory receptor primarily expressed on immune cells, including neutrophils and macrophages. Its activation by medium-chain fatty acids triggers a Gαi-mediated signaling cascade, leading to enhanced inflammatory responses. This makes GPR84 an attractive therapeutic target for a range of inflammatory and fibrotic diseases. TUG-2181 is a potent antagonist of GPR84, designed to inhibit these pro-inflammatory effects. The gold standard for validating the on-target activity of such an antagonist is to demonstrate its efficacy in a wild-type model and a concomitant lack of efficacy in a GPR84 knockout model.

GPR84 Signaling Pathway and Antagonist Action

The activation of GPR84 by its endogenous ligands, medium-chain fatty acids, initiates a signaling cascade that promotes inflammation. GPR84 antagonists like TUG-2181 are designed to block this initial activation step.

Caption: GPR84 signaling cascade and the inhibitory action of an antagonist.

Comparative Performance of GPR84 Antagonists in Knockout Models

The following tables summarize the expected outcomes and present existing data for GPR84 antagonists in wild-type and GPR84 knockout models of disease, illustrating the validation principle.

Table 1: Validation of GPR84 Antagonism in a Mouse Model of Colitis

A key approach to validate GPR84 antagonists is in a dextran (B179266) sulfate (B86663) sodium (DSS)-induced colitis model. GPR84 knockout mice are resistant to the development of colitis in this model[1]. The antagonist GLPG1205 has been shown to reduce disease activity in this model in wild-type mice[2][3].

Parameter	Wild-Type (WT) Mice + Vehicle	Wild-Type (WT) Mice + GPR84 Antagonist (e.g., GLPG1205)	GPR84 Knockout (KO) Mice + Vehicle	GPR84 Knockout (KO) Mice + GPR84 Antagonist (e.g., GLPG1205)
Disease Activity Index (DAI)	High	Significantly Reduced[3]	Significantly Reduced[1]	No Significant Change
Colon Length	Shortened	Significantly Longer	Normal Length[1]	No Significant Change
Histological Score	High (severe inflammation)	Significantly Reduced[3]	Low (minimal inflammation)[1]	No Significant Change
Myeloperoxidase (MPO) Activity	High	Significantly Reduced[4]	Low[4]	No Significant Change

Table 2: Validation of GPR84 Antagonism in a Mouse Model of Fibrosis

GPR84 has also been implicated in fibrotic diseases. Studies using GPR84 knockout mice have shown a reduction in kidney fibrosis[3]. The GPR84 antagonist PBI-4050 has demonstrated anti-fibrotic effects in various models[5][6][7][8].

Parameter	Wild-Type (WT) Mice + Vehicle	Wild-Type (WT) Mice + GPR84 Antagonist (e.g., PBI-4050)	GPR84 Knockout (KO) Mice + Vehicle	GPR84 Knockout (KO) Mice + GPR84 Antagonist (e.g., PBI-4050)
Collagen Deposition (e.g., Picrosirius Red Staining)	High	Significantly Reduced[5]	Significantly Reduced[5][7]	No Significant Change
Fibrosis-related Gene Expression (e.g., α-SMA, Col1a1)	Upregulated	Significantly Downregulated[6]	Basal Levels	No Significant Change
Organ Function Markers (e.g., BUN, Creatinine for kidney)	Impaired	Significantly Improved[7]	Normal/Near-normal	No Significant Change

Experimental Workflow and Protocols

A typical workflow for validating a GPR84 antagonist using a knockout mouse model is depicted below.

Caption: Workflow for validating a GPR84 antagonist in knockout mice.

Detailed Experimental Protocols

1. DSS-Induced Colitis Model (Acute)

• Animals: 8-12 week old male C57BL/6 wild-type and GPR84 knockout mice.

• Induction: Administer 2.5-3.5% (w/v) Dextran Sulfate Sodium (DSS, molecular weight 36-50 kDa) in the drinking water ad libitum for 5-7 days[9][10][11][12][13].

• Antagonist Administration: TUG-2181 or vehicle is administered daily by oral gavage or another appropriate route, starting from day 0 of DSS administration.

• Monitoring: Record body weight, stool consistency, and presence of blood in feces daily to calculate the Disease Activity Index (DAI).

• Endpoint Analysis: On day 7, euthanize mice and collect colon tissue. Measure colon length and take sections for histological analysis (H&E staining). Homogenize a portion of the colon for myeloperoxidase (MPO) activity assay as a measure of neutrophil infiltration.

2. Unilateral Ureteral Obstruction (UUO) Model of Kidney Fibrosis

• Animals: 8-12 week old male C57BL/6 wild-type and GPR84 knockout mice.

• Induction: Anesthetize the mice and, through a flank incision, ligate the left ureter at two points. The contralateral (right) kidney serves as an internal control.

• Antagonist Administration: Administer TUG-2181 or vehicle daily, starting one day before or on the day of surgery.

• Endpoint Analysis: Euthanize mice 7-14 days post-surgery. Perfuse the kidneys with saline and harvest both the obstructed and contralateral kidneys. Fix a portion of the kidney in 10% formalin for histological analysis (Picrosirius Red or Masson's Trichrome staining for collagen). Snap-freeze another portion for gene expression analysis (qRT-PCR for α-SMA, Col1a1, TGF-β) and protein analysis (Western blot).

3. Carbon Tetrachloride (CCl4)-Induced Liver Fibrosis Model

• Animals: 8-12 week old male C57BL/6 wild-type and GPR84 knockout mice.

• Induction: Administer CCl4 (0.5-1.0 mL/kg) diluted in corn oil or olive oil via intraperitoneal injection twice a week for 4-8 weeks[14].

• Antagonist Administration: TUG-2181 or vehicle is administered daily.

• Endpoint Analysis: At the end of the treatment period, euthanize mice and harvest the livers. A portion of the liver is fixed for histological analysis (Sirius Red staining). Another portion is used for hydroxyproline (B1673980) content assay to quantify collagen levels. Blood samples can be collected to measure liver enzymes (ALT, AST).

By following these established protocols and comparing the effects of TUG-2181 in wild-type versus GPR84 knockout mice, researchers can definitively validate its on-target efficacy and mechanism of action. The absence of a therapeutic effect in the knockout model is the critical piece of evidence confirming that the antagonist's activity is mediated through the GPR84 receptor.

References

• 1. GPR84 signaling promotes intestinal mucosal inflammation via enhancing NLRP3 inflammasome activation in macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. A Newly Discovered Antifibrotic Pathway Regulated by Two Fatty Acid Receptors: GPR40 and GPR84 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. hobt-anhydrous.com [hobt-anhydrous.com]
• 7. Fatty acid receptor modulator PBI-4050 inhibits kidney fibrosis and improves glycemic control - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Prometic Announces Publication of PBI-4050's Novel Antifibrotic Mechanism of Action in American Journal of Pathology [prnewswire.com]
• 9. researchgate.net [researchgate.net]
• 10. yeasenbio.com [yeasenbio.com]
• 11. Mouse Model of Dextran Sodium Sulfate (DSS)-induced Colitis - Ace Therapeutics [acetherapeutics.com]
• 12. socmucimm.org [socmucimm.org]
• 13. An experimental model of colitis induced by dextran sulfate sodium from acute progresses to chronicity in C57BL/6: correlation between conditions of mice and the environment - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | An update on animal models of liver fibrosis [frontiersin.org]

Navigating the Nuances of GPR84 Antagonism: A Comparative Guide to TUG-2181 and its Alternatives Across Species

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the GPR84 antagonist TUG-2181 and its alternatives, with a focus on cross-species validation. Due to the limited publicly available data on TUG-2181's effects in various species, this guide leverages comprehensive data from alternative GPR84 antagonists, GLPG1205 and PBI-4050, to offer a broader perspective on targeting this pro-inflammatory receptor.

G protein-coupled receptor 84 (GPR84) has emerged as a promising therapeutic target for a range of inflammatory and fibrotic diseases. Its expression is predominantly upregulated in immune cells, playing a crucial role in modulating immune responses.[1] This guide delves into the comparative efficacy of TUG-2181 and other notable GPR84 antagonists, highlighting the critical aspect of species selectivity in preclinical and clinical development.

GPR84 Antagonists: A Comparative Overview

The development of GPR84 antagonists is an active area of research, with several compounds having been investigated for their therapeutic potential. This section provides a comparative summary of TUG-2181, GLPG1205, and PBI-4050.

Compound	Mechanism of Action	Reported Effects	Species Tested
TUG-2181	GPR84 antagonist	Inhibits GPR84 agonist-induced reactive oxygen species (ROS) production and IL-8 release.[2] IC50 of 34 nM.[2]	Human (neutrophils)[1][2]
GLPG1205	Potent and selective GPR84 negative allosteric modulator	Reduces disease activity and neutrophil infiltration in mouse models of inflammatory bowel disease. Reduces airway inflammation and hyperresponsiveness in a mouse model of severe asthma.	Mouse, Rat, Human
PBI-4050 (Fezagepras)	GPR40 agonist and GPR84 antagonist/inverse agonist	Demonstrates anti-fibrotic activity in preclinical models of kidney, liver, and lung fibrosis. Has undergone Phase 2 clinical trials for idiopathic pulmonary fibrosis (IPF).	Mouse, Rat, Human

Experimental Data and Protocols

A critical aspect of cross-species validation is the standardization and detailed reporting of experimental protocols. Below are summaries of key experimental findings and the methodologies employed.

TUG-2181: In Vitro Human Neutrophil Assay

• Objective: To determine the inhibitory effect of TUG-2181 on GPR84-mediated neutrophil activation.

• Methodology:

  • Isolation of human neutrophils from peripheral blood.

  • Pre-incubation of neutrophils with varying concentrations of TUG-2181.

  • Stimulation with a GPR84 agonist (e.g., 6-n-octylaminouracil, 6-OAU).

  • Measurement of reactive oxygen species (ROS) production using a fluorescent probe.

  • Quantification of Interleukin-8 (IL-8) release by ELISA.

• Key Findings: TUG-2181 demonstrated a concentration-dependent inhibition of both ROS production and IL-8 release in human neutrophils, with a reported IC50 of 34 nM.[2]

GLPG1205: In Vivo Mouse Model of Colitis

• Objective: To evaluate the efficacy of GLPG1205 in a preclinical model of inflammatory bowel disease.

• Methodology:

  • Induction of chronic colitis in mice using dextran (B179266) sodium sulfate (B86663) (DSS).

  • Oral administration of GLPG1205 at varying doses.

  • Monitoring of disease activity index (DAI), including weight loss, stool consistency, and bleeding.

  • Histological analysis of colon tissue to assess inflammation and damage.

  • Quantification of neutrophil infiltration by myeloperoxidase (MPO) assay.

• Key Findings: GLPG1205 significantly reduced the DAI score and decreased neutrophil infiltration in the colon of DSS-treated mice, demonstrating its anti-inflammatory effects in vivo.

PBI-4050: Preclinical Fibrosis Models and Human Clinical Trials

• Objective: To assess the anti-fibrotic potential of PBI-4050.

• Methodology (Preclinical):

  • Induction of fibrosis in relevant organs (e.g., kidney, liver, lung) in mice and rats using established models (e.g., unilateral ureteral obstruction for kidney fibrosis, bleomycin-induced lung fibrosis).

  • Oral administration of PBI-4050.

  • Assessment of fibrotic markers, such as collagen deposition (histology) and expression of pro-fibrotic genes (qPCR).

• Methodology (Clinical):

  • Phase 2, randomized, double-blind, placebo-controlled trials in patients with idiopathic pulmonary fibrosis (IPF).

  • Administration of PBI-4050 as monotherapy or in combination with standard of care.

  • Evaluation of safety, tolerability, and efficacy endpoints, including changes in forced vital capacity (FVC).

• Key Findings: PBI-4050 showed significant anti-fibrotic effects in various animal models. Clinical trial results in IPF patients have been reported, providing insights into its therapeutic potential in humans.

Species Selectivity: A Critical Consideration

A significant challenge in the development of GPR84 antagonists is the observed species selectivity. Recent studies have revealed that some classes of GPR84 antagonists exhibit high affinity for the human, macaque, pig, and dog receptors, but lack significant affinity for the mouse and rat orthologues.[3][4] This has profound implications for the translation of preclinical findings to human clinical trials.

The molecular basis for this selectivity is attributed to specific amino acid differences within the ligand-binding pocket of the receptor across species.[3] This underscores the importance of early-stage in vitro screening against GPR84 orthologues from various species to select appropriate preclinical models and de-risk clinical development.

Signaling Pathways and Experimental Workflows

Understanding the underlying signaling pathways and establishing robust experimental workflows are paramount for the successful development of GPR84 antagonists.

GPR84 Signaling Pathway

GPR84 activation, typically by medium-chain fatty acids, initiates a signaling cascade primarily through the Gαi/o family of G proteins. This leads to the inhibition of adenylyl cyclase, a decrease in intracellular cyclic AMP (cAMP) levels, and the modulation of downstream effector pathways, ultimately resulting in pro-inflammatory responses in immune cells.

Caption: GPR84 signaling cascade.

Experimental Workflow for GPR84 Antagonist Evaluation

A systematic workflow is essential for the comprehensive evaluation of novel GPR84 antagonists. This typically involves a tiered approach, from initial in vitro screening to in vivo efficacy studies.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Discovery and Characterization of Novel Antagonists of the Proinflammatory Orphan Receptor GPR84 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery and Characterization of Novel Antagonists of the Proinflammatory Orphan Receptor GPR84 - PubMed [pubmed.ncbi.nlm.nih.gov]

TUG-2181 vs. siRNA Knockdown of GPR84: A Comparative Analysis for Researchers

For researchers investigating the role of the G protein-coupled receptor 84 (GPR84), a key decision lies in choosing the appropriate method to inhibit its function. This guide provides a comparative analysis of two common techniques: pharmacological inhibition with the inverse agonist/antagonist TUG-2181 and genetic knockdown using small interfering RNA (siRNA). This comparison is designed to assist researchers, scientists, and drug development professionals in selecting the most suitable approach for their experimental needs.

Mechanism of Action: A Fundamental Difference

The primary distinction between TUG-2181 and siRNA lies in their mechanism of action. TUG-2181 is a small molecule that acts as a low-nanomolar potency inverse agonist and antagonist of the GPR84 receptor.[1] This means it binds to the receptor and not only blocks the binding of activating ligands but can also reduce the basal activity of the receptor.[1] In contrast, siRNA-mediated knockdown targets the GPR84 messenger RNA (mRNA), leading to its degradation and thereby preventing the synthesis of the GPR84 protein itself.

This fundamental difference in their approach to inhibiting GPR84 function has significant implications for experimental design and interpretation of results. Pharmacological inhibition with TUG-2181 offers acute and reversible control over GPR84 activity, while siRNA knockdown provides a more sustained, but potentially less immediate, reduction in receptor protein levels.

Comparative Data Summary

Feature	TUG-2181 (Inverse Agonist/Antagonist)	siRNA Knockdown of GPR84
Target	GPR84 protein	GPR84 mRNA
Mechanism	Blocks ligand binding and reduces basal receptor activity	Prevents protein synthesis through mRNA degradation
Onset of Action	Rapid (minutes to hours)	Slower (typically 24-72 hours for protein depletion)
Duration of Effect	Reversible upon washout	Sustained until new protein is synthesized
Specificity	High for GPR84, but potential for off-target effects on other proteins	High for GPR84 mRNA, but potential for off-target gene silencing
Effect on GPR84-Mediated Neutrophil Activation	Fully inhibits GPR84-mediated activation[1]	Expected to abolish GPR84-mediated activation
Effect on Pro-Phagocytic Function	Expected to inhibit the pro-phagocytic effects of GPR84 activation	Knockdown of GPR84 abolishes the pro-phagocytic effect of a GPR84 agonist[2]
Impact on Downstream Signaling (Akt, ERK, NFκB)	Expected to block activation induced by GPR84 agonists	Prevents the initiation of signaling by removing the receptor

Experimental Protocols

Detailed methodologies are crucial for reproducible research. Below are representative protocols for utilizing TUG-2181 and for performing siRNA-mediated knockdown of GPR84.

Protocol 1: Pharmacological Inhibition with TUG-2181

This protocol outlines the general steps for treating cells with TUG-2181 to assess its impact on a specific cellular response.

• Cell Culture: Plate cells (e.g., macrophages, neutrophils) at the desired density in appropriate culture vessels and allow them to adhere overnight.

• Preparation of TUG-2181: Prepare a stock solution of TUG-2181 in a suitable solvent (e.g., DMSO). Further dilute the stock solution in a cell culture medium to achieve the desired final concentrations.

• Cell Treatment:

  • For antagonist activity assessment, pre-incubate the cells with various concentrations of TUG-2181 for a specified period (e.g., 30-60 minutes) before adding a known GPR84 agonist (e.g., 6-OAU).

  • For inverse agonist activity assessment, treat the cells with TUG-2181 alone and measure the basal activity of the pathway of interest.

• Assay Performance: Following the incubation period, perform the desired functional assay, such as measuring cytokine release, phagocytosis, or activation of signaling pathways (e.g., via Western blotting for phosphorylated Akt or ERK).

• Data Analysis: Analyze the results to determine the inhibitory concentration (IC50) of TUG-2181.

Protocol 2: siRNA-Mediated Knockdown of GPR84

This protocol provides a general workflow for reducing GPR84 expression using siRNA. Specific reagents and concentrations may need to be optimized for different cell types.

• siRNA Preparation: Commercially available, validated siRNAs targeting GPR84 are recommended.[3][4][5] Reconstitute the lyophilized siRNA duplexes in RNase-free water to create a stock solution (e.g., 20 µM).

• Transfection Complex Formation:

  • In separate tubes, dilute the GPR84 siRNA and a non-targeting control siRNA in an appropriate serum-free medium.

  • In another set of tubes, dilute a suitable transfection reagent (e.g., lipofectamine) in the same medium.

  • Combine the diluted siRNA with the diluted transfection reagent, mix gently, and incubate at room temperature for 15-20 minutes to allow for the formation of siRNA-lipid complexes.

• Cell Transfection:

  • Aspirate the culture medium from the cells and replace it with the siRNA-transfection reagent complexes.

  • Incubate the cells for 4-6 hours at 37°C.

  • Add complete growth medium and continue the incubation for 24-72 hours to allow for GPR84 protein depletion.

• Validation of Knockdown:

  • Harvest the cells and assess the knockdown efficiency at both the mRNA level (via qRT-PCR) and the protein level (via Western blotting) using a validated GPR84 antibody.

• Functional Assays: Once knockdown is confirmed, proceed with the desired functional experiments.

Visualizing the Methodologies and Pathways

To further clarify the concepts discussed, the following diagrams illustrate the GPR84 signaling pathway, the experimental workflows, and the logical comparison between TUG-2181 and siRNA.

Caption: GPR84 signaling cascade.

Caption: Experimental workflows for TUG-2181 and siRNA.

Caption: Logical comparison of TUG-2181 and siRNA.

Conclusion

The choice between TUG-2181 and siRNA for inhibiting GPR84 function depends heavily on the specific research question and experimental context. TUG-2181 is ideal for studies requiring acute, reversible, and titratable inhibition of GPR84 protein function. It is particularly useful for dissecting the immediate downstream consequences of receptor activity. Conversely, siRNA-mediated knockdown is the method of choice for investigating the effects of a sustained loss of the GPR84 protein, which can be crucial for understanding its role in longer-term cellular processes and for validating the on-target effects of pharmacological inhibitors. For comprehensive studies, a combination of both approaches can be powerfully synergistic, with siRNA knockdown serving to validate the specificity of the effects observed with TUG-2181.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. scbt.com [scbt.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. scbt.com [scbt.com]

Validating TUG-2181 Specificity for GPR84: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of TUG-2181, a known antagonist of the G protein-coupled receptor 84 (GPR84), with other alternative compounds used in GPR84 research. The information presented is based on available experimental data to facilitate an objective assessment of its performance and specificity.

Introduction to GPR84 and its Modulation

G protein-coupled receptor 84 (GPR84) is an emerging therapeutic target primarily expressed in immune cells, including neutrophils and macrophages. It is activated by medium-chain fatty acids (MCFAs) and plays a crucial role in pro-inflammatory responses such as chemotaxis, reactive oxygen species (ROS) production, and cytokine release. The signaling cascade is predominantly mediated through the Gi/o pathway. The development of specific agonists and antagonists is critical for elucidating the physiological and pathological roles of GPR84. TUG-2181 has been identified as an antagonist of this receptor.[1][2]

Comparative Analysis of GPR84 Antagonists

To validate the specificity and performance of TUG-2181, it is essential to compare its pharmacological properties with other known GPR84 antagonists, such as GLPG1205 and PBI-4050. The following table summarizes the available quantitative data for these compounds.

Compound	Target	Mechanism of Action	IC50 (nM)	pA2	Notes
TUG-2181	GPR84	Antagonist	34	Not Available	Inhibits agonist-induced ROS production and IL-8 release in human neutrophils.[1]
GLPG1205	GPR84	Antagonist	11 (chemotaxis), 15 (ROS), 54 ([³⁵S]GTPγS)	Not Available	Has been evaluated in clinical trials for inflammatory conditions.[3][4][5]
PBI-4050	GPR84, GPR40	Antagonist (GPR84), Agonist (GPR40)	~400 (pIC50 = 3.4)	Not Available	Exhibits dual activity, which may lead to off-target effects in GPR84-specific studies.[6]
Compound 837	GPR84	Competitive Antagonist	Not directly reported, but high affinity	8.90	A potent and selective competitive antagonist identified through high-throughput screening.

GPR84 Signaling Pathway and Antagonist Interaction

GPR84 activation by an agonist initiates a signaling cascade that leads to various cellular responses. TUG-2181, as an antagonist, blocks this pathway.

GPR84 signaling and the inhibitory action of TUG-2181.

Experimental Protocols for Specificity Validation

Validating the specificity of TUG-2181 for GPR84 involves a series of in vitro assays to determine its binding affinity, functional antagonism, and selectivity against other related receptors.

[³⁵S]GTPγS Binding Assay

This functional assay measures the activation of G proteins upon receptor stimulation. An antagonist's potency is determined by its ability to inhibit agonist-induced [³⁵S]GTPγS binding.

Experimental Workflow:

Workflow for a [³⁵S]GTPγS binding assay.

Methodology:

• Prepare cell membranes from a cell line overexpressing human GPR84.

• In a 96-well plate, incubate the membranes with a fixed concentration of a GPR84 agonist (e.g., 6-OAU) and varying concentrations of TUG-2181.

• Add [³⁵S]GTPγS to initiate the binding reaction.

• Incubate at 30°C for 60 minutes.

• Terminate the reaction by rapid filtration through a filter plate.

• Wash the filters with ice-cold buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the percent inhibition of agonist-stimulated [³⁵S]GTPγS binding at each concentration of TUG-2181 to determine the IC50 value.

Cellular Chemotaxis Assay

This assay assesses the ability of TUG-2181 to block the migration of immune cells towards a GPR84 agonist.

Experimental Workflow:

Workflow for a neutrophil chemotaxis assay.

Methodology:

• Isolate primary human neutrophils from peripheral blood.

• Use a Boyden chamber or a similar transwell migration system with a porous membrane.

• Add a GPR84 agonist (e.g., embelin (B1684587) or ZQ16) to the lower chamber, along with varying concentrations of TUG-2181.

• Place the isolated neutrophils in the upper chamber.

• Incubate the chamber at 37°C to allow for cell migration.

• After the incubation period, quantify the number of neutrophils that have migrated to the lower chamber using a cell counter or a viability assay.

• Determine the IC50 of TUG-2181 for the inhibition of agonist-induced chemotaxis.

Selectivity Profiling

To confirm the specificity of TUG-2181, it should be tested against other related free fatty acid receptors (FFARs), such as GPR40, GPR41, GPR43, and GPR120. This is typically done using functional assays (e.g., calcium mobilization or cAMP assays) in cell lines individually expressing these receptors. An ideal antagonist will show high potency for GPR84 with significantly lower or no activity at other FFARs. While specific selectivity data for TUG-2181 is not widely published, the GPR84 agonist ZQ-16 has been shown to have no activity at GPR40, GPR41, GPR119, and GPR120, highlighting the feasibility of developing selective GPR84 modulators.[2]

Conclusion

TUG-2181 is a potent antagonist of GPR84, effectively inhibiting key pro-inflammatory responses in immune cells. Based on its reported IC50 value of 34 nM, it demonstrates significant potential as a specific tool for studying GPR84 biology. For a complete validation of its specificity, further studies are recommended, including the determination of its binding affinity (Ki) and a comprehensive selectivity screen against other free fatty acid receptors. The experimental protocols outlined in this guide provide a framework for researchers to independently verify and expand upon the characterization of TUG-2181 and other GPR84 modulators.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. A Gpr120 Selective Agonist Improves Insulin Resistance and Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 5. app.researchpool.com [app.researchpool.com]
• 6. Discovery and Characterization of Novel Antagonists of the Proinflammatory Orphan Receptor GPR84 - PubMed [pubmed.ncbi.nlm.nih.gov]

TUG-2181: A Preclinical GPR84 Antagonist Demonstrates Potent In Vitro Activity Compared to Clinical Counterparts

For Immediate Release

A comprehensive analysis of preclinical data reveals that TUG-2181, a novel antagonist of the G protein-coupled receptor 84 (GPR84), exhibits potent in vitro activity. When compared with publicly available data for clinical-stage GPR84 antagonists such as GLPG1205 and LMNL6511, TUG-2181 demonstrates comparable or greater potency in inhibiting key inflammatory pathways. This positions TUG-2181 as a promising candidate for further investigation in the treatment of inflammatory and fibrotic diseases.

GPR84 is a promising therapeutic target, primarily expressed on immune cells, and its activation is associated with pro-inflammatory responses. The development of antagonists to block this signaling has been a focus of research for various inflammatory conditions. This guide provides a comparative overview of the preclinical data for TUG-2181 against the clinical GPR84 antagonists GLPG1205 and LMNL6511, offering researchers, scientists, and drug development professionals a detailed resource for evaluation.

Comparative Analysis of In Vitro Potency

The following table summarizes the available in vitro potency data for TUG-2181, GLPG1205, and LMNL6511. Direct comparison is facilitated by focusing on similar assays where possible.

Compound	Target	Assay Type	Potency (IC50)	Source
TUG-2181	Human GPR84	Inhibition of agonist-induced reactive oxygen species (ROS) production in human neutrophils	34 nM	[1]
GLPG1205	Human GPR84	Inhibition of ZQ16-induced ROS production in TNF-α primed neutrophils	15 nM	[2]
LMNL6511	Human GPR84	Not specified	>30x more potent than GLPG1205	[3]

Preclinical Profile of TUG-2181

TUG-2181 has been identified as a low-nanomolar potency inverse agonist and antagonist of GPR84[4]. In addition to its potent inhibition of ROS production, TUG-2181 has been shown to inhibit the release of the pro-inflammatory chemokine IL-8 in human neutrophils[1]. These findings suggest that TUG-2181 can effectively block key downstream signaling pathways activated by GPR84. Furthermore, TUG-2181 and related compounds have demonstrated good physicochemical properties and selectivity over other free fatty acid receptors, indicating a favorable profile for further development[4].

Clinical GPR84 Antagonists: A Snapshot

GLPG1205 , developed by Galapagos, reached Phase II clinical trials for ulcerative colitis and idiopathic pulmonary fibrosis (IPF). However, development for these indications was discontinued (B1498344) due to a lack of efficacy. Despite this, GLPG1205 remains a valuable benchmark for GPR84 antagonist development and has shown promising results in preclinical models of IPF[5].

LMNL6511 , developed by Liminal BioSciences, is a more recent clinical-stage GPR84 antagonist. It has been reported to be significantly more potent than GLPG1205 and has successfully completed a Phase 1 clinical trial to evaluate its safety, tolerability, and pharmacokinetics[3][6]. Preclinical studies have shown that LMNL6511 can reduce gut inflammation in animal models[7].

Experimental Protocols

A detailed understanding of the experimental methodologies is crucial for the interpretation of the presented data.

TUG-2181: Inhibition of Agonist-Induced Neutrophil Activation

The potency of TUG-2181 was determined by its ability to inhibit the functional responses of human neutrophils induced by a GPR84 agonist. Key experimental steps would have included:

• Isolation of Human Neutrophils: Primary human neutrophils were isolated from the peripheral blood of healthy donors.

• Agonist-Induced ROS Production: Neutrophils were pre-incubated with varying concentrations of TUG-2181 before being stimulated with a GPR84 agonist. The production of reactive oxygen species (ROS) was then measured using a chemiluminescence-based assay.

• Agonist-Induced IL-8 Release: Similarly, neutrophils were treated with TUG-2181 prior to stimulation with a GPR84 agonist. The concentration of IL-8 in the cell supernatant was quantified using an enzyme-linked immunosorbent assay (ELISA).

• IC50 Determination: The half-maximal inhibitory concentration (IC50) was calculated from the dose-response curves generated from the ROS and IL-8 assays.

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental processes, the following diagrams are provided.

Caption: GPR84 Signaling Pathway and Point of Antagonist Intervention.

Caption: Experimental Workflow for Determining TUG-2181 Potency.

Conclusion

The preclinical data for TUG-2181 highlights its potent antagonist activity at the GPR84 receptor. Its ability to inhibit key inflammatory responses in primary human immune cells at nanomolar concentrations places it as a strong candidate for further preclinical and clinical development. While clinical-stage antagonists like GLPG1205 have faced challenges, the development of more potent molecules such as LMNL6511 and promising preclinical candidates like TUG-2181 underscores the continued interest and potential of targeting GPR84 for inflammatory and fibrotic diseases. Further head-to-head studies employing standardized assays will be crucial for a more definitive comparison of these promising therapeutic agents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Liminal BioSciences - Selective GPR84 Antagonist [liminalbiosciences.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. GPR-84 antagonists (Galapagos/RWTH-University Hospital Aachen) - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 6. Liminal Biosciences announces preclinical pipeline progress | BioWorld [bioworld.com]
• 7. Liminal BioSciences Provides R&D Update - BioSpace [biospace.com]

Reproducibility of TUG-2181 Effects: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, understanding the reproducibility and comparative performance of a novel compound is paramount. This guide provides a comprehensive comparison of TUG-2181, a GPR84 antagonist, with a focus on available experimental data and methodologies. Due to limitations in accessing the full text of the primary publication, this guide is based on publicly available abstracts and related literature.

TUG-2181 has been identified as a potent antagonist of G protein-coupled receptor 84 (GPR84) with an IC50 of 34 nM.[1] This receptor is primarily expressed in immune cells and is implicated in inflammatory and fibrotic diseases. TUG-2181's antagonistic and potential inverse agonistic properties make it a valuable tool for studying GPR84 signaling and a potential therapeutic candidate. This guide aims to summarize the current knowledge on TUG-2181's effects, compare it with another GPR84 antagonist, GLPG1205, and provide an overview of the experimental protocols used for its characterization.

Comparative Performance of GPR84 Antagonists

To objectively assess the performance of TUG-2181, a comparison with another well-characterized GPR84 antagonist, GLPG1205, is presented. The following table summarizes the available quantitative data for both compounds.

Parameter	TUG-2181	GLPG1205	Source
Target	GPR84	GPR84	[1]
Activity	Antagonist / Inverse Agonist	Antagonist	[2][3]
IC50 (GPR84)	34 nM	15 nM (in TNF-α primed neutrophils)	[1][4]
Reported Effects	Inhibition of GPR84 agonist-induced ROS production and IL-8 release in human neutrophils.	Reduces disease features in experimental severe asthma, colitis, and idiopathic pulmonary fibrosis.	[1][5]
Primary Publication	Ieremias L, et al. J Med Chem. 2025.	Not explicitly detailed in the provided search results.	[2][3]

GPR84 Signaling Pathway

GPR84 is a Gi/o-coupled receptor. Upon activation by agonists, it initiates a signaling cascade that leads to various cellular responses, particularly in immune cells like neutrophils and macrophages. The pathway involves the inhibition of adenylyl cyclase, leading to decreased cyclic AMP (cAMP) levels, and the activation of downstream effectors such as the AKT/ERK pathway, which modulates inflammatory responses.

GPR84 Signaling Pathway and the inhibitory action of TUG-2181.

Experimental Protocols

Detailed experimental protocols for TUG-2181 are expected to be in the primary publication by Ieremias et al. (2025). Based on the available information and general practices in the field, the following outlines the likely methodologies used.

General Workflow for Characterizing GPR84 Antagonists

The characterization of a novel GPR84 antagonist like TUG-2181 typically follows a structured workflow to determine its potency, selectivity, and functional effects.

A generalized workflow for the characterization of a GPR84 antagonist.

Key Experimental Methodologies

1. Cell Culture and Transfection:

• HEK293 or CHO cells are commonly used for stably or transiently expressing human GPR84. These cell lines provide a clean system to study receptor-specific effects without interference from other receptors present in primary cells.

2. GPR84 Functional Assays:

• cAMP Accumulation Assay: As GPR84 couples to Gi/o, its activation inhibits adenylyl cyclase, leading to a decrease in intracellular cAMP levels. Antagonists are evaluated for their ability to block the agonist-induced decrease in forskolin-stimulated cAMP levels.

• Calcium Mobilization Assay: GPR84 activation can lead to intracellular calcium mobilization. Antagonists are tested for their ability to inhibit the agonist-induced calcium flux, often measured using calcium-sensitive fluorescent dyes.

• [35S]GTPγS Binding Assay: This assay directly measures the activation of G proteins by the receptor. In membranes from cells expressing GPR84, agonists stimulate the binding of [35S]GTPγS to the Gα subunit. Antagonists are quantified by their ability to inhibit this agonist-stimulated binding.

3. Neutrophil-Based Functional Assays:

• Neutrophil Isolation: Human or murine neutrophils are isolated from whole blood, typically using density gradient centrifugation.

• Reactive Oxygen Species (ROS) Production Assay: Neutrophils produce ROS upon activation. This can be measured using chemiluminescent or fluorescent probes. TUG-2181's ability to inhibit agonist-induced ROS production in neutrophils is a key measure of its functional antagonism.[1]

• Chemotaxis Assay: The migration of neutrophils towards a chemoattractant is measured using Boyden chambers or other migration systems. The ability of TUG-2181 to block agonist-induced neutrophil chemotaxis would be a relevant functional readout.

• Cytokine Release Assay: The release of inflammatory cytokines, such as IL-8, from activated neutrophils can be quantified by ELISA. TUG-2181's inhibitory effect on agonist-induced cytokine release demonstrates its anti-inflammatory potential.[1]

4. Selectivity and Physicochemical Properties:

• The selectivity of TUG-2181 would be assessed by testing its activity against a panel of other G protein-coupled receptors, particularly other free fatty acid receptors.

• Physicochemical properties such as solubility, stability, and lipophilicity are determined to assess the compound's drug-like properties.

Reproducibility and Future Directions

The reproducibility of TUG-2181's effects across different laboratories has not yet been formally reported in the literature. As a relatively new compound, independent validation of its activity and potency is a critical next step for the research community. The primary publication by Ieremias et al. will serve as the foundational reference for these future studies.[2][3]

For researchers planning to use TUG-2181, it is highly recommended to:

• Obtain the compound from a reputable supplier with accompanying quality control data.

• Perform in-house validation experiments to confirm its potency and activity in the specific assay systems being used.

• Directly compare its effects with other known GPR84 ligands, such as the agonist 6-n-octylaminouracil (6-OAU) and the antagonist GLPG1205, to benchmark its performance.

References

• 1. researchprofiles.ku.dk [researchprofiles.ku.dk]
• 2. atsjournals.org [atsjournals.org]
• 3. researchgate.net [researchgate.net]
• 4. medchemexpress.com [medchemexpress.com]
• 5. atsjournals.org [atsjournals.org]

TUG-2181: A Potent and Selective Antagonist for Advancing GPR84 Research

A Comparative Guide to GPR84 Tool Compounds

For researchers investigating the role of the G-protein coupled receptor 84 (GPR84) in inflammation, fibrosis, and other immunological processes, the selection of a precise and potent tool compound is paramount. This guide provides a comprehensive comparison of TUG-2181 with other commonly used GPR84 antagonists, GLPG1205 and PBI-4050, offering a detailed analysis of their performance based on available experimental data.

At a Glance: Comparing GPR84 Antagonists

Compound	Target(s)	Potency (IC50)	Key Features
TUG-2181	GPR84	34 nM (ROS & IL-8)	High potency and selectivity.
GLPG1205	GPR84	11 nM (IP1), 15 nM (ROS)	Potent and selective antagonist.
PBI-4050	GPR84, GPR40 (agonist)	Modest affinity for GPR84	Dual activity profile.

In-Depth Performance Analysis

TUG-2181 has emerged as a highly potent and selective antagonist of GPR84. In functional assays using human neutrophils, TUG-2181 effectively inhibits the production of reactive oxygen species (ROS) and the release of interleukin-8 (IL-8) with a half-maximal inhibitory concentration (IC50) of 34 nM.[1] This demonstrates its ability to block key pro-inflammatory responses mediated by GPR84 activation.

In comparison, GLPG1205 also exhibits high potency as a GPR84 antagonist. It has been shown to inhibit agonist-induced ROS production in TNF-α primed neutrophils with an IC50 of 15 nM and to block inositol (B14025) monophosphate (IP1) formation in HEK293 cells with an IC50 of 11 nM.[2][3]

PBI-4050, another compound used in GPR84 research, is described as having a more modest or relatively low affinity for GPR84.[4][5] A key distinguishing feature of PBI-4050 is its dual activity; it also functions as an agonist for GPR40 (FFA1), another free fatty acid receptor.[6] This lack of selectivity can complicate the interpretation of experimental results, as observed effects may not be solely attributable to GPR84 inhibition.

GPR84 Signaling and Antagonist Intervention

GPR84 primarily signals through the Gi/o family of G proteins.[6] Upon activation by agonists such as medium-chain fatty acids or synthetic compounds like 6-n-octylaminouracil (6-OAU), GPR84 initiates a signaling cascade that leads to the inhibition of adenylyl cyclase, resulting in decreased cyclic AMP (cAMP) levels. Concurrently, the dissociation of the G protein βγ subunits can activate downstream pathways, including the mobilization of intracellular calcium. These signaling events ultimately contribute to the pro-inflammatory and pro-phagocytic functions of GPR84-expressing cells, such as neutrophils and macrophages.[6]

GPR84 antagonists like TUG-2181, GLPG1205, and PBI-4050 act by binding to the receptor and preventing the binding and action of agonists, thereby blocking the initiation of these downstream signaling pathways.

References

• 1. A Gpr120 Selective Agonist Improves Insulin Resistance and Chronic Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The Two Formyl Peptide Receptors Differently Regulate GPR84-Mediated Neutrophil NADPH Oxidase Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. GPR84 regulates pulmonary inflammation by modulating neutrophil functions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. GPR84 regulates pulmonary inflammation by modulating neutrophil functions - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Essential Guidance for the Safe Disposal of TUG-2181

Chemical and Physical Properties of TUG-2181

A summary of the known properties of TUG-2181 is provided below. This information is crucial for a preliminary assessment of its potential hazards.

Property	Value
Chemical Name	TUG-2181
Function	GPR84 Antagonist
CAS Number	2653994-24-0
IC₅₀	34 nM
Primary Research Area	Inflammation and fibrosis
Intended Use	For research use only
Storage Conditions	Room temperature in continental US

Note: The provided information is based on available supplier data and may not be exhaustive.[1]

Standard Operating Procedure for TUG-2181 Disposal

The following step-by-step procedure outlines the recommended process for the disposal of TUG-2181, treating it as a hazardous chemical waste.

Waste Identification and Segregation

• Designation: Once TUG-2181 is no longer needed, it must be designated as "Hazardous Waste."

• Segregation: Keep TUG-2181 waste separate from other chemical waste streams to avoid incompatible mixtures. If TUG-2181 has been mixed with biological material, it must be managed as mixed chemical and biomedical waste, which may have additional handling requirements.[2]

Containerization

• Primary Container: Use a suitable, leak-proof container that is compatible with the chemical nature of TUG-2181. The original container, if in good condition, is often a suitable choice.

• Labeling: Affix a "Hazardous Waste" label to the container. The label must include the full chemical name ("TUG-2181"), the quantity of waste, and the date of accumulation. Do not use abbreviations or chemical formulas.[3]

• Closure: Keep the waste container securely closed at all times, except when adding waste.[3]

Storage

• Location: Store the container in a designated hazardous waste accumulation area within the laboratory.

• Secondary Containment: Place the primary container within a larger, chemically resistant secondary containment bin to prevent the spread of material in case of a leak.[3]

Disposal Request and Pickup

• Scheduling: Contact your institution's Environmental Health and Safety (EH&S) department to schedule a waste pickup.[3]

• Documentation: Complete any required waste disposal forms or manifests as per your institution's protocols.

Decontamination of Empty Containers and Glassware

• Triple Rinsing: Empty containers that held TUG-2181 should be triple-rinsed with an appropriate solvent capable of removing the chemical.[3]

• Rinsate Collection: The solvent rinsate must be collected and treated as hazardous waste.[3]

• Final Disposal: After triple rinsing and air drying, the container may be disposed of in the regular trash, unless institutional policy dictates otherwise.[3]

• Contaminated Glassware: Labware and glassware contaminated with TUG-2181 should be packaged in a suitable container, labeled as "Hazardous Waste" with the chemical name listed, and disposed of through the chemical waste stream.[3]

Disposal Workflow

The following diagram illustrates the general workflow for the proper disposal of TUG-2181.

Caption: General workflow for the disposal of TUG-2181 as hazardous waste.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. giwacharles.com [giwacharles.com]
• 3. campussafety.lehigh.edu [campussafety.lehigh.edu]

TUG-2181: Comprehensive Safety and Operational Guide

This document provides essential safety, handling, and disposal information for TUG-2181, a compound used by researchers, scientists, and drug development professionals. The following procedural guidance is intended to ensure the safe and effective use of this product in a laboratory setting.

Essential Safety Information

All personnel handling TUG-2181 must be thoroughly familiar with the information presented in the Safety Data Sheet (SDS). The following table summarizes the key safety data.

Parameter	Value
GHS Hazard Statements	H302: Harmful if swallowed. H315: Causes skin irritation. H319: Causes serious eye irritation. H335: May cause respiratory irritation.
GHS Precautionary Statements	P261: Avoid breathing dust/fumes/gas/mist/vapors/spray. P264: Wash thoroughly after handling. P280: Wear protective gloves/protective clothing/eye protection/face protection.
Signal Word	Warning
Hazard Pictograms	GHS07 (Exclamation Mark)
First Aid: Inhalation	If inhaled, remove to fresh air. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Get medical attention.
First Aid: Skin Contact	In case of contact, immediately wash skin with soap and copious amounts of water. Get medical attention.
First Aid: Eye Contact	In case of contact, immediately flush eyes with copious amounts of water for at least 15 minutes. Get medical attention.
First Aid: Ingestion	If swallowed, wash out mouth with water provided person is conscious. Call a physician.

Operational Plan: Handling and Storage

Proper handling and storage of TUG-2181 are crucial for maintaining its integrity and ensuring laboratory safety.

1. Receiving and Inspection:

• Upon receipt, visually inspect the package for any signs of damage or leakage.

• Verify that the product name and quantity match the order.

• Wear appropriate Personal Protective Equipment (PPE), including a lab coat, safety glasses, and nitrile gloves, during unpacking.

2. Storage:

• Store TUG-2181 in a tightly sealed container.

• Keep in a cool, dry, and well-ventilated area.

• Protect from light.

• Recommended storage temperature is -20°C.

3. Preparation of Solutions:

• All work with TUG-2181, especially when handling the solid form or preparing stock solutions, should be conducted in a chemical fume hood.

• To prepare a stock solution, dissolve TUG-2181 in an appropriate solvent such as DMSO.

• Use calibrated equipment for all measurements to ensure accuracy.

• Clearly label all solutions with the compound name, concentration, solvent, and date of preparation.

4. Personal Protective Equipment (PPE):

• Eye Protection: Chemical safety goggles or a face shield are mandatory.

• Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile). Change gloves immediately if they become contaminated.

• Skin and Body Protection: A lab coat must be worn. Ensure it is fully buttoned. Closed-toe shoes are required.

Disposal Plan

All waste containing TUG-2181 must be treated as hazardous chemical waste.

1. Waste Segregation:

• Segregate TUG-2181 waste from other laboratory waste.

• This includes unused solid compound, contaminated solutions, and any disposable materials that have come into contact with the chemical (e.g., pipette tips, gloves, weighing paper).

2. Waste Collection:

• Collect solid waste in a clearly labeled, sealed container.

• Collect liquid waste in a compatible, leak-proof, and clearly labeled container. Do not mix with incompatible waste streams.

• Label all waste containers with "Hazardous Waste" and the full chemical name "TUG-2181".

3. Disposal Procedure:

• Dispose of all TUG-2181 waste in accordance with local, state, and federal regulations.

• Contact your institution's Environmental Health and Safety (EHS) department for specific disposal protocols and to schedule a waste pickup.

• Do not dispose of TUG-2181 down the drain or in the regular trash.

Experimental Protocol: 2-Deoxyglucose Uptake Assay

This protocol details a common method to assess the impact of TUG-2181 on glucose uptake in a cell-based model, such as 3T3-L1 adipocytes.

1. Cell Culture and Differentiation:

• Culture 3T3-L1 preadipocytes in a high-glucose DMEM supplemented with 10% fetal bovine serum (FBS) and penicillin/streptomycin.

• To induce differentiation, treat confluent cells with a differentiation cocktail (e.g., DMEM with 10% FBS, dexamethasone, isobutylmethylxanthine (IBMX), and insulin) for 48 hours.

• Maintain the cells in DMEM with 10% FBS and insulin (B600854) for another 48 hours.

• Finally, culture the cells in DMEM with 10% FBS for an additional 4-8 days until mature adipocytes are formed.

2. Glucose Uptake Assay:

• Seed the differentiated 3T3-L1 adipocytes in 12-well plates.

• Serum-starve the cells for 2-4 hours in serum-free DMEM.

• Wash the cells twice with Krebs-Ringer-HEPES (KRH) buffer.

• Pre-incubate the cells with TUG-2181 at the desired concentrations for the specified time in KRH buffer. Include appropriate positive (e.g., insulin) and negative (vehicle) controls.

• Initiate glucose uptake by adding KRH buffer containing 2-deoxy-D-[³H]glucose and unlabeled 2-deoxy-D-glucose.

• Incubate for 5-10 minutes at 37°C.

• Terminate the assay by washing the cells three times with ice-cold phosphate-buffered saline (PBS).

• Lyse the cells with a lysis buffer (e.g., 0.1% SDS).

• Transfer the cell lysates to scintillation vials.

• Measure the radioactivity using a liquid scintillation counter.

• Determine the protein concentration of the cell lysates using a standard protein assay (e.g., BCA assay) to normalize the glucose uptake data.

Visualization of the TUG Signaling Pathway

The following diagram illustrates the signaling pathway involving TUG in insulin-stimulated glucose uptake.

Caption: Insulin-mediated TUG cleavage and GLUT4 translocation pathway.